Dihexyl phthalate

• CAS: 68515-50-4; 84-75-3

Core Science & Biosynthesis

Dihexyl phthalate CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of di-n-hexyl phthalate (B1215562), a member of the phthalate ester class of compounds. This document details its chemical and physical properties, toxicological profile, and relevant experimental methodologies, with a focus on information pertinent to research and development.

Core Compound Information

Di-n-hexyl phthalate (DnHP) is the diester of phthalic acid and n-hexanol. It is important to distinguish it from its isomers, such as di(2-ethylhexyl) phthalate (DEHP), as their toxicological and physical properties can differ.

Quantitative Data Summary

The following table summarizes the key quantitative data for di-n-hexyl phthalate.

Property	Value	Reference
CAS Number	84-75-3	[1][2][3][4]
Molecular Weight	334.45 g/mol	[1][2][3]
Molecular Formula	C₂₀H₃₀O₄	[1][2]
Melting Point	-58 °C	[3][5]
Boiling Point	333 °C	[6]
Density	1.01 g/cm³	[5]
Flash Point	177 °C	[2][6]
Water Solubility	Insoluble	[5][7]
log Kow (Octanol-Water Partition Coefficient)	6.82	[8]

Toxicological Profile

Di-n-hexyl phthalate has been the subject of toxicological studies, with a primary focus on its effects as an endocrine disruptor and its impact on reproductive and developmental health.

Endocrine Disruption and Reproductive Toxicity

Studies in animal models have demonstrated that di-n-hexyl phthalate can exert adverse effects on the reproductive system.[4] In rodents, exposure has been linked to reduced fertility in both males and females, testicular atrophy, and decreased sperm counts.[4][5] The developmental toxicity of DnHP has also been observed, with high doses leading to adverse effects on offspring.[4] The mechanism of action for these effects is believed to be, at least in part, mediated through the disruption of normal endocrine signaling pathways. Phthalates, as a class, are known to interact with nuclear receptors, including the peroxisome proliferator-activated receptors (PPARs).[9][10]

Signaling Pathway Involvement

Phthalates are known to be agonists of peroxisome proliferator-activated receptors (PPARs), particularly PPARα.[1][9][10] Activation of PPARα by phthalates can lead to a cascade of downstream events, including the regulation of genes involved in lipid metabolism and inflammation. This interaction is a key area of investigation for understanding the molecular mechanisms of phthalate-induced toxicity.

Figure 1: Simplified PPARα Signaling Pathway Activated by Di-n-hexyl Phthalate

Experimental Protocols

The analysis of di-n-hexyl phthalate in various matrices is crucial for exposure and toxicological assessments. Below are summaries of typical experimental methodologies.

Analysis of Di-n-hexyl Phthalate in Environmental and Biological Samples

1. Sample Preparation: Liquid-Liquid Extraction

This protocol is a general procedure for extracting phthalates from aqueous samples.

• Objective: To isolate di-n-hexyl phthalate from a liquid matrix for subsequent analysis.

• Procedure:

  • Acidify the aqueous sample (e.g., water, urine) to a pH of approximately 2 with a suitable acid.

  • Transfer a defined volume of the acidified sample to a separatory funnel.

  • Add an appropriate volume of an organic solvent (e.g., dichloromethane (B109758) or a hexane/diethyl ether mixture).

  • Shake the funnel vigorously for a specified time (e.g., 2-5 minutes), ensuring to vent pressure periodically.

  • Allow the layers to separate.

  • Collect the organic layer containing the extracted phthalates.

  • Repeat the extraction process with fresh solvent for a total of three extractions.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Concentrate the extract to a small volume using a rotary evaporator or a gentle stream of nitrogen.

  • The concentrated extract is now ready for analysis by chromatography.

2. Analytical Method: Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is suitable for the quantification of di-n-hexyl phthalate.[2]

• Instrumentation: Gas chromatograph equipped with a flame ionization detector.

• Column: A non-polar capillary column (e.g., DB-5 or equivalent).

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Temperature Program:

  • Initial Oven Temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 10°C/minute to 270°C.

  • Final Hold: Hold at 270°C for 11 minutes.[11]

• Injector and Detector Temperatures: Typically set at 250°C and 300°C, respectively.

• Quantification: Based on the peak area of the analyte compared to a calibration curve prepared with certified reference standards of di-n-hexyl phthalate.

3. Analytical Method: High-Performance Liquid Chromatography (HPLC) with UV Detection

This method provides an alternative to GC for the analysis of phthalates.[12]

• Instrumentation: HPLC system with a UV detector.

• Column: A C18 reversed-phase column.

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used. A typical gradient might start with a lower concentration of acetonitrile, which is gradually increased to elute the more non-polar phthalates.

• Detection Wavelength: Phthalates exhibit UV absorbance around 225-230 nm.

• Quantification: Similar to GC-FID, quantification is achieved by comparing the peak area of the sample to a calibration curve of known standards.

In Vitro Toxicity Assays

Nuclear Receptor Activation Assay

This type of assay is used to determine if a compound can activate a specific nuclear receptor, such as PPARα.

• Principle: A cell line is genetically engineered to express the nuclear receptor of interest and a reporter gene (e.g., luciferase) that is under the control of a response element for that receptor.

• Procedure:

  • Culture the reporter cell line in appropriate media.

  • Expose the cells to various concentrations of di-n-hexyl phthalate. Include a vehicle control (e.g., DMSO) and a known positive control agonist.

  • After an incubation period (e.g., 24 hours), lyse the cells.

  • Measure the activity of the reporter gene product (e.g., luminescence for luciferase).

  • An increase in reporter gene activity indicates that di-n-hexyl phthalate has activated the nuclear receptor.

Conclusion

Di-n-hexyl phthalate is a compound of interest for researchers in toxicology and drug development due to its potential endocrine-disrupting properties. Understanding its chemical characteristics, toxicological profile, and the analytical methods for its detection is essential for assessing its risk to human health and the environment. The interaction of DnHP with signaling pathways such as the PPARα pathway provides a molecular basis for its observed biological effects and is a key area for further investigation.

References

• 1. Peroxisome proliferator-activated receptor α mediates di-(2-ethylhexyl) phthalate transgenerational repression of ovarian Esr1 expression in female mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. osha.gov [osha.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. DSpace [rivm.openrepository.com]
• 7. Dihexyl phthalate | C20H30O4 | CID 6786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Developmental Exposure to Di-(2-ethylhexyl) Phthalate Induces Cerebellar Granule Cell Apoptosis via the PI3K/AKT Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Peroxisome Proliferator-Activated Receptors as Mediators of Phthalate-Induced Effects in the Male and Female Reproductive Tract: Epidemiological and Experimental Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. researchgate.net [researchgate.net]

Dihexyl Phthalate: A Comprehensive Technical Guide to its Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihexyl phthalate (B1215562) (DHP), a member of the phthalate ester family, is a synthetic chemical compound primarily utilized as a plasticizer to enhance the flexibility and durability of various polymers. Its presence in numerous consumer and industrial products necessitates a thorough understanding of its physical and chemical characteristics for risk assessment, toxicological studies, and the development of safer alternatives. This technical guide provides an in-depth overview of the core physical and chemical properties of dihexyl phthalate, detailed experimental methodologies for their determination, and a summary of its chemical reactivity and metabolic pathways.

Chemical Identity

• IUPAC Name : Dihexyl benzene-1,2-dicarboxylate[1]

• Synonyms : Di-n-hexyl phthalate, Phthalic acid dihexyl ester[1]

• CAS Number : 84-75-3[1][2]

• EC Number : 201-559-5[1][2]

• Molecular Formula : C₂₀H₃₀O₄[1][2]

• Molecular Weight : 334.45 g/mol [2][3]

Physical Properties

Dihexyl phthalate is typically a clear, colorless to yellowish, oily liquid with a slight aromatic odor.[1][2][3] Its key physical properties are summarized in the table below.

Property	Value	Reference
Appearance	Clear, colorless to yellowish oily liquid	[1][2][3]
Odor	Slight aromatic odor	[1][2]
Melting Point	-58 °C	[2][4]
Boiling Point	333 - 350 °C	[2][4][5]
Density	1.01 g/cm³	[4][6]
Vapor Pressure	1.4 x 10⁻⁵ mmHg at 25 °C	[1]
Water Solubility	0.05 - 0.24 mg/L at 20-25 °C	[1][2]
Refractive Index	1.486 - 1.489 at 20 °C	[7]
Flash Point	177 °C	[5]
Log Kow (Octanol-Water Partition Coefficient)	6.82	[1]

Chemical Properties and Reactivity

Synthesis

Dihexyl phthalate is synthesized via the esterification of phthalic anhydride (B1165640) with hexanol. This reaction is typically catalyzed by a strong acid, such as sulfuric acid.[2] The excess hexanol and the water produced during the reaction are removed to drive the equilibrium towards the formation of the diester.

Caption: Synthesis of Dihexyl Phthalate.

Hydrolysis

Dihexyl phthalate can undergo hydrolysis, particularly under acidic or alkaline conditions, to form monohexyl phthalate and eventually phthalic acid and hexanol. In biological systems, this hydrolysis is catalyzed by enzymes such as lipases and esterases.[8][9]

Decomposition

Upon heating to decomposition, dihexyl phthalate may emit acrid smoke and irritating fumes.

Experimental Protocols for Property Determination

The determination of the physical and chemical properties of dihexyl phthalate should follow standardized methodologies to ensure data quality and comparability. The OECD Guidelines for the Testing of Chemicals provide a framework of internationally accepted methods.[5][10][11]

Melting Point Determination (OECD Guideline 102)

• Principle : This method involves heating a sample of the substance in a capillary tube and observing the temperature range over which it melts.

• Apparatus : Capillary tube melting point apparatus, thermometer.

• Procedure :

  • A small, dry sample of dihexyl phthalate is introduced into a capillary tube, which is then sealed at one end.

  • The capillary tube is placed in a heating block or bath adjacent to a calibrated thermometer.

  • The temperature is raised at a slow, controlled rate.

  • The temperatures at which melting begins and is complete are recorded as the melting range.

Boiling Point Determination (OECD Guideline 103)

• Principle : The boiling point is determined by measuring the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

• Apparatus : Distillation apparatus or a dynamic method apparatus.

• Procedure :

  • The dihexyl phthalate sample is placed in a heating flask.

  • The pressure is controlled, and the sample is heated.

  • The temperature at which the liquid boils and its vapor condenses is recorded. For high boiling point substances like dihexyl phthalate, vacuum distillation is often employed to prevent decomposition.

Density Determination (OECD Guideline 109)

• Principle : The density is the mass per unit volume of the substance.

• Apparatus : Pycnometer, oscillating densitometer, or a hydrometer.

• Procedure (using a pycnometer) :

  • The mass of a clean, dry pycnometer is determined.

  • The pycnometer is filled with dihexyl phthalate, and its mass is measured again.

  • The volume of the pycnometer is known or can be determined using a reference substance (e.g., water).

  • The density is calculated by dividing the mass of the dihexyl phthalate by the volume of the pycnometer.

Water Solubility Determination (OECD Guideline 105)

• Principle : The column elution method or the flask method can be used to determine the saturation mass concentration of the substance in water.

• Procedure (Flask Method) :

  • An excess amount of dihexyl phthalate is added to a known volume of water in a flask.

  • The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium.

  • The aqueous phase is separated from the undissolved substance by centrifugation or filtration.

  • The concentration of dihexyl phthalate in the aqueous phase is determined using a suitable analytical method, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Biological Interactions and Signaling Pathways

Phthalates, including dihexyl phthalate, are known endocrine-disrupting chemicals that can interfere with various biological signaling pathways.

Metabolic Pathway

The metabolism of dihexyl phthalate in the body primarily involves a two-phase process. Phase I is characterized by the hydrolysis of the diester to its monoester, monohexyl phthalate (MHP), and hexanol. Phase II involves the conjugation of MHP with glucuronic acid to form a more water-soluble conjugate that can be readily excreted.

Caption: Metabolic Pathway of Dihexyl Phthalate.

Endocrine Disruption Signaling

Dihexyl phthalate can act as an antagonist to androgen receptors and may exhibit weak estrogenic activity, thereby disrupting the normal hormonal balance. This interference can lead to adverse effects on the reproductive system.

Caption: Endocrine Disruption by Dihexyl Phthalate.

Conclusion

This technical guide provides a comprehensive summary of the physical and chemical properties of dihexyl phthalate, along with standardized experimental methodologies for their determination. The information presented is crucial for researchers and professionals in the fields of toxicology, environmental science, and drug development for assessing the potential risks associated with this compound and for the development of safer alternatives. The elucidation of its metabolic and signaling pathway interactions highlights the mechanisms through which it may exert its biological effects.

References

• 1. Effects of Di-2-Ethylhexyl Phthalate on Central Nervous System Functions: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Human Endocrine-Disrupting Effects of Phthalate Esters through Adverse Outcome Pathways: A Comprehensive Mechanism Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. OECD Guidelines for the Testing of Chemicals: Physical-chemical properties | ENvironmental inFOrmation [enfo.hu]
• 4. oecd.org [oecd.org]
• 5. search.library.brandeis.edu [search.library.brandeis.edu]
• 6. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for Di(2-Ethylhexyl)Phthalate (DEHP) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Dihexyl phthalate | C20H30O4 | CID 6786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Hydrolysis of dibutyl phthalate and di(2-ethylhexyl) phthalate in human liver, small intestine, kidney, and lung: An in vitro analysis using organ subcellular fractions and recombinant carboxylesterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. oecd.org [oecd.org]
• 11. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

Toxicological Profile of Di-n-hexyl Phthalate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Di-n-hexyl phthalate (B1215562) (DnHP) is a phthalate ester utilized as a plasticizer. While not as extensively studied as its close structural analog di(2-ethylhexyl) phthalate (DEHP), available data indicates that DnHP poses potential health risks, particularly concerning reproductive and developmental toxicity. This technical guide provides a comprehensive overview of the current toxicological data on DnHP, including its chemical properties, toxicokinetics, and effects on various organ systems. All quantitative data are summarized in structured tables for ease of reference, and key experimental methodologies are detailed. Furthermore, postulated signaling pathways and experimental workflows are visualized using diagrams to facilitate understanding of its mechanisms of action.

Chemical and Physical Properties

Di-n-hexyl phthalate is a clear, oily liquid.[1] Key chemical and physical properties are summarized in Table 1.

Table 1: Chemical and Physical Properties of Di-n-hexyl Phthalate

Property	Value	Reference
CAS Number	84-75-3	[1]
Molecular Formula	C₂₀H₃₀O₄	[1]
Molecular Weight	334.4 g/mol	[1]
Physical Description	Clear, oily liquid	[1]
Water Solubility	0.05 mg/L	[1]
Vapor Pressure	5 x 10⁻⁶ mmHg	[1]

Toxicokinetics

Absorption, Distribution, Metabolism, and Excretion

Limited toxicokinetic data are available for DnHP. It is expected that, like other phthalates, DnHP is rapidly hydrolyzed to its monoester, mono-n-hexyl phthalate (MnHP), in the gastrointestinal tract before absorption.

• Absorption: No oral or inhalation toxicokinetic data for DnHP are available.[1] However, based on the behavior of other phthalates, it is likely rapidly absorbed from the gut as its monoester.[1] Dermal absorption has been demonstrated in rats, with approximately 18% of a radiolabelled dose excreted in the urine within 7 days.[1]

• Distribution: There is no evidence of systemic accumulation of DnHP in tissues.[1]

• Metabolism: The primary metabolic pathway is presumed to be hydrolysis to MnHP. Further metabolism of the monoester likely occurs.

• Excretion: The primary route of excretion is via the urine.[1]

Acute and Chronic Toxicity

Acute Toxicity

DnHP exhibits low acute toxicity via oral and dermal routes of exposure.[1]

Table 2: Acute Toxicity of Di-n-hexyl Phthalate

Species	Route	LD₅₀	Reference
Rat	Oral	29,600 mg/kg	[2]
Rabbit	Dermal	20,000 mg/kg	[2]

Skin and Eye Irritation

In a standard Draize test, a 500 mg dermal application of DnHP to rabbits over 24 hours resulted in mild irritation.[1] No eye irritation studies were available.[1]

Repeated-Dose Toxicity

Limited repeated-dose oral toxicity studies in rodents indicate that the liver is a target organ at high doses.[1] A Lowest-Observed-Adverse-Effect Level (LOAEL) of 1824 mg/kg bw/day was established from a 21-day study based on observations of hepatocellular necrosis, fat accumulation, loss of glycogen, and increased liver enzymes.[1] No No-Observed-Adverse-Effect Level (NOAEL) could be established from these studies.[1] DnHP is considered a weak peroxisome proliferator compared to DEHP.[1]

Genotoxicity

DnHP has tested negative in bacterial mutagenicity assays.[1] An analogue, diisohexyl phthalate (DIHP), which contains up to 25% DnHP, was negative in a mouse micronucleus assay.[1] However, no in vitro cytogenetic or mammalian mutation studies have been conducted for DnHP.[1] Based on the available data and the generally negative genotoxicity profile of similar phthalates, DnHP is considered unlikely to be genotoxic.[1]

Carcinogenicity

There are no carcinogenicity data available for DnHP.[1] Therefore, its carcinogenic potential cannot be determined.

Reproductive and Developmental Toxicity

The most significant toxicological concerns for DnHP are its effects on reproduction and development.

Reproductive Toxicity

Experimental data from a 98-day continuous breeding study in mice demonstrated that DnHP causes dose-related fertility effects at doses ranging from 380 to 1670 mg/kg bw/day.[1] A LOAEL of 380 mg/kg bw/day was established based on decreased fertility in both males and females.[1] A NOAEL could not be established.[1] Effects in males included reduced testes weights.[1] One proposed mechanism for testicular toxicity is a direct toxic effect on Sertoli cells.[1]

Developmental Toxicity

The available developmental toxicity data for DnHP are not sufficient to determine definitive LOAELs and NOAELs.[1] A Chernoff-Kavlock screening assay in mice using a high gavage dose of 9900 mg/kg bw/day from gestation days 6-13 resulted in the loss of all litters.[1] Pup mortality was also observed at 380 mg/kg bw/day in a continuous breeding study.[1] A NOAEL for developmental effects could not be established.[1] It is anticipated that DnHP may induce a pattern of malformations similar to other "transitional" phthalates, including reduced anogenital distance, delayed preputial separation, and retained nipples in male offspring.[1]

Table 3: Reproductive and Developmental Toxicity of Di-n-hexyl Phthalate

Study Type	Species	Dosing Regimen	Effects Observed	NOAEL	LOAEL	Reference
Reproductive Toxicity	Mouse	380-1670 mg/kg bw/day (dietary, 98-day continuous breeding)	Decreased male and female fertility, reduced testes weights.	Not established	380 mg/kg bw/day	[1]
Developmental Toxicity	Mouse	9900 mg/kg bw/day (gavage, GD 6-13)	Complete litter loss.	Not established	Not established	[1]
Developmental Toxicity	Mouse	380 mg/kg bw/day (dietary, continuous breeding)	Pup mortality.	Not established	380 mg/kg bw/day	[1]

Mechanisms of Action and Signaling Pathways

The precise mechanisms of DnHP toxicity are not fully elucidated but are thought to be similar to other phthalates, particularly DEHP. The primary active metabolite is believed to be the monoester, MnHP.

Peroxisome Proliferator-Activated Receptor (PPAR) Activation

Phthalates are known to be agonists of Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα.[3] Activation of PPARα in the liver is associated with peroxisome proliferation and changes in lipid metabolism, which can lead to hepatotoxicity and hepatocarcinogenesis in rodents. While DnHP is considered a weak peroxisome proliferator, this pathway is still a likely contributor to its observed liver effects.[1]

Caption: Postulated PPARα activation pathway by DnHP.

Anti-Androgenic Effects and Disruption of Steroidogenesis

A key mechanism underlying the reproductive toxicity of many phthalates is the disruption of steroidogenesis in the fetal testis, leading to reduced testosterone (B1683101) production. This is thought to be a primary cause of the "phthalate syndrome" of male reproductive tract malformations. While direct evidence for DnHP is limited, its structural similarity to other anti-androgenic phthalates suggests it may act through a similar pathway.

Caption: Hypothesized disruption of steroidogenesis by MnHP.

Experimental Protocols

Detailed experimental protocols for DnHP toxicity studies are not consistently reported in the publicly available literature. However, based on the descriptions of key studies, the following methodologies were likely employed.

Chernoff-Kavlock Developmental Toxicity Screening Assay

• Test System: CD-1 mice (typically 48-50 dams per group).[1]

• Dosing: A single high dose level (e.g., 9900 mg/kg bw/day for DnHP) administered by gavage.[1] The vehicle used is typically corn oil.

• Exposure Period: Gestation days 6 through 13.[1]

• Endpoints: Dams are allowed to give birth. Postnatal evaluation includes the number of live litters, pup survival, and pup weight.[1] Maternal toxicity is also assessed.

Caption: Workflow for the Chernoff-Kavlock screening assay.

Continuous Breeding Reproductive Toxicity Study

• Test System: CD-1 mice.

• Dosing: The test substance is incorporated into the diet at various concentrations (e.g., 0, 0.3, 0.6, or 1.2% for DnHP, equivalent to approximately 0, 380, 800, or 1670 mg/kg bw/day).

• Exposure Period: A continuous 98-day breeding period where pairs of mice are housed together.[1]

• Endpoints: Fertility is assessed by the number of litters produced per pair, the number of live pups per litter, and pup survival.[1] At the end of the breeding period, a crossover mating trial may be conducted to determine the affected sex. Gross and histopathological examination of reproductive organs is performed.

Conclusion

The available toxicological data for di-n-hexyl phthalate indicate a profile of low acute toxicity but significant concerns for reproductive and developmental toxicity at high doses. The liver is also a target organ for toxicity. While data on genotoxicity and carcinogenicity are limited or non-existent, the structural similarity of DnHP to other well-characterized phthalates suggests that a cautious approach to exposure is warranted. Further research is needed to fully elucidate the dose-response relationships for its reproductive and developmental effects, as well as its specific mechanisms of action and signaling pathway disruptions. This information is critical for conducting accurate human health risk assessments and for informing regulatory decisions.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. Dihexyl phthalate | C20H30O4 | CID 6786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Activation of PPARalpha and PPARgamma by environmental phthalate monoesters - PubMed [pubmed.ncbi.nlm.nih.gov]

Metabolic Pathways of Dihexyl Phthalate in Mammals: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dihexyl phthalate (B1215562) (DHP), a member of the phthalate ester family of compounds, is utilized as a plasticizer to enhance the flexibility and durability of various polymer products. Due to its widespread use, there is potential for human and environmental exposure. Understanding the metabolic fate of DHP in mammals is crucial for assessing its potential toxicokinetics and toxicological effects. This technical guide provides a comprehensive overview of the metabolic pathways of DHP, drawing upon existing literature for DHP and structurally related phthalates, such as the extensively studied di(2-ethylhexyl) phthalate (DEHP). The guide details the biotransformation processes, presents available quantitative data, outlines relevant experimental methodologies, and provides visual representations of the metabolic pathways.

Metabolic Pathways of Dihexyl Phthalate

The metabolism of DHP in mammals is anticipated to follow a multi-step process analogous to other dialkyl phthalates. This process primarily involves two phases of biotransformation.

Phase I Metabolism: Hydrolysis and Oxidation

The initial and primary metabolic step for DHP is the hydrolysis of one of its ester linkages. This reaction is catalyzed by non-specific esterases and lipases present in the gastrointestinal tract, liver, and other tissues. This hydrolysis results in the formation of monohexyl phthalate (MHP) and hexanol.

Following the formation of MHP, the aliphatic side chain is susceptible to a series of oxidative reactions, primarily mediated by cytochrome P450 (CYP) enzymes in the liver. These oxidative modifications increase the water solubility of the metabolite, facilitating its excretion. The primary oxidative pathways include:

• ω-oxidation: Oxidation at the terminal carbon atom of the hexyl chain.

• ω-1 oxidation: Oxidation at the penultimate carbon atom of the hexyl chain.

These initial hydroxylations are followed by further oxidation to form aldehydes, ketones, and carboxylic acids.

Phase II Metabolism: Conjugation

The hydroxylated and carboxylated metabolites of MHP can undergo Phase II conjugation reactions. The most common conjugation pathway for phthalate metabolites is glucuronidation, catalyzed by UDP-glucuronosyltransferases (UGTs). This process attaches a glucuronic acid moiety to the metabolite, further increasing its polarity and facilitating its elimination from the body, primarily through urine and feces.

Metabolic Pathway Diagram

The following diagram illustrates the proposed metabolic pathway of Dihexyl Phthalate in mammals.

Figure 1. Proposed metabolic pathway of dihexyl phthalate (DHP) in mammals.

Quantitative Data on Dihexyl Phthalate Metabolism

Quantitative data specifically for the metabolites of dihexyl phthalate are limited in the publicly available literature. Most studies providing detailed quantitative analysis have focused on other phthalates like DEHP and di-n-butyl phthalate (DBP). However, some data on the excretion of DHP is available.

A study on the dermal absorption of radiolabeled di-n-hexyl phthalate (DnHP) in male F344 rats reported that approximately 18% of the applied dose was excreted in the urine and feces within 7 days, with urine being the major route of elimination. This study also noted a lack of significant tissue accumulation.

For comparative purposes, the following tables summarize quantitative data on the metabolism of the structurally similar di(2-ethylhexyl) phthalate (DEHP) in rats. These data provide an indication of the types and relative proportions of metabolites that might be expected from DHP metabolism.

Table 1: Urinary and Fecal Excretion of Radioactivity after a Single Oral Dose of [14C]-DEHP to Rats

Time (hours)	% of Dose in Urine	% of Dose in Feces
24	25 - 40	5 - 20
48	30 - 50	15 - 30
72	35 - 55	20 - 40

Data are generalized from multiple studies on DEHP in rats and may vary based on dose and specific experimental conditions.

Table 2: Relative Abundance of Major Oxidative Metabolites of Mono(2-ethylhexyl) Phthalate (MEHP) in Rat Urine

Metabolite	Abbreviation	Relative Abundance (%)
mono(2-ethyl-5-hydroxyhexyl) phthalate	5-OH-MEHP	30 - 40
mono(2-ethyl-5-oxohexyl) phthalate	5-oxo-MEHP	20 - 30
mono(2-ethyl-5-carboxypentyl) phthalate	5-cx-MEPP	15 - 25
mono(2-carboxymethylhexyl) phthalate	2-cx-MMHP	5 - 15

Note: These data are for DEHP and serve as an illustrative example. The specific metabolites and their relative abundances for DHP may differ.

Experimental Protocols

The following sections describe generalized experimental protocols for studying the metabolism of DHP in mammals, based on methodologies reported for other phthalates.

In Vivo Metabolism Study in Rodents

This protocol outlines a typical in vivo study to identify and quantify DHP metabolites in urine and feces.

Experimental Workflow Diagram

Figure 2. General workflow for an in vivo DHP metabolism study.

Methodology:

• Animal Model: Male Sprague-Dawley or Wistar rats are commonly used. Animals are acclimated for at least one week prior to the study.

• Dose Administration: Dihexyl phthalate, often radiolabeled (e.g., with ¹⁴C), is administered to the animals. Oral gavage is a common route for single-dose studies, while dietary administration is used for continuous exposure studies. A vehicle control group (e.g., corn oil) is included.

• Sample Collection: Animals are housed in metabolic cages that allow for the separate collection of urine and feces. Samples are typically collected at 24-hour intervals for a period of 3 to 7 days.

• Sample Preparation:

  • Urine: Urine samples may be treated with β-glucuronidase/sulfatase to hydrolyze conjugated metabolites. This is followed by solid-phase extraction (SPE) to concentrate the metabolites and remove interfering substances.

  • Feces: Fecal samples are homogenized, and metabolites are extracted using an appropriate organic solvent.

• Analytical Method: The prepared samples are analyzed using liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS) for the identification and quantification of DHP metabolites.

• Data Analysis: The concentration of each metabolite is determined, and the total excretion and excretion kinetics are calculated.

In Vitro Metabolism using Liver Microsomes

This protocol describes an in vitro assay to investigate the oxidative metabolism of MHP by liver enzymes.

Methodology:

• Preparation of Liver Microsomes: Liver microsomes are prepared from the livers of the desired mammalian species (e.g., rat, mouse, human) through differential centrifugation. The protein concentration of the microsomal preparation is determined.

• Incubation: The incubation mixture typically contains:

  • Liver microsomes

  • Monohexyl phthalate (substrate)

  • NADPH-generating system (cofactor for CYP450 enzymes)

  • Phosphate buffer (to maintain pH)

• Reaction: The reaction is initiated by the addition of the NADPH-generating system and incubated at 37°C for a specified time. The reaction is terminated by the addition of a quenching solvent (e.g., acetonitrile).

• Sample Analysis: The quenched incubation mixture is centrifuged, and the supernatant is analyzed by LC-MS/MS to identify and quantify the formation of oxidative metabolites.

• Enzyme Kinetics: To determine the kinetic parameters (Km and Vmax), incubations are performed with varying concentrations of MHP.

Logical Relationship of In Vitro Metabolism

Figure 3. Logical relationship in an in vitro metabolism assay.

Conclusion

The metabolic pathways of dihexyl phthalate in mammals are characterized by an initial hydrolysis to monohexyl phthalate, followed by extensive oxidative metabolism of the alkyl side chain and subsequent conjugation, primarily with glucuronic acid. While specific quantitative data for DHP metabolites remain scarce, the metabolic profile is expected to be similar to that of other well-studied phthalates like DEHP. The provided experimental protocols offer a foundation for further research to elucidate the specific toxicokinetics and metabolic fate of DHP in various mammalian species. Such studies are essential for a comprehensive risk assessment of this widely used plasticizer.

The Carcinogenic Potential of Dihexyl Phthalate: A Technical Guide Based on a Read-Across Approach

Disclaimer: There is a significant lack of direct experimental data on the carcinogenic potential of dihexyl phthalate (B1215562) (DHP). Therefore, this technical guide utilizes a read-across approach, primarily leveraging the extensive data available for the structurally similar and well-studied phthalate, di(2-ethylhexyl) phthalate (DEHP). The information presented herein is intended to inform on the potential carcinogenic hazards of DHP and should be interpreted with caution.

Executive Summary

Dihexyl phthalate (DHP), a plasticizer used to enhance the flexibility of polymers, belongs to the broader class of ortho-phthalates. While direct evidence for the carcinogenicity of DHP is scarce, its structural analogue, di(2-ethylhexyl) phthalate (DEHP), has been classified as "reasonably anticipated to be a human carcinogen" by the U.S. National Toxicology Program (NTP) based on sufficient evidence from animal studies[1][2]. The primary mechanism implicated in DEHP-induced carcinogenesis in rodents is the activation of the peroxisome proliferator-activated receptor alpha (PPARα), leading to a cascade of events including peroxisome proliferation, hepatocellular hypertrophy, and ultimately, the development of liver tumors[3][4]. Genotoxicity studies on DHP have yielded mixed results, with some evidence of DNA damage at high concentrations[5]. This guide provides a comprehensive overview of the available data on DHP and related phthalates, focusing on carcinogenicity, genotoxicity, and the underlying molecular mechanisms, to inform risk assessment for researchers, scientists, and drug development professionals.

Carcinogenicity Assessment (Read-Across from DEHP)

Due to the absence of long-term carcinogenicity studies on DHP, the data from extensive bioassays conducted on DEHP by the National Toxicology Program (NTP) serve as the primary basis for assessing its potential carcinogenic risk[6][7][8].

Summary of NTP Carcinogenicity Bioassays of DEHP

The NTP has conducted multiple carcinogenicity studies on DEHP in rats and mice. The results consistently demonstrate its potential to induce tumors, particularly in the liver.

Table 1: Summary of Hepatocellular Neoplasm Incidence in Rodents Exposed to Di(2-ethylhexyl) phthalate (DEHP) in NTP Feed Studies

Species/Sex	Exposure Concentration (ppm)	Incidence of Hepatocellular Adenoma	Incidence of Hepatocellular Carcinoma	Incidence of Hepatocellular Adenoma or Carcinoma (Combined)
F344 Rats (Male)	0	2/50	1/50	3/50
6,000	5/50	4/50	9/50
12,000	11/50	7/50	18/50
F344 Rats (Female)	0	1/50	0/50	1/50
6,000	4/50	3/50	7/50
12,000	13/50	8/50	21/50
B6C3F1 Mice (Male)	0	5/50	2/50	7/50
3,000	23/50	10/50	31/50
6,000	26/49	17/49	38/49
B6C3F1 Mice (Female)	0	1/50	0/50	1/50
3,000	18/50	7/50	24/50
6,000	31/50	14/50	39/50

*Statistically significant increase compared to control group (p < 0.05). Data compiled from NTP Technical Report Series No. 217[8].

In addition to liver tumors, studies have also suggested a potential link between DEHP exposure and an increased incidence of pancreatic acinar cell adenomas and testicular interstitial cell tumors in male rats[1][2].

Experimental Protocol: NTP Carcinogenesis Bioassay (Feed Study)

The following provides a generalized protocol based on the NTP studies of DEHP[8][9].

Objective: To evaluate the carcinogenic potential of a test chemical when administered in the diet to rodents for a two-year period.

Test Animals:

• Species: Fischer 344 (F344) rats and B6C3F1 mice.

• Sex: Male and female.

• Age at start of study: 6 weeks.

• Number of animals per group: 50 per sex.

Experimental Design:

• Dose Selection: Preliminary studies are conducted to determine the maximum tolerated dose (MTD), which is the highest dose that does not cause significant toxicity or mortality that would interfere with the interpretation of the carcinogenicity study. The doses for the two-year study are typically set at the MTD and one-half of the MTD.

• Diet Preparation: The test chemical is mixed into the standard rodent diet at the predetermined concentrations.

• Administration: Animals have access to the dosed feed ad libitum for 103 weeks.

• Observations:

  • Clinical Signs: Animals are observed twice daily for signs of toxicity.

  • Body Weight and Food Consumption: Recorded weekly for the first 13 weeks and then monthly.

• Pathology:

  • Gross Necropsy: A complete gross necropsy is performed on all animals, including those that die during the study and those sacrificed at the end.

  • Histopathology: A comprehensive microscopic examination of all major tissues and organs is conducted by a qualified pathologist.

Data Analysis:

• The incidence of neoplasms in the dosed groups is compared to the control group using appropriate statistical methods.

• Survival rates are also analyzed.

Genotoxicity Profile

The genotoxic potential of DHP and its metabolites is a critical component of its carcinogenic risk assessment. While the overall weight of evidence for DEHP suggests it is not a potent mutagen, some studies indicate that both DEHP and DHP may induce DNA damage under certain conditions[5].

Table 2: Summary of Genotoxicity Studies for Dihexyl Phthalate (DHP) and Di(2-ethylhexyl) phthalate (DEHP)

Assay Type	Test System	Chemical	Result	Reference
Bacterial Mutagenicity (Ames Test)	Salmonella typhimurium	DnHP	Negative	[10]
Salmonella typhimurium	DEHP	Negative	[11]
In vitro Mammalian Cell Mutation	Mouse Lymphoma Assay	C6-10 phthalate (contains DnHP)	Equivocal	[10]
In vivo Micronucleus Test	Mouse	DIHP (contains DnHP)	Negative	[10]
Comet Assay	Rat blood lymphocytes and testes	DHP	Positive (at 100 and 500 mg/kg/day)	[5]
Human leukocytes	DEHP and MEHP	Positive	[5]
Chromosomal Aberrations	Chinese Hamster Ovary (CHO) cells	DEHP	Negative	[11]
Sister Chromatid Exchange	Chinese Hamster Ovary (CHO) cells	DEHP	Marginal Increase	[11]

Experimental Protocol: Comet Assay (Alkaline)

The Comet assay is a sensitive method for detecting DNA strand breaks in individual cells[5][12].

Objective: To assess the extent of DNA damage in cells exposed to a test chemical.

Methodology:

• Cell Preparation: Single-cell suspensions are prepared from tissues of interest or from cell cultures.

• Embedding: Cells are mixed with low-melting-point agarose (B213101) and layered onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: The slides are immersed in a high-salt lysis solution to remove cell membranes and histones, leaving behind the nucleoid containing the DNA.

• Alkaline Unwinding and Electrophoresis: The slides are placed in an electrophoresis chamber with an alkaline buffer (pH > 13) to unwind the DNA and separate DNA fragments based on their size.

• Neutralization and Staining: The slides are neutralized and the DNA is stained with a fluorescent dye (e.g., ethidium (B1194527) bromide or SYBR Green).

• Visualization and Analysis: The slides are examined using a fluorescence microscope. Damaged DNA, containing strand breaks, migrates further in the electric field, forming a "comet tail." The intensity and length of the tail relative to the head are quantified using image analysis software to determine the extent of DNA damage.

Workflow of the Comet Assay for Genotoxicity Testing.

Mechanism of Action: PPARα Activation

The predominant mechanism for DEHP-induced hepatocarcinogenesis in rodents is the activation of the nuclear receptor, PPARα[3][13]. While DHP has been shown to be a weaker inducer of peroxisome proliferation compared to DEHP, this pathway remains a plausible mechanism for its potential carcinogenicity[10].

PPARα is a ligand-activated transcription factor that plays a crucial role in lipid metabolism. Upon activation by a ligand, such as a phthalate monoester, PPARα forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, leading to their increased transcription.

The key events following PPARα activation that are thought to contribute to carcinogenesis include:

• Peroxisome Proliferation: A dramatic increase in the number and size of peroxisomes in hepatocytes.

• Hepatocellular Hypertrophy: An increase in the size of liver cells.

• Increased Cell Proliferation: Sustained activation of PPARα can lead to increased hepatocyte replication.

• Oxidative Stress: The proliferation of peroxisomes can lead to an overproduction of reactive oxygen species (ROS), which can damage DNA and other cellular components.

• Suppression of Apoptosis: PPARα activation may also inhibit programmed cell death, allowing damaged cells to survive and proliferate.

Proposed PPARα-mediated signaling pathway for phthalate-induced carcinogenicity.

Experimental Protocol: PPARα Reporter Gene Assay

This assay is used to determine if a chemical can activate the PPARα receptor[14][15].

Objective: To quantify the activation of PPARα by a test compound in a cell-based system.

Methodology:

• Cell Culture: A suitable mammalian cell line (e.g., HepG2, COS-1) is used.

• Transfection: The cells are transiently transfected with two plasmids:

  • An expression vector containing the gene for the human or rodent PPARα.

  • A reporter plasmid containing a luciferase gene under the control of a promoter with multiple copies of the PPRE.

• Treatment: The transfected cells are treated with various concentrations of the test compound. A known PPARα agonist (e.g., WY-14,643) is used as a positive control.

• Lysis and Luciferase Assay: After an incubation period, the cells are lysed, and the luciferase activity is measured using a luminometer.

• Data Analysis: The luciferase activity in the treated cells is compared to that in the vehicle-treated control cells to determine the fold-induction of PPARα activity. Dose-response curves are generated to determine the EC50 (the concentration that produces 50% of the maximal response).

In Vitro Cell Transformation Assays

Cell transformation assays (CTAs) are in vitro methods used to assess the carcinogenic potential of chemicals by measuring their ability to induce neoplastic-like changes in cultured cells[16][17].

Experimental Protocol: BALB/c 3T3 Cell Transformation Assay

This assay is a widely used model for assessing the transforming potential of chemicals.

Objective: To determine if a chemical can induce morphological transformation in BALB/c 3T3 cells.

Methodology:

• Cell Seeding: BALB/c 3T3 cells are seeded at a low density in culture dishes.

• Chemical Exposure: The cells are exposed to the test chemical for a defined period (e.g., 72 hours).

• Culture: The cells are then washed and cultured for several weeks to allow for the development of transformed foci.

• Fixation and Staining: The cultures are fixed with methanol (B129727) and stained with Giemsa.

• Scoring: The dishes are examined microscopically for the presence of transformed foci, which are characterized by a loss of contact inhibition, criss-cross growth pattern, and increased cell density.

• Data Analysis: The number of transformed foci per dish is counted, and the transformation frequency is calculated.

Workflow of the BALB/c 3T3 Cell Transformation Assay.

Conclusion and Future Directions

The carcinogenic potential of dihexyl phthalate remains largely uncharacterized through direct experimental evidence. However, based on a read-across approach from the structurally similar and extensively studied di(2-ethylhexyl) phthalate, there is a basis for concern. The primary proposed mechanism of action for DEHP-induced carcinogenicity in rodents, PPARα activation, is a plausible pathway for DHP as well, although DHP appears to be a weaker activator. The genotoxicity data for DHP are limited but suggest a potential for DNA damage at high doses.

For a more definitive assessment of the carcinogenic risk of DHP, the following studies are recommended:

• A two-year rodent carcinogenicity bioassay of DHP following NTP guidelines.

• A comprehensive battery of in vitro and in vivo genotoxicity assays for DHP and its major metabolites.

• In-depth mechanistic studies to confirm and quantify the activation of PPARα and other potential pathways by DHP.

• Comparative toxicogenomic studies of DHP and DEHP to better understand the similarities and differences in their modes of action.

This technical guide underscores the importance of further research to fill the existing data gaps and to provide a more robust basis for the risk assessment of dihexyl phthalate.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. Di(2-ethylhexyl) Phthalate - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Induction of peroxisome proliferator-activated receptor alpha (PPARalpha)-related enzymes by di(2-ethylhexyl) phthalate (DEHP) treatment in mice and rats, but not marmosets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | An insight into carcinogenic activity and molecular mechanisms of Bis(2-ethylhexyl) phthalate [frontiersin.org]
• 5. belmagumusel.com [belmagumusel.com]
• 6. NTP Technical Report on the Toxicology and Carcinogenesis Studies of Di(2-ethylhexyl) Phthalate (CASRN 117-81-7) Administered in Feed to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. Carcinogenesis Bioassay of Di(2-ethylhexyl)phthalate (CAS No. 117-81-7) in F344 Rats and B6C3F1 Mice (Feed Studies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Carcinogenicity testing of phthalate esters and related compounds by the National Toxicology Program and the National Cancer Institute - PMC [pmc.ncbi.nlm.nih.gov]
• 10. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 11. Studies by the National Toxicology Program on di(2-ethylhexyl)phthalate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Assessment of Cytotoxic, Genotoxic, and Oxidative Stress of Dibutyl Phthalate on Cultured Bovine Peripheral Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Activation of PPARalpha and PPARgamma by environmental phthalate monoesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Construction of a PPARα Reporter Assay System with Drug-Metabolizing Capability [jstage.jst.go.jp]
• 15. korambiotech.com [korambiotech.com]
• 16. Mechanistic Interrogation of Cell Transformation In Vitro: The Transformics Assay as an Exemplar of Oncotransformation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Carcinogenicity: Three Cell Transformation Assays - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]

The Solubility Profile of Dihexyl Phthalate: A Technical Guide for Researchers

An in-depth examination of the solubility characteristics of dihexyl phthalate (B1215562) in aqueous and organic media, providing critical data and methodologies for professionals in research, drug development, and materials science.

Dihexyl phthalate (DHP), a branched-chain dialkyl phthalate ester, is a compound of significant interest due to its widespread use as a plasticizer. Its physical and chemical properties, particularly its solubility, are crucial for understanding its environmental fate, toxicological profile, and application in various formulations. This technical guide provides a comprehensive overview of the solubility of dihexyl phthalate in water and a range of common organic solvents, supplemented with detailed experimental protocols and a conceptual visualization of its solubility behavior.

Core Concepts: Structure and Solubility

The solubility of a compound is fundamentally dictated by its molecular structure and the intermolecular forces it can establish with a solvent. Dihexyl phthalate (C₂₀H₃₀O₄) possesses a chemical structure characterized by a planar, aromatic benzene (B151609) ring to which two ester groups are attached. Each ester group is further linked to a six-carbon alkyl chain (hexyl group). This combination of a non-polar aromatic ring and bulky, non-polar alkyl chains results in a molecule that is predominantly hydrophobic.

The solubility of dihexyl phthalate is therefore governed by the principle of "like dissolves like." It exhibits low affinity for polar solvents, such as water, which form strong hydrogen bonds. Conversely, it is more readily soluble in non-polar or weakly polar organic solvents with which it can engage in van der Waals interactions.

Quantitative Solubility Data

The following table summarizes the known solubility of dihexyl phthalate in water and provides a qualitative assessment of its solubility in various organic solvents based on available literature.

Solvent	Solvent Polarity (Polarity Index)	Solubility	Temperature (°C)
Water	10.2	0.24 mg/L[1]	25
Ethanol	5.2	Soluble	Not Specified
Methanol	6.6	Slightly Soluble[2]	Not Specified
Acetone	5.1	Soluble	Not Specified
Chloroform	4.1	Slightly Soluble[2]	Not Specified
Hexane	0.1	Soluble	Not Specified
Toluene	2.4	Soluble	Not Specified
Diethyl Ether	2.8	Soluble	Not Specified

Experimental Protocols for Solubility Determination

The determination of the solubility of a sparingly soluble compound like dihexyl phthalate requires precise and reliable experimental methods. The "shake-flask" method is a widely accepted and robust technique for determining the thermodynamic solubility of a compound.

Shake-Flask Method for Dihexyl Phthalate Solubility

Objective: To determine the equilibrium solubility of dihexyl phthalate in a given solvent.

Materials:

• Dihexyl phthalate (high purity)

• Solvent of interest (e.g., water, ethanol, hexane)

• Glass flasks with airtight stoppers

• Orbital shaker or magnetic stirrer

• Constant temperature bath or incubator

• Centrifuge

• Syringes and filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Gas Chromatography-Mass Spectrometry (GC-MS) system.

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of dihexyl phthalate to a known volume of the solvent in a glass flask. The excess solid should be clearly visible.

• Equilibration: Seal the flasks and place them in a constant temperature bath on an orbital shaker. Agitate the flasks at a constant speed for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: After equilibration, allow the flasks to stand undisturbed in the constant temperature bath for at least 24 hours to allow the excess solid to settle.

• Sample Collection: Carefully withdraw a known volume of the supernatant using a syringe. To avoid aspirating any solid particles, the syringe tip should be positioned in the middle of the liquid phase.

• Filtration/Centrifugation: To remove any remaining undissolved microparticles, either centrifuge the collected sample at a high speed or filter it through a chemically inert filter (e.g., PTFE for organic solvents).

• Dilution: Accurately dilute the clear filtrate with the appropriate solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a pre-calibrated HPLC-UV or GC-MS method to determine the concentration of dihexyl phthalate.

• Calculation: Calculate the solubility of dihexyl phthalate in the solvent based on the measured concentration and the dilution factor.

Analytical Method: High-Performance Liquid Chromatography (HPLC) with UV Detection

Instrumentation:

• HPLC system with a gradient pump, autosampler, and UV detector.

• C18 reversed-phase column.

Mobile Phase: A gradient of acetonitrile (B52724) and water is typically used.

Detection: UV detection at a wavelength where dihexyl phthalate exhibits significant absorbance (e.g., around 225-230 nm).

Calibration: Prepare a series of standard solutions of dihexyl phthalate of known concentrations in the solvent of interest. Generate a calibration curve by plotting the peak area against the concentration.

Visualization of Solubility Principles

The following diagram illustrates the conceptual relationship between the molecular structure of dihexyl phthalate and its solubility in polar and non-polar solvents.

Caption: Molecular structure of dihexyl phthalate and its interaction with polar and non-polar solvents.

References

• 1. DI-N-HEXYL PHTHALATE - Ataman Kimya [atamanchemicals.com]
• 2. DI-N-HEXYL PHTHALATE | 84-75-3 [chemicalbook.com]

A Comprehensive Technical Guide to the Thermal Degradation of Dihexyl Phthalate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexyl phthalate (B1215562) (DHP), a phthalic acid ester, is primarily utilized as a plasticizer to enhance the flexibility and durability of polymeric materials. Its thermal stability is a critical parameter, influencing the processing temperatures of plastics and the potential for degradation product formation. This technical guide provides an in-depth analysis of the thermal degradation of dihexyl phthalate, summarizing key quantitative data, detailing experimental protocols, and visualizing the degradation pathway and analytical workflows.

Thermal Stability and Degradation Kinetics

The thermal decomposition of dihexyl phthalate has been investigated to determine its stability at elevated temperatures. Kinetic studies are crucial for understanding the rate at which degradation occurs and for predicting the material's lifetime under thermal stress.

A key study by Saido et al. (2001) investigated the thermal decomposition of several phthalates, including dihexyl phthalate. The study determined the activation energy for the decomposition of dihexyl phthalate to be 38.4 kcal/mol.[1][2][3] The decomposition was observed to occur in the temperature range of 250-500°C.[1][2][3]

Table 1: Activation Energies for the Thermal Decomposition of Various Phthalate Esters [1][2][3]

Phthalate Ester	Activation Energy (kcal/mol)
Dibutyl phthalate	22.4
Dihexyl phthalate	38.4
Dioctyl phthalate	45.0
Di(2-ethylhexyl) phthalate	40.6
Didecyl phthalate	35.4
Dilauryl phthalate	24.2

Data sourced from Saido et al. (2001).[1][2][3]

Thermal Degradation Mechanism and Products

The primary mechanism for the thermal decomposition of dihexyl phthalate is cis-elimination.[1][2][3] This reaction involves the formation of a six-membered cyclic transition state, leading to the cleavage of the ester bond and the formation of an alkene and a carboxylic acid.

In the case of dihexyl phthalate, the initial degradation step is expected to yield 1-hexene (B165129) and monodecyl phthalate. The monodecyl phthalate can then undergo further degradation to phthalic anhydride (B1165640) and hexanol.

• 1-Hexene

• Hexanol

• Phthalic Anhydride

• Monohexyl Phthalate (as an intermediate)

The relative abundance of these products would depend on the specific pyrolysis conditions, such as temperature and heating rate.

Experimental Protocols

The study of the thermal degradation of dihexyl phthalate employs several analytical techniques. The most prominent are Thermogravimetric Analysis (TGA) for assessing thermal stability and Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) for identifying and quantifying degradation products.

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is used to measure the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique provides quantitative information about the thermal stability of a material.

Experimental Protocol: Thermogravimetric Analysis of Dihexyl Phthalate

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: A small, representative sample of pure dihexyl phthalate (typically 5-10 mg) is placed in an inert sample pan (e.g., alumina (B75360) or platinum).

• Atmosphere: The analysis is conducted under a controlled atmosphere, typically an inert gas such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Heating Program: The sample is heated from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).

• Data Acquisition: The instrument records the sample mass as a function of temperature. The resulting data is typically plotted as a TGA curve (mass vs. temperature) and its derivative (DTG curve), which shows the rate of mass loss.

• Data Analysis: Key parameters are extracted from the TGA curve, including the onset temperature of decomposition (Tonset), the temperature of maximum mass loss rate (Tpeak), and the percentage of mass loss at different temperature intervals.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Py-GC-MS is a powerful technique for the analysis of the thermal degradation products of non-volatile materials. The sample is rapidly heated to a high temperature in the absence of oxygen, and the resulting volatile fragments are separated by gas chromatography and identified by mass spectrometry.

Experimental Protocol: Pyrolysis-GC-MS of Dihexyl Phthalate

• Instrument: A pyrolyzer unit coupled to a gas chromatograph-mass spectrometer.

• Sample Preparation: A small amount of dihexyl phthalate (typically in the microgram range) is placed in a pyrolysis sample cup.

• Pyrolysis: The sample is rapidly heated to a specific pyrolysis temperature (e.g., 500-700°C) in the pyrolyzer. The pyrolysis is performed in an inert atmosphere (e.g., helium).

• Gas Chromatography: The volatile pyrolysis products are swept into the GC column by a carrier gas. The GC column (e.g., a DB-5ms capillary column) separates the individual components of the mixture based on their boiling points and interactions with the stationary phase. A typical temperature program for the GC oven would be to start at a low temperature (e.g., 50°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 300°C).

• Mass Spectrometry: As the separated components elute from the GC column, they enter the mass spectrometer, which ionizes the molecules and separates the ions based on their mass-to-charge ratio. The resulting mass spectrum provides a unique fragmentation pattern for each compound, allowing for its identification by comparison to a spectral library (e.g., NIST).

• Data Analysis: The chromatogram shows the separated pyrolysis products as peaks. The mass spectrum of each peak is analyzed to identify the corresponding compound. Quantitative or semi-quantitative analysis can be performed based on the peak areas.

Visualizations

Thermal Degradation Pathway of Dihexyl Phthalate

Caption: Proposed thermal degradation pathway of dihexyl phthalate via cis-elimination.

Experimental Workflow for Thermal Degradation Analysis

Caption: Workflow for the thermal analysis of dihexyl phthalate.

Conclusion

This technical guide has provided a detailed overview of the thermal degradation of dihexyl phthalate. The primary degradation mechanism is cis-elimination, with an activation energy of 38.4 kcal/mol, occurring in the temperature range of 250-500°C. The main degradation products are expected to be 1-hexene, hexanol, and phthalic anhydride. The standard analytical techniques for investigating this process are Thermogravimetric Analysis and Pyrolysis-Gas Chromatography-Mass Spectrometry. The provided experimental protocols and visualizations serve as a valuable resource for researchers and professionals in the field. Further research is warranted to obtain more precise quantitative data on the degradation products of pure dihexyl phthalate under various thermal conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Kinetic Study on Phthalates [jstage.jst.go.jp]

An In-depth Technical Guide to the Vapor Pressure and Boiling Point of Dihexyl Phthalate

This technical guide provides a comprehensive overview of the vapor pressure and boiling point of dihexyl phthalate (B1215562), intended for researchers, scientists, and professionals in drug development. This document compiles and presents key physical property data, outlines common experimental methodologies for their determination, and includes a conceptual workflow for these measurements.

Physicochemical Properties of Dihexyl Phthalate

Di-n-hexyl phthalate (DnHP) is a member of the phthalate ester class of compounds, primarily utilized as a plasticizer to enhance the flexibility and durability of polyvinyl chloride (PVC) and other polymers. An accurate understanding of its vapor pressure and boiling point is crucial for assessing its environmental fate, potential for human exposure, and behavior in various industrial and laboratory settings.

Quantitative Data

The vapor pressure and boiling point of dihexyl phthalate have been determined under various conditions. The following tables summarize the available quantitative data from multiple sources.

Table 1: Vapor Pressure of Dihexyl Phthalate

Vapor Pressure	Temperature (°C)	Pressure (mmHg)
1.4 x 10⁻⁵	25	1.4E-05[1][2]
Not Specified	100	0.01[3]

Table 2: Boiling Point of Dihexyl Phthalate

Boiling Point (°C)	Pressure (mmHg)
350	735[1][4]
340 - 350	Not Specified (Atmospheric)
210	5[1]
333	Not Specified (Atmospheric)
185 - 187	0.5[5]

Experimental Protocols

While specific, detailed experimental protocols for the determination of dihexyl phthalate's vapor pressure and boiling point are not extensively published in readily available literature, the following are standard methodologies employed for such measurements on compounds with low volatility.

3.1. Vapor Pressure Determination: Gas Saturation Method

The gas saturation method is a common technique for measuring the low vapor pressures of substances like phthalates.

• Principle: A carrier gas (typically inert, such as nitrogen) is passed through or over the substance at a precisely controlled temperature and flow rate. The gas becomes saturated with the vapor of the substance. By measuring the mass of the substance transported by a known volume of gas, the partial pressure of the substance can be calculated using the ideal gas law.

• Apparatus: The setup generally consists of a temperature-controlled saturator cell containing the dihexyl phthalate, a system for precise control and measurement of the carrier gas flow, and a trapping system to collect the vaporized analyte.

• Procedure:

  • A sample of dihexyl phthalate is placed in the saturator, which is maintained at a constant temperature.

  • A controlled flow of an inert gas is passed through the saturator for a specified period, allowing the gas to become saturated with dihexyl phthalate vapor.

  • The vapor is collected in a cold trap or on a sorbent material.

  • The amount of condensed or adsorbed dihexyl phthalate is determined gravimetrically or by a sensitive analytical technique like gas chromatography.

  • The vapor pressure is then calculated based on the mass of the collected substance, the volume of the carrier gas, and the temperature of saturation.

3.2. Boiling Point Determination: Ebulliometry and Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For measurements at various pressures (as seen in Table 2), a vacuum distillation setup is typically used.

• Principle: The substance is heated under a controlled pressure, and the temperature at which it boils (i.e., when vapor and liquid phases are in equilibrium) is recorded.

• Apparatus: A distillation flask containing the dihexyl phthalate, a heating mantle, a condenser, a collection flask, a manometer for pressure measurement, and a vacuum pump. A thermometer or thermocouple is placed to accurately measure the temperature of the vapor.

• Procedure:

  • The dihexyl phthalate sample is placed in the distillation flask.

  • The system is evacuated to the desired pressure, which is monitored by the manometer.

  • The sample is heated gradually.

  • The temperature is recorded when the liquid begins to boil and a stable reflux of condensate is observed on the thermometer. This temperature is the boiling point at that specific pressure.

  • This process can be repeated at different pressures to generate a vapor pressure curve.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of vapor pressure using the gas saturation method.

Caption: Generalized workflow for vapor pressure determination.

References

• 1. Dihexyl phthalate | C20H30O4 | CID 6786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dihexyl phthalate - Hazardous Agents | Haz-Map [haz-map.com]
• 3. DI-N-HEXYL PHTHALATE | 68515-50-4 [amp.chemicalbook.com]
• 4. DIHEXYL PHTHALATE | Occupational Safety and Health Administration [osha.gov]
• 5. DI-N-HEXYL PHTHALATE | 84-75-3 [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Detection of Dihexyl Phthalate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of dihexyl phthalate (B1215562) (DHP) in various matrices, with a particular focus on applications relevant to pharmaceutical and biomedical research. The methodologies described are based on established analytical techniques, primarily Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), coupled with various detection systems.

Introduction

Dihexyl phthalate (DHP) is a member of the phthalate ester family, commonly used as a plasticizer to enhance the flexibility and durability of polymers. Its presence in laboratory equipment, container closure systems, and manufacturing components can lead to contamination of pharmaceutical products, necessitating sensitive and reliable analytical methods for its detection and quantification. The potential for DHP to act as an endocrine disruptor underscores the importance of monitoring its levels in drug formulations and biomedical materials.

This document outlines protocols for sample preparation, chromatographic separation, and detection of DHP, along with data presentation guidelines to ensure clarity and comparability of results.

Analytical Methodologies

The two primary chromatographic techniques for the analysis of DHP are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The choice of method often depends on the sample matrix, required sensitivity, and available instrumentation.

2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific method for the analysis of semi-volatile compounds like DHP. It offers excellent separation efficiency and provides mass spectral data for definitive peak identification.

2.2. High-Performance Liquid Chromatography (HPLC) with UV or MS Detection

HPLC is a versatile technique suitable for a wide range of analytes and matrices. For DHP analysis, it is commonly paired with a UV detector, as phthalates exhibit UV absorbance. For higher sensitivity and specificity, HPLC can be coupled with a mass spectrometer (LC-MS).

Experimental Protocols

3.1. Protocol 1: GC-MS Analysis of Dihexyl Phthalate

This protocol is adapted from established methods for phthalate analysis, such as those used by OSHA and in various research studies.[1][2][3]

3.1.1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• For Aqueous Samples (e.g., drug solutions, buffers):

  • To a 50 mL separatory funnel, add 20 mL of the aqueous sample.

  • Add 10 mL of a suitable organic solvent such as hexane (B92381) or dichloromethane.

  • Shake vigorously for 2 minutes, periodically venting the funnel.

  • Allow the layers to separate for 10 minutes.

  • Collect the organic (lower) layer if using dichloromethane, or the upper layer if using hexane.

  • Repeat the extraction twice more with fresh solvent.

  • Combine the organic extracts.

  • Dry the combined extract by passing it through a column containing anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• For Solid Samples (e.g., polymer materials, excipients):

  • Weigh approximately 1 gram of the homogenized solid sample into a glass vial.

  • Add 10 mL of toluene (B28343) and sonicate for 30 minutes.[1]

  • Allow the solid material to settle.

  • Carefully transfer the supernatant to a clean vial.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

3.1.2. Instrumental Analysis: GC-MS

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.[2]

  • Injector Temperature: 280°C.[2]

  • Injection Mode: Splitless (1 µL injection volume).

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[2]

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 1 minute.

    • Ramp 1: 10°C/min to 230°C.

    • Ramp 2: 10°C/min to 270°C, hold for 2 minutes.

    • Ramp 3: 25°C/min to 300°C, hold for 8 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 250°C.

  • Transfer Line Temperature: 300°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification.

    • Quantifier Ion: m/z 149.

    • Qualifier Ions: m/z 167, 279.

3.2. Protocol 2: HPLC-UV Analysis of Dihexyl Phthalate

This protocol is based on general reversed-phase HPLC methods for phthalate esters.[4][5][6]

3.2.1. Sample Preparation: Solid-Phase Extraction (SPE)

• For Aqueous Samples:

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

  • Load 50 mL of the aqueous sample onto the cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 80:20 v/v) to remove polar interferences.

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the DHP with 5 mL of acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of the mobile phase.

• For Organic Samples (dissolved in a non-polar solvent):

  • The sample can often be directly injected after appropriate dilution with the mobile phase. A "dilute-and-shoot" approach can be effective for cleaner samples.[7]

3.2.2. Instrumental Analysis: HPLC-UV

• High-Performance Liquid Chromatograph (HPLC) Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[6]

  • Mobile Phase: Isocratic elution with acetonitrile/water (e.g., 90:10 v/v).[8]

  • Flow Rate: 1.0 mL/min.[5][8]

  • Column Temperature: 30°C.[8]

  • Injection Volume: 20 µL.

• UV Detector Conditions:

  • Wavelength: 225 nm or 230 nm.[5][6]

Data Presentation

Quantitative data from the analysis of dihexyl phthalate should be presented in a clear and organized manner to facilitate comparison and interpretation.

Table 1: Quantitative Performance Data for DHP Analytical Methods

Parameter	GC-MS	HPLC-UV	Reference
Linear Range	0.05 - 5 mg/L	0.3 - 1.5 mg/L	[5][9]
Limit of Detection (LOD)	~0.015 mg/L	~0.02 mg/L	[1]
Limit of Quantification (LOQ)	0.05 mg/L	0.06 mg/L	[1][5]
Recovery (%)	99-100%	94.8 - 99.6%	[1][6]
Precision (%RSD)	< 3%	< 7%	[6][9]

Note: The values presented are typical and may vary depending on the specific instrumentation, sample matrix, and experimental conditions.

Visualizations

5.1. Experimental Workflows

The following diagrams illustrate the logical flow of the analytical protocols described above.

References

• 1. osha.gov [osha.gov]
• 2. pubs.aip.org [pubs.aip.org]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. HPLC Separation of Phthalates | SIELC Technologies [sielc.com]
• 5. mdpi.com [mdpi.com]
• 6. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. hitachi-hightech.com [hitachi-hightech.com]
• 9. shimadzu.com [shimadzu.com]

Application Note: Quantitative Analysis of Dihexyl Phthalate using Gas Chromatography-Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction Dihexyl phthalate (B1215562) (DHP) is a plasticizer used to increase the flexibility and durability of various polymer products. Due to its potential to leach from these materials, there is a growing need for sensitive and reliable analytical methods to quantify its presence in diverse matrices, including environmental, food, and pharmaceutical samples. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful technique for the determination of phthalates, offering high sensitivity and selectivity.[1][2] This application note provides a detailed protocol for the analysis of dihexyl phthalate using GC-MS, including sample preparation, instrument conditions, and data analysis. The method is suitable for trace-level quantification and can be adapted for various sample types.

Principle The methodology involves the extraction of dihexyl phthalate from the sample matrix using an appropriate organic solvent. An internal standard is added to ensure accuracy and precision. The extract is then injected into a gas chromatograph, where DHP is separated from other components on a capillary column. The eluent from the GC is introduced into a mass spectrometer, which ionizes the DHP molecules and separates the resulting ions based on their mass-to-charge ratio (m/z). Quantification is achieved by comparing the peak area of a characteristic DHP ion to that of the internal standard and referencing a calibration curve generated from standards of known concentrations. The use of Selected Ion Monitoring (SIM) mode can significantly enhance sensitivity for trace analysis.[1][3]

Experimental Protocols

Reagents and Standards

• Solvents: HPLC-grade or equivalent n-hexane, toluene, methanol (B129727), and dichloromethane.[4][5][6]

• Standards: Dihexyl phthalate (DHP), 98% purity or higher.

• Internal Standard (IS): Phenanthrene-d10 or Benzyl benzoate.[4][7]

• Gases: Helium (99.999%) or Hydrogen (99.999%) for carrier gas; Nitrogen (99.999%) for collision gas if using MS/MS.[4][8]

Standard Solution Preparation

• Primary Stock Solution (1000 mg/L): Accurately weigh 100 mg of dihexyl phthalate standard and dissolve it in 100 mL of n-hexane in a volumetric flask.

• Internal Standard Stock Solution (100 mg/L): Prepare a 100 mg/L stock solution of Phenanthrene-d10 in n-hexane.

• Working Standards: Prepare a series of working calibration standards by serially diluting the primary stock solution with n-hexane. A typical concentration range is 0.05, 0.1, 0.5, 1.0, and 5.0 mg/L.[4]

• Spiking: Spike each calibration standard and sample with the internal standard to a final concentration of 0.5 mg/L.[4]

Sample Preparation

A. Liquid Samples (e.g., Beverages, Water) This protocol is based on a liquid-liquid extraction (LLE) technique.[6][9]

• Measure 5.0 mL of the liquid sample into a 15 mL centrifuge tube.

• Add 10 µL of the 100 mg/L internal standard stock solution.[6]

• Add 1.5 mL of methanol and vortex the mixture.[6]

• Transfer the mixture to a separatory funnel and add 15 mL of n-hexane.

• Shake the funnel vigorously for 5-7 minutes. Allow the layers to separate for 5 minutes.[6]

• Collect the upper n-hexane layer, which contains the extracted phthalates.

• If necessary, concentrate the extract under a gentle stream of nitrogen before analysis.

B. Solid Samples (e.g., Polymers, Sediments) This protocol is based on solvent extraction.[7]

• Weigh approximately 1.0 g of the homogenized solid sample into a glass vial.

• Add the internal standard.

• Add 10 mL of a 1:1 methylene (B1212753) chloride/acetone solvent mixture.[7]

• Sonicate the sample for 20-30 minutes.

• Centrifuge the sample to pellet the solid material.

• Carefully transfer the supernatant (extract) to a clean vial for GC-MS analysis.

GC-MS Instrumental Analysis

The following parameters can be used as a starting point and should be optimized for the specific instrument and application.

Parameter	Recommended Condition
Gas Chromatograph	Agilent 7890B GC System or equivalent[3]
Mass Spectrometer	Agilent 5977A MSD or equivalent[3]
Column	DB-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent[3][6][8]
Carrier Gas	Helium or Hydrogen, constant flow at 1.0 mL/min[3][4][6]
Injection Volume	1 µL[3][8]
Injector Temperature	280 - 300 °C[3][8]
Injection Mode	Splitless[6]
Oven Program	Initial 100-150°C (hold 1-3 min), ramp at 10°C/min to 300-310°C (hold 5-12 min)[3][6][8]
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 50-500) for identification; Selected Ion Monitoring (SIM) for quantification
SIM Ions for DHP	Target ions should be selected based on the mass spectrum of DHP (e.g., m/z 149)

Data Presentation and Performance

Quantitative analysis is performed by constructing a calibration curve from the peak area ratios of the analyte to the internal standard versus concentration. The performance of the method should be validated for linearity, repeatability, and sensitivity.

Table 1: Example Quantitative Performance (Note: Data below is based on a similar phthalate, di(2-ethylhexyl)phthalate, and serves as a typical performance expectation)[4]

Parameter	Result
Calibration Range	0.05 - 5.0 mg/L
Correlation Coefficient (r²)	≥ 0.999
Repeatability (n=5, 0.05 mg/L)	2.63 %RSD
Limit of Detection (LOD)	Dependent on S/N, typically low ng/L to µg/L range[6][8]
Signal-to-Noise (S/N at 0.05 mg/L)	> 90 in SIM mode[4]

Visualized Workflow

The following diagram illustrates the complete analytical workflow for dihexyl phthalate analysis by GC-MS.

Caption: Workflow for Dihexyl Phthalate Analysis by GC-MS.

Conclusion This application note outlines a comprehensive and robust GC-MS method for the quantitative analysis of dihexyl phthalate. The protocol, including detailed steps for sample preparation and instrumental analysis, provides the sensitivity and selectivity required for trace-level detection in various matrices. The use of an internal standard ensures high accuracy and reproducibility. By following this protocol, researchers and scientists can reliably quantify dihexyl phthalate to meet regulatory requirements and ensure product safety.

References

• 1. fses.oregonstate.edu [fses.oregonstate.edu]
• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. shimadzu.com [shimadzu.com]
• 5. osha.gov [osha.gov]
• 6. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]
• 8. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijres.org [ijres.org]

Application Note: Determination of Dihexyl Phthalate by High-Performance Liquid Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dihexyl phthalate (B1215562) (DHP) is a member of the phthalate ester family, commonly used as a plasticizer to enhance the flexibility and durability of various polymer products.[1][2] Due to its potential for migration from packaging materials into consumables and the environment, and concerns about its toxic effects, robust analytical methods for its quantification are essential.[1] High-performance liquid chromatography (HPLC) coupled with ultraviolet (UV) or diode array detection (DAD) offers a reliable and widely accessible technique for the determination of dihexyl phthalate in various matrices.[3][4][5] This application note provides a comprehensive overview and detailed protocols for the analysis of dihexyl phthalate using HPLC.

Chromatographic Conditions

A reversed-phase HPLC method is typically employed for the separation of dihexyl phthalate. The non-polar nature of DHP makes it well-suited for retention on a C18 stationary phase with a polar mobile phase.

Table 1: HPLC Instrumentation and General Conditions

Parameter	Recommended Setting
HPLC System	Any standard HPLC or UHPLC system
Detector	UV or Diode Array Detector (DAD)
Wavelength	224 - 230 nm[3][4][5]
Column	C18, 5 µm, 4.6 mm x 150 mm (or similar)[3][4]
Column Temperature	30°C[4]
Mobile Phase	Acetonitrile (B52724) and Water[3][4][6] or Methanol and Water[3][7]
Elution Mode	Isocratic or Gradient
Flow Rate	1.0 mL/min[4]
Injection Volume	10 - 20 µL

Experimental Protocols

Protocol 1: Analysis of Dihexyl Phthalate in Cosmetic Products

This protocol is adapted from a method for the determination of various phthalates in cosmetics.[3]

1. Sample Preparation: Ultrasonic Extraction a. Weigh 1.0 g of the cosmetic sample into a 50 mL centrifuge tube. b. Add 20 mL of methanol. c. Sonicate the mixture for 30 minutes in an ultrasonic bath. d. Centrifuge the sample at high speed to separate the solid matrix. e. Filter the supernatant through a 0.45 µm membrane filter into an HPLC vial.[3]

2. HPLC Analysis a. Set up the HPLC system according to the parameters in Table 2. b. Inject 10 µL of the filtered sample extract. c. Monitor the chromatogram at 230 nm.[3] d. Quantify the dihexyl phthalate concentration using an external standard calibration curve.

Table 2: Chromatographic Conditions for Cosmetic Analysis [3]

Parameter	Value
Column	ZORBAX SB-C18 (4.6 mm x 150 mm, 5 µm)
Mobile Phase	Gradient of Methanol and Water
Detection Wavelength	230 nm
Linear Range	1 - 100 mg/L
Detection Limit (3S/N)	5.2 ng
Recovery	94.7% - 101.1%
RSD (n=6)	0.023% - 0.68%

Protocol 2: Analysis of Phthalates in Aqueous Samples (e.g., Drinking Water)

This protocol is based on a method for the analysis of DEHP in drinking water, which can be adapted for DHP.[4]

1. Sample Preparation: Direct Injection or Standard Addition a. For relatively clean samples, direct injection after filtration through a 0.45 µm filter may be sufficient. b. For more complex matrices or to assess matrix effects, the standard addition method is recommended.[4] c. To perform standard addition, spike known concentrations of dihexyl phthalate into the water samples prior to analysis.[4]

2. HPLC Analysis a. Configure the HPLC system as detailed in Table 3. b. Inject 10 µL of the prepared sample. c. Detect the analyte at 224 nm.[4]

Table 3: Chromatographic Conditions for Aqueous Sample Analysis [4]

Parameter	Value
Column	C18, 5µm, 4.6mm ID x 150mm
Column Temperature	30°C
Mobile Phase	Water/Acetonitrile (2/98 v/v)
Flow Rate	1 mL/min
Injection Volume	10 µL
Detection Wavelength	224 nm

Protocol 3: Analysis of Dihexyl Phthalate in Biological Tissues

This protocol is derived from a validated method for DEHP and its metabolite in tissue samples and can be adapted for DHP.[1]

1. Sample Preparation: Protein Precipitation and Extraction a. Homogenize the tissue sample. b. To 200 µL of the tissue homogenate (or plasma), add 1 mL of 100% acetonitrile and 4 µL of 85% phosphoric acid.[1] c. Vortex the mixture for 1 minute to precipitate proteins.[1] d. Filter the solution through a syringe filter to remove insoluble material before injection into the HPLC system.[1]

2. HPLC Analysis a. Utilize a gradient elution as described in Table 4. b. The method demonstrates good recovery and precision for phthalate esters in complex biological matrices.[1]

Table 4: Chromatographic Conditions for Biological Sample Analysis [1]

Parameter	Value
Elution	Gradient elution from 60% to 100% Acetonitrile
Flow Rate	1 mL/min, increasing to 2 mL/min
Recovery	>95%
Intra-assay Precision (%RSD)	1.61% for DEHP (as a proxy)
Linearity (r²)	>0.999
LOD	1.37 µg/mL for DEHP (as a proxy)
LOQ	4.8 µg/mL for DEHP (as a proxy)

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of dihexyl phthalate.

Caption: General workflow for HPLC analysis of dihexyl phthalate.

Summary

The presented HPLC methods are suitable for the selective and sensitive quantification of dihexyl phthalate in a variety of sample matrices. The choice of sample preparation technique is critical and should be tailored to the specific matrix to minimize interferences and ensure accurate results. The provided protocols and chromatographic conditions serve as a robust starting point for method development and routine analysis in research and quality control laboratories.

References

• 1. scispace.com [scispace.com]
• 2. osha.gov [osha.gov]
• 3. HPLC Determination of Phthalates in Cosmetics | Semantic Scholar [semanticscholar.org]
• 4. scioninstruments.com [scioninstruments.com]
• 5. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Separation of Dihexyl phthalate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. Determination of Four Phthalate Esters in Surface Water by Solid-Phase Extraction and Simplified Mobile Phase HPLC | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]

Application Note: Determination of Dihexyl Phthalate in Water Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexyl phthalate (B1215562) (DHP) is a member of the phthalate ester family, widely utilized as a plasticizer to enhance the flexibility and durability of various polymer products. The extensive use of DHP raises environmental and health concerns due to its potential for leaching into water sources. As an endocrine-disrupting chemical, the presence of DHP in water systems necessitates sensitive and reliable analytical methods for its detection and quantification. This application note provides detailed protocols for the sample preparation of water matrices for the analysis of dihexyl phthalate, primarily focusing on Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) techniques, followed by chromatographic analysis.

Overview of Sample Preparation Workflow

The accurate analysis of dihexyl phthalate in water begins with a robust sample preparation procedure designed to isolate and concentrate the analyte from the complex sample matrix. The general workflow involves extraction, solvent exchange (if necessary), and final analysis.

Application Notes and Protocols for the Extraction of Dihexyl Phthalate from Soil and Sediment

Introduction

Dihexyl phthalate (B1215562) (DHP) is a member of the phthalate ester family, a class of chemical compounds primarily used as plasticizers to enhance the flexibility, durability, and longevity of plastics.[1][2] Due to their widespread use in a variety of consumer and industrial products, phthalates are ubiquitous environmental contaminants. They are not chemically bound to the polymer matrix and can leach into the environment, contaminating soil, water, and sediment.[1][3] Concerns over the potential adverse health effects of phthalates, including endocrine disruption, have led to increased monitoring of their levels in environmental matrices.

These application notes provide detailed protocols for the extraction of dihexyl phthalate from soil and sediment samples, catering to researchers and scientists in environmental science and analytical chemistry. The described methods include Soxhlet extraction, ultrasonic-assisted extraction (UAE), microwave-assisted extraction (MAE), and pressurized liquid extraction (PLE), followed by analysis, typically using gas chromatography-mass spectrometry (GC-MS).

Data Presentation: Comparison of Extraction Methods

The selection of an appropriate extraction method is critical for the accurate quantification of dihexyl phthalate in solid environmental samples. The efficiency of each method can be influenced by factors such as the solvent system, temperature, and the physicochemical properties of the sample matrix. The following table summarizes the performance of various extraction techniques for phthalates in soil and sediment based on published data.

Extraction Method	Matrix	Target Analytes	Extraction Solvent(s)	Recovery (%)	RSD (%)	LOD/LOQ	Reference
Soxhlet Extraction	Sediment	Phthalate Esters	Dichloromethane/Acetone (1:1)	Not Specified	Not Specified	Not Specified	[4]
Soxhlet Extraction	Sediment	Phthalate Esters	Not Specified	91.6 - 117	<5	Not Specified	[5]
Ultrasonic-Assisted Extraction	Soil	Phthalate Esters	Dichloromethane, Acetone, Hexane	Not Specified	5.5 - 19.4	1.2 - 4.3 µg/kg	[4][6]
Ultrasonic-Assisted Extraction	Marine Sediment	16 Phthalates	n-hexane:methylene chloride (1:1) or n-hexane:ethyl acetate (B1210297) (1:1)	78 - 117	2.4 - 7.5	0.1 - 0.25 ng/g	[7][8]
Microwave-Assisted Extraction	Soil	6 Phthalate Esters	Acetonitrile	84 - 115	<8	1.24 - 3.15 µg/L	[9][10][11]
Pressurized Liquid Extraction (PLE)	Soil	Di-(2-ethylhexyl)phthalate (DEHP)	Hexane/Acetone (1:1)	86.0 - 99.8	<18	0.02 mg/kg (LOD)	[12]

Experimental Protocols

1. General Sample Preparation and Precautions

Due to the ubiquitous nature of phthalates in laboratory environments, stringent precautions must be taken to avoid sample contamination.[13]

• Glassware: All glassware should be thoroughly cleaned, rinsed with solvent (e.g., acetone, hexane), and then baked in a muffle furnace at 400°C for at least 2 hours.

• Solvents: Use high-purity, phthalate-free solvents. It is advisable to test solvents for phthalate contamination before use.

• Plastics: Avoid contact with any plastic materials (e.g., containers, pipette tips) that are not certified to be phthalate-free.

• Sample Handling: Samples should be collected and stored in glass containers with PTFE-lined caps.[4] Before extraction, soil and sediment samples should be air-dried or freeze-dried, homogenized, and sieved to remove large debris.

2. Soxhlet Extraction Protocol

Soxhlet extraction is a classical and robust method for the extraction of semi-volatile organic compounds from solid matrices.[14][15][16]

• Apparatus: Soxhlet extractor, heating mantle, round-bottom flask, extraction thimbles (cellulose or glass fiber), condenser, Kuderna-Danish (K-D) concentrator.

• Procedure:

  • Weigh approximately 10-20 g of the homogenized and dried soil/sediment sample.

  • Mix the sample with an equal amount of anhydrous sodium sulfate (B86663) to remove residual moisture.[14][15]

  • Place the mixture into an extraction thimble. A plug of glass wool can be placed on top of the sample to prevent it from splashing into the solvent.

  • Place the thimble inside the Soxhlet extractor.

  • Add 250-300 mL of a suitable solvent mixture (e.g., hexane/acetone 1:1 v/v) to the round-bottom flask.[17]

  • Assemble the Soxhlet apparatus and heat the solvent to a gentle boil.

  • Allow the extraction to proceed for 16-24 hours, with a cycling rate of 4-6 cycles per hour.[15]

  • After extraction, cool the apparatus and filter the extract.

  • Concentrate the extract to a small volume (e.g., 1-2 mL) using a rotary evaporator or a Kuderna-Danish concentrator.

  • The extract is now ready for cleanup and/or analysis.

3. Ultrasonic-Assisted Extraction (UAE) Protocol

Ultrasonic extraction, or sonication, uses high-frequency sound waves to facilitate the extraction of analytes from a sample matrix. It is generally faster and requires less solvent than Soxhlet extraction.[4]

• Apparatus: Ultrasonic bath or probe sonicator, centrifuge, glass centrifuge tubes with screw caps.

• Procedure:

  • Weigh approximately 5-10 g of the homogenized and dried soil/sediment sample into a glass centrifuge tube.

  • Add 20-30 mL of an appropriate solvent or solvent mixture (e.g., hexane/acetone 1:1 v/v).

  • Tightly cap the tube and place it in an ultrasonic bath.

  • Sonicate the sample for 30-60 minutes. The temperature of the water bath should be monitored and controlled to prevent the loss of volatile compounds.

  • After sonication, centrifuge the sample at a high speed (e.g., 8000 r/min) for 10 minutes to separate the extract from the solid particles.[6]

  • Carefully decant the supernatant into a clean collection flask.

  • Repeat the extraction process (steps 2-6) two more times with fresh solvent.

  • Combine the extracts and concentrate them to a final volume of 1-2 mL.

  • The extract is now ready for further processing.

4. Microwave-Assisted Extraction (MAE) Protocol

MAE uses microwave energy to heat the solvent and sample, which accelerates the extraction process. This method is known for its high efficiency and short extraction times.[10][11]

• Apparatus: Microwave extraction system with extraction vessels.

• Procedure:

  • Weigh approximately 2-5 g of the homogenized and dried soil/sediment sample into a microwave extraction vessel.

  • Add a specific volume of extraction solvent (e.g., 20 mL of acetonitrile) to the vessel.[6][9][11]

  • Seal the vessel and place it in the microwave extractor.

  • Set the extraction parameters. A typical program might involve ramping the temperature to 100-120°C and holding for 15-30 minutes.[11][18]

  • After the extraction is complete, allow the vessel to cool to room temperature.

  • Filter the extract to remove solid particles.

  • The extract can then be concentrated if necessary before analysis.

5. Pressurized Liquid Extraction (PLE) Protocol

PLE, also known as accelerated solvent extraction (ASE), employs elevated temperatures and pressures to increase the efficiency and speed of the extraction process.[3]

• Apparatus: Pressurized liquid extraction system, extraction cells, collection vials.

• Procedure:

  • Mix the homogenized and dried soil/sediment sample with a dispersing agent like diatomaceous earth.

  • Load the mixture into an extraction cell.

  • Place the cell in the PLE system.

  • Set the extraction parameters, including the solvent (e.g., hexane/acetone 1:1 v/v), temperature (e.g., 100°C), pressure (e.g., 1500 psi), and extraction time (e.g., 5-10 minutes static cycles).[12]

  • The system will automatically perform the extraction, and the extract will be collected in a vial.

  • The collected extract may need to be concentrated before analysis.

6. Extract Cleanup

For complex matrices like soil and sediment, a cleanup step is often necessary to remove interfering co-extracted substances. Dispersive solid-phase extraction (dSPE) or column chromatography with adsorbents like silica (B1680970) gel or Florisil can be used.[6][19]

• dSPE Cleanup Protocol (QuEChERS-like):

  • Transfer a portion of the concentrated extract to a centrifuge tube.

  • Add a specific amount of a sorbent mixture (e.g., C18 and graphitized carbon black).

  • Vortex the tube for 1-2 minutes.

  • Centrifuge to pellet the sorbent.

  • The cleaned supernatant is then ready for analysis.

7. Analysis by GC-MS

Gas chromatography-mass spectrometry is the most common analytical technique for the determination of phthalates.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

• Typical GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector: Splitless mode, with an injection volume of 1 µL.

  • Oven Temperature Program: A temperature gradient is used to separate the different phthalates, for example, starting at 80°C and ramping up to 300°C.

  • Carrier Gas: Helium or hydrogen.[20]

• Typical MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity, or full scan mode for qualitative analysis.

Visualizations

Caption: General workflow for the extraction and analysis of dihexyl phthalate from soil and sediment samples.

References

• 1. gcms.cz [gcms.cz]
• 2. eprints.usm.my [eprints.usm.my]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of selected phthalate esters compounds in water and sediments by capillary gas chromatography and flame ionization detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. sensusimpact.com [sensusimpact.com]
• 8. Determination of Phthalates in Marine Sediments Using Ultrasonic Extraction Followed by Dispersive Solid-Phase Extraction and Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of phthalate esters in soil samples by microwave assisted extraction and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of Phthalate Esters in Soil Samples by Microwave Assisted Extraction and High Performance Liquid Chromatography | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. Determination of di-(2-ethylhexyl)phthalate in environmental samples by liquid chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]
• 14. waterboards.ca.gov [waterboards.ca.gov]
• 15. epa.gov [epa.gov]
• 16. acgpubs.org [acgpubs.org]
• 17. researchgate.net [researchgate.net]
• 18. The Use of an Ultrasonic Field in Support of Classical Methods of Oxidising Component Leached from Microplastics in Bottom Sediments - PMC [pmc.ncbi.nlm.nih.gov]
• 19. digital.csic.es [digital.csic.es]
• 20. shimadzu.com [shimadzu.com]

Application Notes and Protocols for the Quantification of Dihexyl Phthalate in Biological Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexyl phthalate (B1215562) (DHP), a member of the phthalate ester family, is a synthetic chemical commonly used as a plasticizer to enhance the flexibility and durability of various polymer products. Due to its widespread use, concerns regarding human exposure and potential adverse health effects have grown. DHP is not chemically bound to the polymer matrix and can leach into the environment, leading to contamination of food, water, and indoor air. Consequently, accurate and sensitive quantification of DHP in biological tissues is crucial for assessing human exposure, understanding its toxicokinetics, and evaluating its potential role in pathological processes.

This document provides detailed application notes and protocols for the quantification of dihexyl phthalate in various biological tissues, including adipose tissue, liver, and blood. The methodologies described are based on established analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offer high sensitivity and selectivity.

Data Presentation

While specific quantitative data for dihexyl phthalate in human tissues is limited in the published literature, the following tables summarize the available information on the closely related and more extensively studied di(2-ethylhexyl) phthalate (DEHP) to provide a reference for expected concentration ranges. It is important to note that di-n-hexyl phthalate (DnHP), a linear isomer of DHP, has been shown in animal studies to not systemically accumulate in tissues.[1]

Table 1: Reported Concentrations of Di(2-ethylhexyl) phthalate (DEHP) in Human Biological Tissues

Biological Matrix	Concentration Range	Notes	Reference(s)
Adipose Tissue	Detected	Contamination from sampling materials is a potential concern.	[2]
Blood/Serum	<2 - 13.69 ng/mL	Concentrations can vary based on recent exposure.	[3][4]
Liver	Detected	Animal studies show initial distribution to the liver.	[2]

Table 2: Tissue Distribution of Radiolabeled Di(2-ethylhexyl) phthalate (¹⁴C-DEHP) in Male Wistar Rats (Tissue-to-Blood Concentration Ratios)

Tissue	Ratio (3 hours post-oral dose)	Ratio (7 days post-intravenous dose)	Reference(s)
Liver	6.9	2.0	[2]
Adipose	-	7.5	[2]
Kidney	4.8	1.5	[2]
Lung	2.8	2.2	[2]
Intestine	-	1.1	[2]
Spleen	2.4	-	[2]
Heart	1.8	-	[2]
Muscle	1.2	-	[2]

Experimental Protocols

The following protocols provide a general framework for the analysis of dihexyl phthalate in biological tissues. These should be optimized and validated for specific laboratory conditions and tissue types.

Sample Preparation: Extraction of Dihexyl Phthalate

Objective: To extract DHP from biological tissues for subsequent analysis. Two common methods are presented: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

1.1. Liquid-Liquid Extraction (LLE) for Adipose and Liver Tissues

• Materials:

  • Tissue sample (0.5 - 1 g)

  • Homogenizer

  • Hexane (B92381) (GC or HPLC grade)

  • Acetonitrile (GC or HPLC grade)

  • Anhydrous sodium sulfate (B86663)

  • Centrifuge tubes (glass, pre-rinsed with solvent)

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

• Protocol:

  • Weigh approximately 0.5 g of the tissue sample into a glass centrifuge tube.

  • Add an appropriate internal standard (e.g., a deuterated DHP analog).

  • Homogenize the tissue in 5 mL of a 1:1 mixture of hexane and acetonitrile.

  • Vortex the mixture vigorously for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper hexane layer to a clean glass tube.

  • Repeat the extraction of the remaining tissue pellet with another 5 mL of hexane.

  • Combine the hexane extracts and pass them through a small column containing anhydrous sodium sulfate to remove any residual water.

  • Evaporate the extract to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume (e.g., 100 µL) of a suitable solvent (e.g., hexane or ethyl acetate) for GC-MS or LC-MS/MS analysis.

1.2. Solid-Phase Extraction (SPE) for Blood (Serum/Plasma)

• Materials:

  • Serum or plasma sample (1 mL)

  • SPE cartridges (e.g., C18)

  • Methanol (B129727) (HPLC grade)

  • Deionized water

  • Elution solvent (e.g., ethyl acetate (B1210297) or a mixture of hexane and acetone)

  • SPE manifold

  • Centrifuge tubes (glass, pre-rinsed with solvent)

  • Nitrogen evaporator

• Protocol:

  • Add an internal standard to 1 mL of serum or plasma.

  • Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

  • Load the sample onto the conditioned cartridge.

  • Wash the cartridge with 5 mL of deionized water to remove interferences.

  • Dry the cartridge under vacuum for 10-15 minutes.

  • Elute the DHP from the cartridge with 5 mL of the elution solvent.

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume (e.g., 100 µL) of a suitable solvent for analysis.

Analytical Quantification

2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A low-bleed capillary column suitable for phthalate analysis (e.g., 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium or Hydrogen.

• Injection Mode: Splitless injection is recommended for trace analysis.

• Oven Temperature Program:

  • Initial temperature: 60-80°C, hold for 1-2 minutes.

  • Ramp: 10-20°C/minute to 280-300°C.

  • Final hold: 5-10 minutes.

• Mass Spectrometer Mode: Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Monitor characteristic ions for DHP (e.g., m/z 149, 167, 279).

• Quantification: Use a calibration curve prepared with DHP standards and an internal standard.

2.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer.

• Column: A C18 reversed-phase column.

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with a suitable modifier (e.g., ammonium (B1175870) acetate).

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Mass Spectrometer Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Monitor specific precursor-to-product ion transitions for DHP and its internal standard.

• Quantification: Use a calibration curve prepared with DHP standards and an internal standard.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of dihexyl phthalate in biological tissues.

Proposed Metabolic Pathway of Dihexyl Phthalate

Caption: Proposed metabolic pathway of dihexyl phthalate in the body.

Conclusion

The protocols and information provided in this document offer a comprehensive guide for the quantification of dihexyl phthalate in biological tissues. The use of sensitive and specific analytical techniques like GC-MS and LC-MS/MS, coupled with appropriate sample preparation, is essential for obtaining reliable data. While data on DHP levels in human tissues is still emerging, the methodologies outlined here provide a robust framework for researchers to conduct exposure and toxicological studies. Careful attention to quality control, including the use of internal standards and minimization of background contamination, is critical for accurate quantification.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for Di(2-Ethylhexyl)Phthalate (DEHP) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of di(2-ethylhexyl)phthalate and mono(2-ethylhexyl)phthalate in human serum using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Dihexyl Phthalate as a Plasticizer in Polyvinyl Chloride (PVC): Applications and Protocols

Application Note

Introduction

Polyvinyl chloride (PVC), a versatile and widely used thermoplastic polymer, is inherently rigid and brittle. To impart flexibility and durability for a vast range of applications, plasticizers are incorporated into the PVC matrix. Di-n-hexyl phthalate (B1215562) (DnHP), a member of the phthalate ester family, serves as one such plasticizer. Though not as predominantly used as di(2-ethylhexyl) phthalate (DEHP), DnHP finds application in various PVC formulations, including in the manufacturing of automobile parts, flooring, and other consumer products.[1] This document provides a comprehensive overview of the application of dihexyl phthalate as a plasticizer in PVC, detailing its effects on material properties, migration characteristics, and toxicological profile. Detailed experimental protocols for the analysis of DnHP in PVC are also provided for researchers, scientists, and drug development professionals.

Physicochemical Properties and Plasticizing Efficacy

Di-n-hexyl phthalate is a colorless, oily liquid that is soluble in most organic solvents but has very low solubility in water.[2] When blended with PVC resin, DnHP molecules intersperse between the polymer chains, reducing intermolecular forces and thereby increasing the flexibility and lowering the glass transition temperature (Tg) of the material.

While extensive quantitative data on the plasticizing efficiency of DnHP are less common compared to DEHP, modeling studies have been conducted to predict its effect on the thermal properties of PVC.

Table 1: Effect of Di-n-hexyl Phthalate on the Glass Transition Temperature (Tg) of PVC [3]

Plasticizer	Tg (°C) of Plasticized PVC
Di-n-hexyl phthalate	42

Note: The data is based on a modeling study and the specific concentration of DnHP was not provided in the abstract.

Migration of Dihexyl Phthalate from PVC

A significant concern with the use of phthalate plasticizers is their potential to migrate from the PVC matrix into the surrounding environment, as they are not chemically bound to the polymer.[4] This migration can lead to human exposure through contact with various PVC-containing products. The rate of migration is influenced by several factors, including the type of contact medium, temperature, and duration of contact.

Quantitative data on the migration of DnHP specifically is limited in the readily available literature. However, general principles of phthalate migration suggest that it would be higher into fatty or alcoholic media compared to aqueous solutions.

Thermal Stability of DnHP-Plasticized PVC

Toxicological Profile and Signaling Pathways

Di-n-hexyl phthalate has been identified as a substance of concern due to its potential reproductive and developmental toxicity.[5] Toxicological assessments have indicated that DnHP can interfere with hormone systems, acting as an endocrine disruptor.[5]

Endocrine Disruption Mechanisms

Androgen Receptor Signaling: Phthalates and their metabolites have been shown to interact with the androgen receptor (AR), potentially leading to anti-androgenic effects. While direct binding studies on DnHP are limited, its structural similarity to other phthalates suggests a potential to interfere with AR signaling. This interference can disrupt the normal development and function of the male reproductive system.

Peroxisome Proliferator-Activated Receptor (PPAR) Signaling: Phthalate monoesters, the primary metabolites of phthalate diesters, are known to activate Peroxisome Proliferator-Activated Receptors (PPARs).[6] PPARs are nuclear receptors that play a crucial role in lipid metabolism and cellular differentiation. Activation of PPARα and PPARγ by phthalate metabolites can lead to various downstream effects, including alterations in gene expression related to fatty acid metabolism and adipogenesis.[7][8]

Experimental Protocols

Protocol 1: Determination of Dihexyl Phthalate Content in PVC by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is adapted from established methods for phthalate analysis in polymers.[9][10]

1. Objective: To quantify the concentration of di-n-hexyl phthalate in a PVC sample.

2. Materials and Reagents:

• PVC sample

• Di-n-hexyl phthalate (analytical standard)

• Tetrahydrofuran (THF), HPLC grade

• Hexane (B92381), HPLC grade

• Internal standard (e.g., Benzyl Benzoate)

• Volumetric flasks, pipettes, and syringes

• Analytical balance

• Ultrasonic bath

• Vortex mixer

• GC-MS system with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane)

3. Procedure:

4. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of DnHP to the internal standard against the concentration of the DnHP standards.
• Determine the concentration of DnHP in the sample extract from the calibration curve.
• Calculate the weight percentage of DnHP in the original PVC sample.

Protocol 2: Analysis of Dihexyl Phthalate Migration from PVC into a Food Simulant

This protocol is a general guideline for assessing the migration of plasticizers from PVC into a fatty food simulant.[11]

1. Objective: To determine the amount of di-n-hexyl phthalate that migrates from a PVC sample into a fatty food simulant (e.g., 50% ethanol (B145695) or olive oil).

2. Materials and Reagents:

• PVC sample of known surface area

• Food simulant (e.g., 50% ethanol in water, or olive oil)

• Glass migration cell or container

• Incubator or oven

• Analytical instrumentation for quantification (e.g., HPLC-UV or GC-MS)

• Solvents for extraction (if necessary, e.g., hexane for olive oil)

3. Procedure:

4. Data Analysis:

• Calculate the total mass of DnHP that migrated into the simulant.
• Express the migration as mass of DnHP per unit surface area of the PVC sample (e.g., µg/cm²).

Visualizations

Caption: Logical workflow of DnHP incorporation into PVC and subsequent migration.

References

• 1. [PDF] Activation of PPARα and PPARγ by Environmental Phthalate Monoesters | Semantic Scholar [semanticscholar.org]
• 2. Di-(2-ethylhexyl)-phthalate induces apoptosis via the PPARγ/PTEN/AKT pathway in differentiated human embryonic stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dacemirror.sci-hub.st [dacemirror.sci-hub.st]
• 4. News - Method for solving the problem of precipitation and migration of PVC plasticizer [sanowax.com]
• 5. kinampark.com [kinampark.com]
• 6. Activation of PPARalpha and PPARgamma by environmental phthalate monoesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Peroxisome Proliferator-Activated Receptors as Mediators of Phthalate-Induced Effects in the Male and Female Reproductive Tract: Epidemiological and Experimental Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phthalate monoesters act through peroxisome proliferator-activated receptors in the mouse ovary - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. gcms.cz [gcms.cz]
• 11. Studies examine phthalate migration from PVC films and adhesives | Food Packaging Forum [foodpackagingforum.org]

Application Notes and Protocols for the Industrial Use of Dihexyl Phthalate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the industrial applications, toxicological considerations, and analytical protocols for dihexyl phthalate (B1215562) (DHP). The information is intended to guide research, development, and quality control processes involving this compound.

Industrial Applications of Dihexyl Phthalate

Dihexyl phthalate (DHP) is primarily utilized as a plasticizer to enhance the flexibility, durability, and workability of various polymers. Its main application is in polyvinyl chloride (PVC) resins, but it also finds use in other materials such as nitrile rubber and acrylic coatings.[1]

Key industrial uses include:

• Polyvinyl Chloride (PVC) Products: DHP is a key component in flexible PVC formulations for a wide range of products, including flooring, cables, automotive parts, and toys.[1] In these applications, it acts as a lubricant between polymer chains, transforming rigid PVC into a more pliable material.

• Adhesives, Sealants, and Caulks: Minor quantities of DHP are used to improve the work performance of adhesives, sealants, and caulks.[1]

• Coatings: It is used in acrylic coatings to improve their flexibility and durability.[1]

• Nitrile Rubber: DHP is compatible with nitrile rubber and is used to enhance its flexibility.[1]

• Plastisol Formulations: DHP is used in the production of plastisols for manufacturing automobile components and dip-molded products.

Data Presentation

Table 1: Physical and Chemical Properties of Dihexyl Phthalate and Related Compounds

Property	Di-n-hexyl Phthalate (DHP)	Di(2-ethylhexyl) Phthalate (DEHP/DOP)	Diisononyl Phthalate (DINP)
CAS Number	84-75-3	117-81-7	28553-12-0
Molecular Formula	C₂₀H₃₀O₄	C₂₄H₃₈O₄	C₂₆H₄₂O₄
Molecular Weight	334.45 g/mol [2][3]	390.56 g/mol	418.6 g/mol
Appearance	Clear, oily liquid[1]	Colorless, viscous liquid	Clear, oily liquid
Melting Point	-58 °C[1][3]	-50 °C[4]	-
Boiling Point	340-350 °C[1]	230 °C at 5 mmHg[4]	-
Water Solubility	0.24 mg/L[1]	Insoluble	Very slightly soluble
Vapor Density	11.5 (relative to air)[5]	16 (relative to air)[4]	-
Specific Gravity	0.995 at 68°F[5]	0.9861 at 20/20°C[4]	-

Table 2: Typical Concentration of Phthalates in PVC Products

Product Type	Phthalate Concentration (% by weight)	Reference
General PVC Products	1% to 40%	[6]
Medical Devices (e.g., IV tubing, blood bags)	Up to 40%	[6]
Children's Toys	Most frequently 10-40%	[7]
Food Contact Materials (e.g., gaskets)	6% to 53%	[8]
Pharmaceutical Contact Materials	5.19% to 28.76%	[9]

Toxicological Profile and Signaling Pathways

Dihexyl phthalate and its metabolites are recognized as endocrine-disrupting chemicals. The primary metabolite, mono-n-hexyl phthalate, is often the focus of toxicological studies. The toxic effects are mediated through various signaling pathways, including the Aryl Hydrocarbon Receptor (AhR) and Peroxisome Proliferator-Activated Receptor (PPAR) pathways.

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

The monoester metabolite of phthalates can activate the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor. This activation can lead to a cascade of downstream effects, including the altered expression of genes involved in steroidogenesis and cell growth.

Caption: AhR signaling pathway activated by a DHP metabolite.

Peroxisome Proliferator-Activated Receptor (PPAR) Signaling Pathway

Phthalate monoesters can also act as agonists for Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα and PPARγ. Activation of these nuclear receptors can lead to peroxisome proliferation and altered expression of genes involved in lipid metabolism and apoptosis.

Caption: PPAR signaling pathway activated by a DHP metabolite.

Experimental Protocols

Protocol for Extraction of Dihexyl Phthalate from PVC

This protocol describes a solvent extraction method for the isolation of dihexyl phthalate from PVC materials prior to quantitative analysis.

Caption: Workflow for DHP extraction from PVC.

Methodology:

• Sample Preparation:

  • Obtain a representative sample of the PVC material.

  • Cut the sample into small pieces (approximately 2 mm x 2 mm) to increase the surface area for extraction.

  • Accurately weigh a portion of the cut sample (e.g., 0.5-1.0 g) into a glass vial.

• Solvent Extraction:

  • Add a suitable solvent, such as tetrahydrofuran (THF), to the vial containing the PVC sample. The volume of solvent will depend on the sample size but should be sufficient to fully immerse the sample.

  • Seal the vial and agitate the mixture using a vortex mixer or shaker until the PVC is completely dissolved. This may take several hours.

  • Once the PVC is dissolved, add a non-solvent for PVC, such as hexane or methanol, to precipitate the polymer.

  • Filter the solution through a 0.45 µm PTFE syringe filter to remove the precipitated PVC.

  • Collect the filtrate, which now contains the extracted dihexyl phthalate.

• Sample Clean-up and Concentration (if necessary):

  • The filtrate can be concentrated by evaporating the solvent under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a known volume of a suitable solvent (e.g., hexane or cyclohexane) for analysis.

Protocol for Quantification of Dihexyl Phthalate by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the parameters for the quantitative analysis of dihexyl phthalate using GC-MS.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a split/splitless injector and a mass selective detector (MSD).

• Column: A non-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Injector Temperature: 250-280 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute.

  • Ramp: 10-20 °C/min to 300 °C.

  • Final hold: 5-10 minutes.

• MSD Transfer Line Temperature: 280-300 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity. Key ions for dihexyl phthalate include m/z 149, 167, and 279.

Calibration:

• Prepare a series of calibration standards of dihexyl phthalate in a suitable solvent (e.g., hexane) at concentrations spanning the expected range of the samples.

• Inject the standards into the GC-MS system and generate a calibration curve by plotting the peak area against the concentration.

Analysis:

• Inject the prepared sample extracts into the GC-MS system.

• Identify the dihexyl phthalate peak based on its retention time and the presence of the characteristic ions.

• Quantify the concentration of dihexyl phthalate in the sample by comparing its peak area to the calibration curve.

Safety and Regulatory Considerations

Dihexyl phthalate, like many other phthalates, is subject to regulatory scrutiny due to its potential health effects. It is important to consult the latest regulations from bodies such as the European Chemicals Agency (ECHA) and the U.S. Environmental Protection Agency (EPA) regarding its use in specific applications, particularly in consumer products, food contact materials, and medical devices. Proper personal protective equipment (PPE), including gloves and safety glasses, should be used when handling dihexyl phthalate and its solutions. All work should be conducted in a well-ventilated area or under a fume hood.

References

• 1. DI-N-HEXYL PHTHALATE - Ataman Kimya [atamanchemicals.com]
• 2. Dihexyl phthalate | C20H30O4 | CID 6786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. accustandard.com [accustandard.com]
• 4. Di-(2-Ethylhexyl) phthalate (DEHP) - DCCEEW [dcceew.gov.au]
• 5. DI-N-HEXYL PHTHALATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. DI(2-ETHYLHEXYL) PHTHALATE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. greenpeace.to [greenpeace.to]
• 8. flexvinylalliance.com [flexvinylalliance.com]
• 9. nasport.pmf.ni.ac.rs [nasport.pmf.ni.ac.rs]

Application Notes and Protocols for Dihexyl Phthalate Analytical Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexyl phthalate (B1215562) (DHP) is a member of the phthalate ester family, widely used as a plasticizer to enhance the flexibility and durability of various polymer products. Due to its potential for migration from these products into the environment and subsequent human exposure, accurate and reliable analytical methods for its detection and quantification are crucial. These application notes provide an overview of the available analytical standards for dihexyl phthalate, detailed experimental protocols for its analysis in different matrices, and insights into its potential biological effects.

Dihexyl Phthalate Analytical Standards and Reference Materials

Certified Reference Materials (CRMs) are essential for accurate calibration and validation of analytical methods. Several suppliers offer dihexyl phthalate analytical standards in various formats.

Physicochemical Properties of Dihexyl Phthalate:

Property	Value	Reference
CAS Number	84-75-3	[1][2][3]
Molecular Formula	C20H30O4	[1]
Molecular Weight	334.45 g/mol	[1][2][3]
Appearance	Colorless to pale yellow, oily liquid	[4]
Melting Point	-58 °C	[4]
Boiling Point	340-350 °C	[4]
Solubility	Insoluble in water	[4]

Commercially Available Analytical Standards:

Supplier	Product Name	Format	Concentration	Purity
Sigma-Aldrich	Dihexyl phthalate analytical standard	Neat	-	≥99.0% (GC)[5]
AccuStandard	Dihexyl phthalate (DHP)	Neat	-	Not specified
AccuStandard	Dihexyl phthalate (DHP)	100 µg/mL in Methanol (B129727)	100 µg/mL	Certified Reference Material[6]
FUJIFILM Wako Chemicals	Di-n-hexyl Phthalate Standard	Not specified	Not specified	For GC-MS analysis

Experimental Protocols

The analysis of dihexyl phthalate typically involves extraction from the sample matrix followed by chromatographic separation and detection. Gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography with ultraviolet detection (HPLC-UV) are the most common techniques.

Protocol 1: Analysis of Dihexyl Phthalate in Food Samples by GC-MS

This protocol is adapted from established methods for phthalate analysis in food matrices.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• For liquid samples (e.g., beverages, oils):

  • To 5 mL of the liquid sample in a separatory funnel, add 10 mL of n-hexane.

  • Shake vigorously for 2 minutes.

  • Allow the layers to separate and collect the upper hexane (B92381) layer.

  • Repeat the extraction twice more with fresh n-hexane.

  • Combine the hexane extracts and concentrate to 1 mL under a gentle stream of nitrogen.

• For solid samples (e.g., packaged food):

  • Homogenize 1 g of the solid sample.

  • Add 10 mL of a 1:1 (v/v) mixture of n-hexane and acetone.

  • Sonicate for 15 minutes.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Collect the supernatant.

  • Repeat the extraction twice more.

  • Combine the extracts and concentrate to 1 mL.

2. GC-MS Analysis

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 min.

  • Ramp to 220 °C at 20 °C/min, hold for 2 min.

  • Ramp to 300 °C at 5 °C/min, hold for 5 min.

• MS Transfer Line Temperature: 290 °C.

• Ion Source Temperature: 230 °C.

• Mode: Selected Ion Monitoring (SIM) for quantification.

  • Quantifier Ion: m/z 149

  • Qualifier Ions: m/z 167, 279

3. Calibration

Prepare a series of calibration standards of dihexyl phthalate in n-hexane (e.g., 0.1, 0.5, 1, 5, 10 µg/mL). Analyze the standards using the same GC-MS method and construct a calibration curve by plotting the peak area against the concentration.

Experimental Workflow for GC-MS Analysis

Caption: Workflow for the analysis of dihexyl phthalate in food samples using GC-MS.

Protocol 2: Analysis of Dihexyl Phthalate in Environmental Water Samples by HPLC-UV

This protocol is a general guide for the analysis of phthalates in water, which can be adapted for dihexyl phthalate.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

• Pass 500 mL of the water sample through the cartridge at a flow rate of 5-10 mL/min.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the retained analytes with 5 mL of acetonitrile (B52724).

• Concentrate the eluate to 1 mL under a gentle stream of nitrogen.

2. HPLC-UV Analysis

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 85:15 v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

• Detection Wavelength: 225 nm.

3. Calibration

Prepare a series of calibration standards of dihexyl phthalate in acetonitrile (e.g., 0.1, 0.5, 1, 5, 10 µg/mL). Analyze the standards using the same HPLC-UV method and construct a calibration curve.

Experimental Workflow for HPLC-UV Analysis

Caption: Workflow for the analysis of dihexyl phthalate in water samples using HPLC-UV.

Toxicological Significance and Signaling Pathways

Phthalates, including dihexyl phthalate, are recognized as endocrine-disrupting chemicals (EDCs). While much of the research has focused on di(2-ethylhexyl) phthalate (DEHP), the findings provide a strong basis for understanding the potential mechanisms of action for other phthalates like DHP. The primary mechanisms involve interactions with nuclear receptors and modulation of key signaling pathways.

Potential Signaling Pathways Affected by Phthalates:

• Peroxisome Proliferator-Activated Receptor (PPAR) Signaling: Phthalates can act as agonists for PPARs, which are involved in lipid metabolism and adipogenesis. Activation of PPARs can lead to disruptions in metabolic processes.

• Androgen Receptor (AR) Signaling: Some phthalates and their metabolites can act as antagonists to the androgen receptor, interfering with male reproductive development and function.

• Estrogen Receptor (ER) Signaling: Phthalates can exhibit weak estrogenic activity by binding to estrogen receptors, potentially leading to adverse effects on female reproductive health.

• Wnt/β-catenin Signaling: Dysregulation of the Wnt/β-catenin pathway, which is crucial for embryonic development and tissue homeostasis, has been linked to phthalate exposure.

Diagram of Potential Phthalate Endocrine Disruption Mechanisms

Caption: Potential mechanisms of endocrine disruption by dihexyl phthalate.

Conclusion

The accurate determination of dihexyl phthalate in various matrices is essential for assessing human exposure and ensuring regulatory compliance. The use of certified analytical standards is fundamental to achieving reliable results. The provided GC-MS and HPLC-UV protocols offer robust methods for the quantification of dihexyl phthalate. Further research into the specific toxicological pathways of dihexyl phthalate will continue to enhance our understanding of its potential health risks.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. Frontiers | Early-life exposure to di (2-ethyl-hexyl) phthalate: Role in children with endocrine disorders [frontiersin.org]
• 3. Toxic Effects of Di-2-ethylhexyl Phthalate: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of di-(2-ethylhexyl)phthalate in environmental samples by liquid chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) for dihexyl phthalate metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexyl phthalate (B1215562) (DHP) is a plasticizer used in a variety of consumer and industrial products. Due to its widespread use, there is a growing interest in assessing human exposure to DHP and understanding its potential health effects. Biomonitoring of DHP metabolites in biological matrices such as urine and serum provides a reliable measure of internal exposure. This document provides detailed application notes and protocols for the sensitive and selective quantification of DHP metabolites using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a powerful analytical technique for this purpose. The primary metabolite of DHP is monohexyl phthalate (MHP), which can be further metabolized to various oxidized forms.

Metabolic Pathway of Dihexyl Phthalate

The metabolic pathway of dihexyl phthalate is believed to be analogous to that of other high-molecular-weight phthalates like di(2-ethylhexyl) phthalate (DEHP). The initial step involves the hydrolysis of the diester to its monoester, monohexyl phthalate (MHP), and the corresponding alcohol. MHP can then undergo further oxidation on the hexyl chain to form hydroxylated (mono-hydroxyhexyl phthalate, MHHP), oxidized (mono-oxohexyl phthalate, MOHP), and carboxylated (mono-carboxypentyl phthalate, MCPP) metabolites. These metabolites can be conjugated with glucuronic acid to facilitate their excretion.

Figure 1: Proposed metabolic pathway of Dihexyl Phthalate (DHP).

Experimental Protocols

Sample Preparation (Human Urine)

This protocol is a general procedure for the extraction of phthalate metabolites from human urine and may require optimization based on specific laboratory conditions and equipment.

a. Enzymatic Deconjugation:

• Pipette 1 mL of urine into a clean glass tube.

• Add an internal standard solution containing isotopically labeled analogs of the target metabolites.

• Add 200 µL of a β-glucuronidase/sulfatase solution in a suitable buffer (e.g., ammonium (B1175870) acetate, pH 6.5).

• Vortex the sample gently.

• Incubate the sample at 37°C for at least 2 hours to overnight to ensure complete deconjugation of the glucuronidated metabolites.

b. Solid-Phase Extraction (SPE):

• Condition an SPE cartridge (e.g., C18, 100 mg) with 3 mL of methanol (B129727) followed by 3 mL of reagent water.

• After incubation, acidify the urine sample to approximately pH 4 with formic or acetic acid.

• Load the acidified urine sample onto the conditioned SPE cartridge.

• Wash the cartridge with 3 mL of reagent water to remove interferences.

• Dry the cartridge under vacuum for 10-15 minutes.

• Elute the analytes with 3 mL of a suitable organic solvent, such as acetonitrile (B52724) or methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

The following are typical LC conditions for the separation of DHP metabolites. The gradient and column may need to be optimized for the specific analytes and matrix.

Parameter	Value
LC System	Agilent 1290 Infinity II LC system or equivalent
Column	Agilent InfinityLab Poroshell HPH-C18, 2.1 x 100 mm, 2.7 µm or equivalent
Mobile Phase A	0.1% Acetic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	Start at 30% B, increase to 95% B over 8 min, hold for 2 min, return to initial conditions
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Tandem Mass Spectrometry (MS/MS) Conditions

The MS/MS parameters should be optimized for each specific instrument. The following table provides established parameters for monohexyl phthalate (MHP) and proposed parameters for the oxidized metabolites based on their predicted molecular weights and known fragmentation patterns of similar phthalate metabolites. It is crucial to note that the parameters for MHHP, MOHP, and MCPP are investigational and require validation.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Notes
Monohexyl Phthalate (MHP)	251.1	149.0	15	Quantifier ion.[1]
251.1	77.0	30	Qualifier ion.
Mono-hydroxyhexyl Phthalate (MHHP)	267.1 (Predicted)	149.0 (Predicted)	To be optimized	Based on hydroxylation of the hexyl chain.
267.1 (Predicted)	121.0 (Predicted)	To be optimized	Common fragment for phthalate monoesters.[2]
Mono-oxohexyl Phthalate (MOHP)	265.1 (Predicted)	149.0 (Predicted)	To be optimized	Based on oxidation of a hydroxyl group on the hexyl chain.
265.1 (Predicted)	121.0 (Predicted)	To be optimized	Common fragment for phthalate monoesters.[2]
Mono-carboxypentyl Phthalate (MCPP)	281.1 (Predicted)	165.0 (Predicted)	To be optimized	Based on oxidation to a carboxylic acid on the hexyl chain.
281.1 (Predicted)	121.0 (Predicted)	To be optimized	Common fragment for phthalate monoesters.[2]

Note: The analysis is typically performed in negative ion mode using electrospray ionization (ESI).

Data Presentation

Quantitative data for the analysis of DHP metabolites should be presented in a clear and organized manner to facilitate comparison and interpretation.

Table 1: Method Validation Parameters for MHP in Human Urine

Parameter	Result
Linear Range (ng/mL)	0.1 - 100
Limit of Detection (LOD, ng/mL)	0.03
Limit of Quantification (LOQ, ng/mL)	0.1
Recovery (%)	95 ± 5
Intra-day Precision (%RSD)	< 5
Inter-day Precision (%RSD)	< 10

Note: This data is representative and should be determined for each specific assay.

Table 2: Urinary Concentrations of DHP Metabolites in a Study Population (ng/mL)

Metabolite	Mean	Median	95th Percentile	Detection Frequency (%)
MHP	Value	Value	Value	Value
MHHP	Value	Value	Value	Value
MOHP	Value	Value	Value	Value
MCPP	Value	Value	Value	Value

Note: This table is a template for reporting results from a study.

Experimental Workflow

The following diagram illustrates the overall workflow for the LC-MS/MS analysis of DHP metabolites.

Figure 2: Experimental workflow for DHP metabolite analysis.

Conclusion

The LC-MS/MS methods described provide a robust and sensitive approach for the quantification of dihexyl phthalate metabolites in human urine. Accurate measurement of these metabolites is essential for assessing human exposure to DHP and for conducting epidemiological studies to investigate potential health effects. While the protocol for the primary metabolite, MHP, is well-established, further research is needed to validate the mass spectrometric parameters for the secondary, oxidized metabolites to enable a more comprehensive assessment of DHP metabolism and exposure.

References

• 1. agilent.com [agilent.com]
• 2. Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol for the Analysis of Dihexyl Phthalate in Food Samples

This document provides a detailed protocol for the determination of dihexyl phthalate (B1215562) (DHP) in various food matrices. The methodologies described are based on established analytical techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), which are widely used for the sensitive and selective quantification of phthalates in complex samples.[1][2][3][4]

Introduction

Dihexyl phthalate (DHP) is a member of the phthalate ester family, chemicals primarily used as plasticizers to enhance the flexibility and durability of polymers like polyvinyl chloride (PVC).[5] Due to their widespread use in food packaging materials, processing equipment, and other consumer products, phthalates can migrate into food, leading to human dietary exposure.[5][6] Concerns over potential adverse health effects, including endocrine disruption, have prompted regulatory bodies to monitor and limit the presence of certain phthalates in food products.[2][5] Accurate and reliable analytical methods are therefore essential for ensuring food safety and regulatory compliance.

This application note is intended for researchers, scientists, and professionals in the food safety and drug development fields, providing a comprehensive guide to the analysis of DHP in food samples.

Analytical Principles

The analysis of dihexyl phthalate in food typically involves a multi-step process: sample preparation (including extraction and clean-up) followed by instrumental analysis.

• Sample Preparation : The primary goal of sample preparation is to isolate DHP from the complex food matrix and remove interfering substances. Common techniques include liquid-liquid extraction (LLE), solid-phase extraction (SPE), and gel permeation chromatography (GPC).[7][8] The choice of method depends on the food matrix, particularly its fat content.

• Instrumental Analysis : Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and widely used technique for phthalate analysis, offering excellent separation and identification capabilities.[1][3] Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with tandem mass spectrometry (MS/MS), provides high sensitivity and selectivity, and is also a common method for phthalate determination.[2][4][9]

A critical aspect of phthalate analysis is the prevention of contamination, as these compounds are ubiquitous in the laboratory environment.[5][7][10] Strict measures, such as the use of glassware and solvent rinsing, are necessary to minimize background levels.[7][10]

Experimental Protocols

The following protocols provide a detailed methodology for the analysis of dihexyl phthalate in both fatty and non-fatty food samples.

• Whenever possible, use glassware that has been thermally treated or rinsed with high-purity solvents (e.g., acetone, hexane) to remove any potential phthalate contamination.[7][10]

• Avoid the use of plastic materials (e.g., containers, pipette tips) throughout the sample preparation process.[4][10] If unavoidable, pre-rinse with an appropriate solvent.

• Use high-purity, pesticide-grade solvents for all extractions and standard preparations.[10]

• Analyze procedural blanks with each batch of samples to monitor for background contamination.[11]

This protocol is based on a selective extraction of phthalates from the fatty matrix.

• Homogenization : Homogenize solid or semi-solid food samples using a high-speed blender or mixer.[7]

• Extraction :

  • Weigh 1-5 g of the homogenized sample into a glass centrifuge tube.

  • Add 10 mL of acetonitrile. Acetonitrile is used for a more selective extraction of phthalates from fatty foods due to the low solubility of fat in it.[7]

  • Vortex the mixture for 1-2 minutes, followed by ultrasonication for 20 minutes.[2]

  • Centrifuge the mixture at 3500 rpm for 10 minutes.[2]

• Clean-up (Gel Permeation Chromatography - GPC) :

  • GPC is an effective technique for separating the larger lipid molecules from the smaller phthalate molecules.[8]

  • Filter the supernatant from the extraction step through a 0.45 µm PTFE syringe filter.

  • Inject an aliquot of the filtered extract onto a GPC system equipped with a column suitable for lipid removal (e.g., Bio-Beads S-X3).[8]

  • Elute with an appropriate solvent mixture (e.g., dichloromethane (B109758)/cyclohexane) and collect the fraction containing the phthalates.

• Concentration :

  • Evaporate the collected fraction to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of hexane (B92381) or another suitable solvent for GC-MS or LC-MS analysis.

This protocol utilizes liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

Method A: Liquid-Liquid Extraction (LLE)

• Extraction :

  • For liquid samples, measure 5-10 mL into a glass separatory funnel.

  • Add 5 mL of a suitable extraction solvent such as n-hexane, dichloromethane, or a mixture thereof.[1][7][10]

  • Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.

  • Allow the layers to separate and collect the organic (lower or upper depending on the solvent) layer.

  • Repeat the extraction twice more with fresh solvent.

• Drying and Concentration :

  • Combine the organic extracts and pass them through a small column of anhydrous sodium sulfate (B86663) to remove any residual water.

  • Evaporate the solvent to a final volume of 1 mL under a gentle stream of nitrogen.

Method B: Solid-Phase Extraction (SPE)

• Column Conditioning : Condition a glass SPE cartridge (e.g., Florisil or C18) according to the manufacturer's instructions, typically with the elution solvent followed by the sample solvent.

• Sample Loading : Load 5 mL of the liquid sample onto the conditioned SPE cartridge.[2]

• Washing : Wash the cartridge with a solvent that removes interferences but retains the phthalates (e.g., water or a low-percentage organic solvent mixture).

• Elution : Elute the dihexyl phthalate from the cartridge with a small volume of a suitable organic solvent (e.g., dichloromethane or acetone).[2]

• Concentration : Evaporate the eluate to a final volume of 1 mL.

• GC Conditions :

  • Injector : Splitless mode, temperature 280-320°C.[10]

  • Column : A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is commonly used.

  • Oven Temperature Program :

    • Initial temperature: 60-100°C, hold for 1-2 minutes.

    • Ramp: 10-25°C/min to 280-320°C.

    • Final hold: 5-10 minutes.[5]

  • Carrier Gas : Helium at a constant flow rate of 1.0-1.5 mL/min.

• MS Conditions :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.[7]

  • Acquisition Mode : Selected Ion Monitoring (SIM) for higher sensitivity and selectivity. The characteristic fragment ion for most phthalates, including DHP, is m/z 149, which corresponds to the protonated phthalic anhydride (B1165640) ion.[7] Other qualifier ions should also be monitored for confirmation.

  • Mass Range (for full scan) : 50-400 amu.

  • Ion Source Temperature : 230-350°C.[5]

  • Transfer Line Temperature : 280-300°C.[5]

• LC Conditions :

  • Column : A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is typically used.[2]

  • Mobile Phase : A gradient of water and methanol (B129727) or acetonitrile, often with an additive like ammonium (B1175870) acetate.[4]

  • Flow Rate : 0.3-0.5 mL/min.

  • Column Temperature : 25-40°C.[2]

• MS/MS Conditions :

  • Ionization Mode : Electrospray Ionization (ESI) in positive mode.[9]

  • Acquisition Mode : Multiple Reaction Monitoring (MRM) for quantification.[9] At least two MRM transitions (precursor ion > product ion) should be monitored for each analyte for confirmation.

  • Precursor Ion : For DHP, this will be the protonated molecule [M+H]⁺.

  • Source Parameters : Drying gas temperature (300-350°C), nebulizer pressure, and capillary voltage should be optimized for the specific instrument.[2]

Data Presentation

The following table summarizes quantitative data for phthalate analysis from various studies. It is important to note that limits of detection (LOD) and quantification (LOQ) are method and matrix-dependent.

Phthalate	Method	Matrix	LOD	LOQ	Concentration Range Detected	Reference
Dihexyl Phthalate (and other phthalates)	GC-MS	Vegetable Oil	-	5-25 µg/kg	-	[5]
Various Phthalates	GC-MS	Liquid Samples (Water, Milk)	3.3 µg/L	10 µg/L	-	[1]
Various Phthalates	GC-MS	Solid Samples (Cereal, Noodles)	0.33 mg/kg	1 mg/kg	-	[1]
Di-n-butyl phthalate (DBP)	LC-MS/MS	Food Simulants	-	0.027-16 µg/kg	-	[11]
Bis(2-ethylhexyl) phthalate (DEHP)	LC-MS/MS	Food Simulants	-	0.027-16 µg/kg	-	[11]
16 Phthalates	LC-ESI-MS/MS	Food Simulants (Water)	1.6-18.5 µg/kg	-	-	[9]
16 Phthalates	LC-ESI-MS/MS	Food Simulants (Olive Oil)	31.9-390.8 µg/kg	-	-	[9]
Diisobutyl phthalate (DiBP)	GC-MS	Various Foods	-	-	17-81 µg/kg	[12]
Di-n-butyl phthalate (DBP)	GC-MS	Various Foods	-	-	6-28 µg/kg	[12]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the analysis of dihexyl phthalate in food samples.

Caption: Workflow for Dihexyl Phthalate Analysis in Food.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. agilent.com [agilent.com]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. sciex.com [sciex.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Phthalate Concentrations and Dietary Exposure from Food Purchased in New York State - PMC [pmc.ncbi.nlm.nih.gov]
• 7. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 8. Current Sample Preparation Methods and Determination Techniques for the Determination of Phthalic Acid Ester Plasticizers in Edible Oils | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 11. sciex.com [sciex.com]
• 12. food.gov.uk [food.gov.uk]

Application Note: Detection of Dihexyl Phthalate in Consumer Products

Abstract

Dihexyl phthalate (B1215562) (DHP), a phthalic acid ester, is utilized as a plasticizer in the production of various consumer goods, including cosmetics, food packaging, and toys, to enhance flexibility and durability. As DHP is not chemically bonded to the polymer matrix, it can leach out, leading to consumer exposure.[1] Concerns over its potential health risks, including reproductive toxicity, have led to increased scrutiny and regulatory interest.[2] This application note provides detailed protocols for the extraction and quantification of dihexyl phthalate in consumer products using Gas Chromatography-Mass Spectrometry (GC-MS), a standard and robust analytical technique for this purpose.[3]

Introduction

Phthalates are a class of chemicals widely used as plasticizers in polyvinyl chloride (PVC) and other polymers. Their presence in a vast array of consumer products, from personal care items to children's toys, has raised public health concerns due to their potential endocrine-disrupting properties.[4][5] Dihexyl phthalate, along with other phthalates, is subject to regulation in many regions. For instance, the Consumer Product Safety Improvement Act (CPSIA) in the United States restricts the concentration of certain phthalates in children's toys and childcare articles to no more than 0.1%.[4] Accurate and sensitive analytical methods are therefore crucial for monitoring and compliance.

This document outlines a comprehensive workflow for the detection of dihexyl phthalate, encompassing sample preparation through solvent extraction and instrumental analysis by GC-MS.

Quantitative Data Summary

The following table summarizes findings from various studies on the concentration of phthalates, including dihexyl phthalate, in consumer products. It is important to note that concentrations can vary significantly based on the product type, age, and manufacturing process.

Product Category	Specific Product	Dihexyl Phthalate (DHP) Concentration	Other Phthalates Detected & Concentration	Analytical Method	Reference
Children's Toys	PVC Toy	Not explicitly quantified	DEHP, DBP, BBP, DINP, DIDP, DnOP	GC-MS	[6]
Children's Toys	Infant Pacifier	Not explicitly quantified	Spiked samples showed good recovery	GC-MS	[6]
Children's Toys	PVC Toys	Not explicitly quantified	DEP, DAP, BBP, DBP, DCHP, DEHP, DOP, DINP, DIDP	HPLC-PDA	[7]
Cosmetics	Nail Products	Not detected	DEP (up to 38,663 ppm), DBP (up to 59,815 ppm)	HPLC-UV	[8][9]
Cosmetics	Hair Care, Deodorants, Lotions	Not detected	DEP, DBP	HPLC-UV	[8][9]

Experimental Protocols

Sample Preparation: Solvent Extraction from Plastic Toys

This protocol is based on methodologies described for phthalate analysis in plastic materials.[6][10]

a. Materials and Reagents:

• Dichloromethane (B109758) (DCM), analytical grade

• Hexane, analytical grade

• Tetrahydrofuran (THF), analytical grade

• Dihexyl phthalate analytical standard (≥99.0% purity)

• Internal standard (e.g., Benzyl benzoate)

• Soxhlet extraction apparatus

• Rotary evaporator

• Glass vials with PTFE-lined caps

• Analytical balance

• Grinder or sharp cutting tools

b. Procedure:

• Sample Comminution: Cut or grind the consumer product sample into small pieces (less than 3 mm x 3 mm) to increase the surface area for extraction.[6] For rigid plastics, freezing with liquid nitrogen before grinding can prevent melting.[11]

• Weighing: Accurately weigh approximately 1.0 g of the prepared sample into a cellulose (B213188) extraction thimble.

• Soxhlet Extraction: Place the thimble into the Soxhlet extractor. Add 120 mL of dichloromethane to the boiling flask. Extract the sample for 6 hours at a cycle rate of 4-6 cycles per hour.[6]

• Concentration: After extraction, concentrate the extract to approximately 10 mL using a rotary evaporator.[6]

• Solvent Exchange and Final Volume: Transfer the concentrated extract to a 25 mL volumetric flask. Add the internal standard. Dilute to the final volume with dichloromethane.[6] If high concentrations of phthalates are expected, further dilution may be necessary to fall within the calibration range.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines typical GC-MS parameters for phthalate analysis.[3][6]

a. Instrumentation:

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Autosampler

• Capillary column: e.g., Agilent DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

b. GC-MS Conditions:

Parameter	Value
GC Inlet
Injection Volume	1 µL
Injection Mode	Splitless
Inlet Temperature	250 °C
Oven Program
Initial Temperature	70 °C, hold for 1 min
Ramp Rate	20 °C/min
Final Temperature	280 °C, hold for 5 min
Carrier Gas
Gas	Helium
Flow Rate	1.2 mL/min (constant flow)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
MS Source Temp.	250 °C
MS Quad Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM) and/or Full Scan
SIM Ions for DHP	m/z 149 (quantifier), 167, 279

Note: The primary ion fragment for many phthalates is m/z 149, which arises from the phthalic anhydride (B1165640) structure.[6]

c. Calibration: Prepare a series of calibration standards of dihexyl phthalate in dichloromethane, ranging from 0.5 µg/mL to 10 µg/mL.[6] Each standard should contain the internal standard at a constant concentration. Generate a calibration curve by plotting the ratio of the DHP peak area to the internal standard peak area against the concentration of DHP.

Visualizations

Caption: Workflow for Dihexyl Phthalate Detection.

References

• 1. fses.oregonstate.edu [fses.oregonstate.edu]
• 2. Dihexyl phthalate | C20H30O4 | CID 6786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. peakscientific.com [peakscientific.com]
• 4. Phthalate Analysis - Eurofins USA [eurofinsus.com]
• 5. agilent.com [agilent.com]
• 6. hpst.cz [hpst.cz]
• 7. Simultaneous quantitative detection of 10 phthalates in PVC children's toys by HPLC-PDA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analysis of consumer cosmetic products for phthalate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. gcms.cz [gcms.cz]
• 11. greenpeace.to [greenpeace.to]

Application Notes and Protocols for Air Sampling and Analysis of Dihexyl Phthalate

These application notes provide a comprehensive overview and detailed protocols for the sampling and analysis of dihexyl phthalate (B1215562) (DHP) in the air. The methodologies are primarily based on established procedures from the Occupational Safety and Health Administration (OSHA) and the National Institute for Occupational Safety and Health (NIOSH), with supplementary information from scientific literature. These protocols are intended for researchers, scientists, and drug development professionals investigating occupational and environmental exposure to DHP.

Introduction

Dihexyl phthalate (DHP) is a member of the phthalate ester family, commonly used as a plasticizer in the manufacturing of polyvinyl chloride (PVC) and other resins to enhance flexibility and durability.[1] It can be found in a variety of products, including vinyl flooring and coating plastisols.[1] Due to its semi-volatile nature, DHP can be released into the air from these materials, leading to potential human exposure through inhalation. Monitoring airborne concentrations of DHP is crucial for assessing exposure and ensuring a safe environment, as some phthalates are known to have adverse health effects, including reproductive toxicity.[1][2]

Air Sampling Protocol

This protocol outlines the collection of airborne dihexyl phthalate using OSHA Method PV2076 as a primary reference.[1][3] This method is suitable for personal or area air sampling.

2.1. Sampling Media

The recommended sampling medium is an OSHA Versatile Sampler (OVS) tube containing a glass fiber filter (GFF) followed by two beds of Tenax® resin (OVS-Tenax sampling tube).[1][3][4] The glass fiber filter collects aerosolized DHP, while the Tenax® resin adsorbs vapor-phase DHP.

2.2. Equipment

• Personal sampling pump calibrated to a flow rate of 1.0 L/min.

• OVS-Tenax sampling tubes (e.g., SKC Cat. No. 226-56).[1]

• Tubing to connect the sampling pump and OVS tube.

• Tube holder.

• Plastic end caps (B75204) for the OVS tube.

2.3. Sampling Procedure

• Calibrate the personal sampling pump to a flow rate of 1.0 L/min with a representative OVS-Tenax tube in line.

• Immediately before sampling, remove the end caps from a new OVS-Tenax tube.

• Connect the OVS tube to the sampling pump with the larger end of the tube facing the direction of airflow. The air being sampled should not pass through any hose or tubing before entering the sampler.[1][5]

• Position the sampler in the breathing zone of the individual for personal monitoring or in a stationary location for area monitoring.

• Sample for a recommended time of 240 minutes to achieve a total sample volume of 240 liters.[1][3]

• After sampling, turn off the pump, remove the OVS tube, and securely seal it with the plastic end caps.

• Prepare at least one field blank by handling it in the same manner as the samples (breaking the ends, placing it in the sampling train) but without drawing any air through it.[1]

• Record the sampling time, flow rate, and total air volume for each sample.

• Package the samples, field blanks, and all relevant information for shipment to the analytical laboratory.

Analytical Protocol

The following analytical protocol is based on gas chromatography with flame ionization detection (GC-FID) as described in OSHA Method PV2076.[1][3] Gas chromatography-mass spectrometry (GC-MS) can also be used for more selective and sensitive analysis.[6][7][8][9][10]

3.1. Equipment and Reagents

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID).

• GC column suitable for phthalate analysis (e.g., DB-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).[8]

• Autosampler and vials.

• Ultrasonic bath.

• Pipettes and volumetric flasks.

• Toluene (B28343), high-purity.

• Dihexyl phthalate standard.

3.2. Sample Preparation

• Carefully remove the glass fiber filter and the front section of Tenax® resin from the OVS tube and place them in a sample vial.

• Add a precise volume of toluene (e.g., 2 mL) to each vial.

• Cap the vials and agitate them in an ultrasonic bath for 30 minutes.[11][12]

• Allow the samples to sit for a period to allow any particulate matter to settle.

• Transfer an aliquot of the supernatant to an autosampler vial for analysis.

3.3. GC-FID Analysis

• GC Conditions:

  • Injector Temperature: 280 °C[8]

  • Oven Temperature Program: Initial temperature of 40 °C for 1 minute, then ramp at 10 °C/min to 300 °C.[8]

  • Detector Temperature: 300 °C[11][12]

  • Carrier Gas: Helium or Hydrogen, at a constant flow rate (e.g., 1 mL/min).[6][8]

• Calibration:

  • Prepare a series of calibration standards of dihexyl phthalate in toluene covering the expected concentration range of the samples.

  • Analyze the calibration standards under the same GC conditions as the samples.

  • Generate a calibration curve by plotting the peak area response against the concentration of dihexyl phthalate.

• Sample Analysis:

  • Inject the prepared sample extracts into the GC.

  • Identify the dihexyl phthalate peak based on its retention time.

  • Quantify the amount of dihexyl phthalate in the samples by comparing the peak area to the calibration curve.

Data Presentation

Table 1: Occupational Exposure Limits for Phthalates

Phthalate	Regulatory Agency	Exposure Limit (8-hour TWA)	Short-Term Exposure Limit (STEL)
Di(2-ethylhexyl) phthalate (DEHP)	OSHA	5 mg/m³[13][14][15]	10 mg/m³[13][14]
Di(2-ethylhexyl) phthalate (DEHP)	NIOSH	5 mg/m³[12][13]	10 mg/m³[12][13]
Di(2-ethylhexyl) phthalate (DEHP)	ACGIH	5 mg/m³[13]	-

Note: Specific occupational exposure limits for dihexyl phthalate have not been established by major regulatory agencies. The limits for the structurally similar and more extensively studied di(2-ethylhexyl) phthalate (DEHP) are provided for reference.

Table 2: Performance Data for OSHA Method PV2076 (Dihexyl Phthalate)

Parameter	Value
Recommended Sampling Rate	1.0 L/min[1][3]
Recommended Sampling Time	240 min[1][3]
Recommended Air Volume	240 L[1][3]
Reliable Quantitation Limit	0.21 mg/m³[1]
Extraction Efficiency (Toluene)	100%[1]
Retention Efficiency	99.8% (DHP), 99.7% (DNHP)[1]
Storage Stability (14 days, ambient)	99.7% (DHP), 99.8% (DNHP)[1]

Visualizations

Caption: Experimental workflow for dihexyl phthalate air sampling and analysis.

Caption: Simplified logical relationship of dihexyl phthalate's toxic effects.

References

• 1. osha.gov [osha.gov]
• 2. Toxic Effects of Di-2-ethylhexyl Phthalate: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DIHEXYL PHTHALATE | Occupational Safety and Health Administration [osha.gov]
• 4. DI-SEC OCTYL PHTHALATE (DI(2-ETHYLHEXYL) PHTHALATE) | Occupational Safety and Health Administration [osha.gov]
• 5. osha.gov [osha.gov]
• 6. shimadzu.com [shimadzu.com]
• 7. agilent.com [agilent.com]
• 8. pubs.aip.org [pubs.aip.org]
• 9. peakscientific.com [peakscientific.com]
• 10. fses.oregonstate.edu [fses.oregonstate.edu]
• 11. upload.wikimedia.org [upload.wikimedia.org]
• 12. cdc.gov [cdc.gov]
• 13. nj.gov [nj.gov]
• 14. atsdr.cdc.gov [atsdr.cdc.gov]
• 15. epa.gov [epa.gov]

Application Notes and Protocols for Toxicology Studies of Dihexyl Phthalate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexyl phthalate (B1215562) (DnHP) is a plasticizer used in various consumer products. Due to its potential for human exposure, understanding its toxicological profile is crucial for risk assessment and regulatory purposes. These application notes provide a summary of the known toxicological effects of DnHP, detailed protocols for conducting key toxicology studies, and an overview of the potential molecular mechanisms of action. The information is intended to guide researchers in designing and executing studies to further elucidate the toxicology of dihexyl phthalate.

Toxicological Profile of Dihexyl Phthalate

Di-n-hexyl phthalate has been shown to exert reproductive, developmental, and hepatic toxicity in animal models. The primary toxic effects are anti-androgenic, leading to adverse outcomes in the male reproductive system, and hepatotoxicity characterized by liver enlargement and damage.

Quantitative Toxicological Data

The following tables summarize key quantitative data from toxicology studies on di-n-hexyl phthalate.

Table 1: Reproductive and Developmental Toxicity of Di-n-hexyl Phthalate

Species	Study Type	Dosing Regimen	NOAEL (mg/kg/day)	LOAEL (mg/kg/day)	Key Findings	Reference(s)
Mouse	Continuous Breeding	Dietary exposure for 98 days	Not Established	380	Decreased fertility, reduced number of litters, and decreased live pup survival.[1]	[1]
Rat	Developmental Toxicity	Gavage from Gestation Day 6-20	<250	250	Increased incidence of skeletal variants. At higher doses (500-750 mg/kg/day), increased embryo mortality, malformations (cleft palate, eye defects), and decreased fetal weight.[2]	[2]
Rat	Developmental Toxicity	Gavage from Gestation Day 6-20	<250	250	Dose-related decrease in anogenital distance in male fetuses.[2]	[2]
Mouse	Developmental Screen	Gavage from Gestation Day 6-13	Not Established	9900	Complete litter loss.[1]	[1]

Table 2: Liver Toxicity of Di-n-hexyl Phthalate

Species	Study Type	Dosing Regimen	NOAEL (mg/kg/day)	LOAEL (mg/kg/day)	Key Findings	Reference(s)
Rat	Subchronic Oral	21-day dietary exposure	Not Established	1824	Hepatocellular necrosis, fat accumulation, loss of glycogen, and increased liver enzymes.[1]	[1]
Rat	In-utero exposure	Gavage from Gestation Day 6-19 (20, 100, and 500 mg/kg/day)	Not Established	20	Increased relative and absolute liver weights; elevated triglycerides, ALT, LDH, and ALP. Histopathological changes including congestion, sinusoidal dilatation, and inflammatory cell infiltration.[3]	[3]

Experimental Protocols

The following are detailed protocols for key experiments to assess the toxicology of dihexyl phthalate. These are generalized protocols and may require optimization for specific experimental designs.

Protocol 1: In Vivo Reproductive and Developmental Toxicity Study in Rats

Objective: To assess the effects of di-n-hexyl phthalate on fertility, reproduction, and prenatal development in rats according to OECD Test Guideline 416 (Two-Generation Reproduction Toxicity).

Materials:

• Di-n-hexyl phthalate (purity >98%)

• Vehicle (e.g., corn oil)

• Sprague-Dawley rats (P generation: 25 males and 25 females per group)

• Standard laboratory animal diet and water

• Gavage needles

• Apparatus for measuring anogenital distance

• Microscope for sperm analysis and histopathology

Procedure:

• Animal Husbandry: House animals in standard conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• Dose Preparation: Prepare solutions of DnHP in the vehicle at the desired concentrations. At least three dose levels and a vehicle control should be used.

• P Generation Dosing and Mating:

  • Administer DnHP or vehicle daily by oral gavage to P generation animals for 10 weeks prior to mating.

  • After the pre-mating period, cohabitate one male and one female from the same dose group for up to two weeks.

  • Confirm mating by the presence of a vaginal plug or sperm in a vaginal smear (Gestation Day 0).

  • Continue dosing throughout mating, gestation, and lactation.

• F1 Generation:

  • Allow dams to deliver and rear their litters. Record litter size, sex ratio, and pup viability.

  • On postnatal day (PND) 4, measure the anogenital distance of all pups.

  • Wean F1 pups on PND 21. Select F1 offspring for the second generation (at least 25 males and 25 females per dose group) and continue dosing.

  • Euthanize remaining F1 pups and perform necropsies. Collect organs for weighing and histopathological examination.

• F2 Generation:

  • Mate F1 generation animals as described for the P generation to produce the F2 generation.

  • Continue dosing of the F1 generation throughout this period.

  • Terminate the study after the F2 litters are weaned.

• Data Collection and Analysis:

  • Reproductive endpoints: Fertility index, gestation length, litter size, number of live/dead pups.

  • Developmental endpoints: Anogenital distance, nipple retention in males, age at vaginal opening and preputial separation, pup body weight.

  • Sperm analysis: Sperm count, motility, and morphology from P and F1 males.

  • Organ weights and histopathology: Weigh testes, epididymides, seminal vesicles, prostate, ovaries, uterus, liver, and kidneys from P and F1 adults. Perform histopathological examination of these tissues.

  • Statistical analysis: Use appropriate statistical methods (e.g., ANOVA, Dunnett's test) to compare treated groups with the control group.

Protocol 2: In Vivo Liver Toxicity Study in Rats

Objective: To evaluate the hepatotoxic potential of di-n-hexyl phthalate in rats.

Materials:

• Di-n-hexyl phthalate (purity >98%)

• Vehicle (e.g., corn oil)

• Male Sprague-Dawley rats (8-10 weeks old, 8-10 animals per group)

• Standard laboratory animal diet and water

• Gavage needles

• Blood collection tubes (for serum biochemistry)

• Reagents for liver function tests (ALT, AST, ALP, bilirubin)

• Formalin (10% neutral buffered) for tissue fixation

• Paraffin (B1166041), microtome, and staining reagents (Hematoxylin and Eosin) for histopathology

Procedure:

• Animal Husbandry and Dosing:

  • Acclimatize animals for at least one week.

  • Administer DnHP or vehicle daily by oral gavage for a specified period (e.g., 28 or 90 days).

• Clinical Observations:

  • Monitor animals daily for clinical signs of toxicity.

  • Record body weight weekly.

• Sample Collection:

  • At the end of the study, anesthetize the animals and collect blood via cardiac puncture.

  • Euthanize the animals and perform a gross necropsy.

  • Collect the liver, weigh it, and fix a portion in 10% neutral buffered formalin. Snap-freeze another portion in liquid nitrogen for biochemical or molecular analysis.

• Serum Biochemistry:

  • Separate serum from the blood samples.

  • Analyze serum for markers of liver function, including Alanine Aminotransferase (ALT), Aspartate Aminotransferase (AST), Alkaline Phosphatase (ALP), and total bilirubin.

• Histopathology:

  • Process the formalin-fixed liver tissue for paraffin embedding.

  • Section the tissue (5 µm) and stain with Hematoxylin and Eosin (H&E).

  • Examine the slides under a light microscope for pathological changes such as necrosis, inflammation, steatosis, and changes in cellular morphology.

• Data Analysis:

  • Compare body weight, liver weight, and serum biochemistry data between treated and control groups using appropriate statistical tests.

  • Score histopathological lesions semi-quantitatively.

Potential Molecular Mechanisms of Toxicity

While the specific molecular mechanisms of di-n-hexyl phthalate are not as extensively studied as those of other phthalates like DEHP, it is hypothesized that DnHP acts through similar pathways.

Anti-Androgenic Effects and Endocrine Disruption

The anti-androgenic effects of phthalates are primarily attributed to the disruption of testosterone (B1683101) synthesis in fetal Leydig cells.[4] This leads to a cascade of events resulting in the malformation of androgen-dependent tissues.

Caption: Proposed pathway for the anti-androgenic effects of DnHP.

Liver Toxicity and PPAR Activation

Phthalates are known to be peroxisome proliferator-activated receptor (PPAR) agonists.[5] Activation of PPARα in the liver leads to peroxisome proliferation and altered lipid metabolism, which can contribute to hepatotoxicity.

Caption: Proposed pathway for DnHP-induced hepatotoxicity via PPARα activation.

Experimental Workflow for a Comprehensive Toxicological Assessment

A logical workflow for assessing the toxicology of dihexyl phthalate would involve a tiered approach, starting with in vitro screening and moving to in vivo studies for confirmation and characterization of adverse effects.

Caption: A tiered workflow for the toxicological assessment of DnHP.

Conclusion

The available data indicate that di-n-hexyl phthalate is a reproductive, developmental, and hepatic toxicant in rodents. Further research is needed to fully characterize its dose-response relationship, elucidate its specific molecular mechanisms of action, and assess its potential risk to human health. The protocols and information provided in these application notes serve as a guide for conducting robust and informative toxicology studies on dihexyl phthalate.

References

• 1. Toxicity Assessment - Phthalates and Cumulative Risk Assessment - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Biochemical and histopathological study in rats intoxicated with carbontetrachloride and treated with camel milk - PMC [pmc.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Overcoming matrix effects in dihexyl phthalate analysis

Welcome to the technical support center for dihexyl phthalate (B1215562) (DHP) analysis. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges, particularly those related to matrix effects in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of dihexyl phthalate?

A: Matrix effects are the alteration of an analyte's signal response due to the presence of other components in the sample matrix.[1][2] In dihexyl phthalate (DHP) analysis, this can lead to either signal suppression or enhancement, resulting in inaccurate quantification.[1][2] For instance, in food simulants and wheat samples, co-eluting compounds can interfere with the ionization of DHP, leading to unreliable results.[3][4] This phenomenon is a significant challenge in liquid chromatography-mass spectrometry (LC-MS) based methods.[1]

Q2: What are the common signs of matrix effects in my DHP analysis?

A: Common indicators of matrix effects include:

• Poor reproducibility of results.

• Inaccurate quantification, such as recoveries falling outside the acceptable range of 70-120%.

• Non-linear calibration curves.

• Signal suppression (lower than expected analyte response) or enhancement (higher than expected analyte response) when comparing standards in solvent to matrix-spiked samples.[5]

Q3: How can I minimize matrix effects during sample preparation for DHP analysis?

A: Effective sample preparation is crucial for minimizing matrix effects by removing interfering components before analysis.[6] Common techniques include:

• Liquid-Liquid Extraction (LLE): This technique partitions DHP into a solvent that is immiscible with the sample matrix, leaving many interfering compounds behind.[7] Optimization of the extraction solvent is key for selectivity.[6]

• Solid-Phase Extraction (SPE): SPE uses a solid sorbent to retain DHP while allowing matrix components to be washed away.[6][7] This is a highly effective cleanup method.

• Matrix Solid-Phase Dispersion (MSPD): This technique is particularly useful for solid or semi-solid samples, as it combines extraction and cleanup into a single step.[6][8]

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of dihexyl phthalate.

Issue 1: Low Analyte Recovery or Signal Suppression

You are experiencing lower than expected signal intensity for DHP in your samples compared to your calibration standards prepared in a clean solvent. This is a classic sign of ion suppression, a common matrix effect in LC-MS/MS analysis.[6]

Troubleshooting Workflow:

A troubleshooting workflow for addressing low analyte recovery.

Recommended Solutions:

• Enhance Sample Preparation: The most effective way to combat ion suppression is to remove the interfering matrix components.[6]

  • Action: Implement or optimize a sample cleanup method such as Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE). For complex matrices, a multi-step cleanup may be necessary.

• Optimize Chromatographic Conditions: Increase the separation between DHP and co-eluting matrix components.[6]

  • Action: Adjust the mobile phase gradient to improve resolution. Experiment with different analytical columns (e.g., C18, Phenyl-Hexyl) to alter selectivity.[6]

• Utilize Matrix-Matched Calibration: This method compensates for matrix effects by preparing calibration standards in a blank matrix that is as similar as possible to the samples.[6] This ensures that the standards and samples experience similar levels of ion suppression or enhancement.[3][9]

  • Action: Obtain a blank matrix (a sample of the same type that is free of DHP) and use it to prepare your calibration standards.

• Employ a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for DHP will co-elute and experience the same matrix effects as the analyte.[6] By monitoring the ratio of the analyte to the SIL-IS, the matrix effect can be accurately compensated for.[6]

Issue 2: High Analyte Signal or Signal Enhancement

You are observing a significantly higher response for DHP in your samples than expected, leading to recoveries greater than 120%. This indicates signal enhancement, another form of matrix effect.[4]

Recommended Solutions:

• Matrix Effect Evaluation: Confirm that the issue is indeed matrix enhancement.

  • Action: Compare the response of a standard in solvent to a standard spiked into a blank matrix extract. A significantly higher response in the matrix extract confirms enhancement.

• Sample Dilution: Diluting the sample can reduce the concentration of the interfering compounds that are causing signal enhancement.[5]

  • Action: Perform a dilution series of your sample extract to find a dilution factor that mitigates the enhancement effect while maintaining sufficient sensitivity for DHP detection.

• Matrix-Matched Calibration: As with ion suppression, matrix-matched calibration is an effective way to correct for signal enhancement.[4]

  • Action: Prepare calibration standards in a blank matrix to ensure that the standards and samples are affected similarly.

Issue 3: Contamination and High Background Levels

Phthalates, including DHP, are common environmental and laboratory contaminants, which can lead to high background signals and make accurate quantification at low levels challenging.[9][10]

Troubleshooting Workflow for Contamination:

A workflow to identify and eliminate sources of DHP contamination.

Recommended Solutions:

• Analyze Procedural Blanks: Prepare and analyze blank samples that go through the entire sample preparation and analysis workflow. This will help identify the source of contamination.

• Use High-Purity Solvents and Reagents: Ensure all solvents and reagents are of the highest purity available and are certified to be free of phthalates.

• Thoroughly Clean Labware: Use a rigorous cleaning procedure for all glassware and lab equipment. Avoid using plastic containers or tubing, as these are common sources of phthalate contamination.

• Install a "Ghost Peak" Column: An Agela Ghost Hunter delay column or a similar trap column can be installed between the pump and the injector to retain phthalate contaminants originating from the mobile phase.[9]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Non-alcoholic Beverages

This protocol is adapted for the extraction of DHP from liquid samples.[11]

• Sample Preparation:

  • To 5.00 mL of the beverage sample in a 15 mL centrifuge tube, add 10 µL of an appropriate internal standard and 1.5 mL of methanol (B129727).

  • Vortex the mixture thoroughly.

• Extraction:

  • Transfer the mixture to a separatory funnel.

  • Add 15 mL of n-hexane to the funnel and shake vigorously for 7 minutes.

  • Allow the phases to separate for 5 minutes. If an emulsion forms, add 0.5 mL of a 10% NaCl solution to break it.

  • Collect the n-hexane (upper) layer in a clean tube.

• Concentration:

  • Evaporate the n-hexane extract to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the mobile phase for LC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Urine Samples

This protocol is a general guide for the cleanup of DHP from biological fluids.[12]

• Sample Pre-treatment:

  • To 1 mL of urine, add 250 µL of 1 M ammonium (B1175870) acetate (B1210297) buffer (pH 6.5) and 100 µL of β-glucuronidase solution (2800 U/mL).

  • Incubate the mixture at 37°C for 2 hours to hydrolyze conjugated metabolites.

  • Cool the sample to room temperature.

• SPE Cleanup:

  • Condition a 60 mg/3 mL Oasis-HLB cartridge with 3 mL of methanol followed by 3 mL of deionized water.

  • Load the pre-treated sample onto the cartridge.

  • Wash the cartridge with 3 mL of water to remove interfering substances.

  • Dry the cartridge under vacuum for 5 minutes.

• Elution:

  • Elute the analytes with 2 mL of acetonitrile (B52724) followed by 2 mL of ethyl acetate.

  • Evaporate the eluent to dryness and reconstitute in a suitable solvent for analysis.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for DHP Analysis

Technique	Principle	Advantages	Disadvantages	Typical Matrices
Liquid-Liquid Extraction (LLE)	Partitioning of DHP between two immiscible liquid phases.[7]	Simple, inexpensive.	Can be labor-intensive, may form emulsions.	Beverages, water.[11]
Solid-Phase Extraction (SPE)	Retention of DHP on a solid sorbent followed by elution.[6]	High selectivity, good cleanup, can be automated.	Can be more expensive, requires method development.	Urine, plasma, environmental water.[12]
Matrix Solid-Phase Dispersion (MSPD)	Blending of the sample with a solid sorbent, followed by elution.[8]	Effective for solid and semi-solid samples, combines extraction and cleanup.	May require optimization of sorbent and elution solvent.	Tissues, food.[8]

Table 2: Common LC-MS/MS Parameters for Dihexyl Phthalate Analysis

Parameter	Typical Setting	Rationale
Analytical Column	C18 or Phenyl-Hexyl (e.g., 100 x 3 mm, 2.6 µm)[9]	Provides good retention and separation for phthalates.
Mobile Phase A	Water with 0.05% acetic acid or ammonium acetate buffer[9][13]	Provides protons for positive ion mode and aids in peak shape.
Mobile Phase B	Methanol or Acetonitrile[9]	Organic solvent for gradient elution.
Flow Rate	0.4 - 1.0 mL/min[9][13]	Optimized for column dimensions and desired run time.
Ionization Mode	Electrospray Ionization (ESI), Positive Mode	DHP readily forms protonated molecules [M+H]+.[13]
Precursor Ion (m/z)	335.2	Corresponds to the [M+H]+ ion of dihexyl phthalate.[3]
Product Ions (m/z)	149.2, 167.0	Characteristic fragment ions of DHP used for quantification and confirmation.[3][13]

References

• 1. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. Overcoming matrix effects in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sciex.com [sciex.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Optimization of a fast and sensitive method based on matrix solid-phase dispersion-LC-ms/ms for simultaneous determination of phthalates and bisphenols in mussel samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sciex.com [sciex.com]
• 10. researchgate.net [researchgate.net]
• 11. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sciex.com [sciex.com]

Technical Support Center: Reducing Background Contamination in Phthalate Analysis

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing background contamination during phthalate (B1215562) analysis.

Troubleshooting Guides

This section addresses specific issues encountered during phthalate analysis in a question-and-answer format, providing structured approaches to identify and resolve sources of contamination.

Issue 1: High Phthalate Levels Detected in Laboratory Blanks

Question: My laboratory reagent blanks show high levels of common phthalates like Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP). What are the potential sources and how can I troubleshoot this?

Answer: High phthalate levels in your blanks could be due to several factors, as phthalates are ubiquitous in the laboratory environment.[1][2] Here is a systematic approach to identify the source of contamination:

Potential Causes & Troubleshooting Steps:

Potential Cause	Troubleshooting Step	Expected Outcome
Contaminated Solvents/Reagents	1. Analyze a fresh bottle of high-purity solvent from a different lot or manufacturer.[3] 2. If contamination persists, consider purifying the solvent, for example, through redistillation.[4] 3. Test all reagents, including water and sodium sulfate, individually.[5]	A clean solvent blank indicates the original solvent was the source of contamination.[3]
Contaminated Glassware	1. Implement a rigorous glassware cleaning protocol (see Experimental Protocol 1). 2. After solvent rinsing, bake glassware at a high temperature (e.g., 400-450°C).[1][6]	A clean method blank after using meticulously cleaned glassware points to initial glassware contamination.[3]
Leaching from Plasticware	1. Systematically replace all plastic components in your sample path with glass or stainless steel alternatives.[3] 2. Pay close attention to pipette tips, syringes, filter holders, and vial caps/septa.[7][8]	The elimination of the background signal after removing plasticware confirms leaching as the source.[3]
Laboratory Air/Dust	1. Prepare samples in a clean, dedicated area, such as a fume hood or laminar flow bench.[3] 2. Keep glassware, samples, and solvents covered with pre-cleaned aluminum foil when not in use.[3][4]	A reduction in background levels suggests that environmental contamination was a significant contributing factor.[3]
Instrument Contamination	1. Clean and bake out the GC injection port and column.[1] 2. Implement a thorough syringe cleaning procedure between injections.[1] Consider a needle wash in the hot injector before sample introduction.[9][10]	A decrease in the background signal points to the instrument, particularly the syringe or injector, as a source of contamination.
Personnel-Related Contamination	1. Ensure that laboratory personnel avoid using personal care products (e.g., lotions, cosmetics) before handling samples.[1] 2. Mandate the use of phthalate-free gloves, such as nitrile gloves.[11]	A reduction in contamination when these measures are implemented suggests that personal care products were a contributing source.

Issue 2: Sample-to-Sample Carryover

Question: I am observing phthalate peaks in my blank injections that immediately follow a high-concentration sample or standard. How can I minimize this carryover?

Answer: Sample-to-sample carryover of phthalates can obscure results for low-level samples. The following steps can help mitigate this issue:

• Injector Cleaning: Ensure the GC injection port is set to a sufficiently high temperature to prevent the condensation of less volatile phthalates.

• Syringe Washing: Increase the number of solvent washes for the autosampler syringe between injections.[1] Using a sequence of solvents with different polarities for washing can also be effective.[1]

• Blank Injections: Strategically run one or more solvent blanks after a high-concentration sample to verify the absence of carryover before proceeding with the next sample.[1]

• Dedicated Glassware: Whenever possible, use dedicated glassware for high-concentration standards and samples to avoid cross-contamination.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate contamination in a laboratory setting?

A1: Phthalate contamination is pervasive in laboratory environments. The most common sources include:

• Laboratory Consumables: Many plastic items, such as syringes, pipette tips, and plastic filter holders, can leach phthalates.[1][7][8] Even Parafilm® has been identified as a potential source of contamination.[7][8]

• Solvents and Reagents: Phthalates can be present as impurities in solvents, even those of high purity.[1] Liners in reagent bottles can also be a source of contamination.[7]

• Laboratory Environment: Phthalates are present in the ambient laboratory air and can adsorb onto surfaces, including glassware.[1][6] Dust is also a significant carrier of phthalates.[1] Building materials like PVC flooring and paints can release phthalates into the air.[1]

• Apparatus and Equipment: Tubing, especially PVC tubing, is a major source of phthalate contamination.[1][4] Other potential sources include solvent stones used in HPLC and extraction systems, and even coatings on new glassware.[1][5]

• Personal Care Products: Cosmetics, lotions, and other personal care products used by laboratory personnel often contain phthalates and can contribute to sample contamination.[1]

Q2: I am seeing consistently high background levels of DEHP and DBP. Are there any specific sources for these particular phthalates?

A2: Yes, DEHP and DBP are two of the most commonly detected background contaminants.[4] Specific sources to investigate include:

• PVC Products: Many soft PVC materials, such as vinyl gloves and tubing, are known to leach significant amounts of DEHP.[4][12]

• Plastic Consumables: Plastic filter holders and pipette tips have been shown to leach both DEHP and DBP.[7][8]

• Laboratory Air and Dust: Due to their widespread use, DEHP and DBP are prevalent in indoor air and dust, which can then contaminate samples and glassware.[6]

Q3: What are some phthalate-free or lower-leaching alternatives for common laboratory consumables?

A3: Whenever feasible, opt for materials that are less likely to leach phthalates:

• Glassware: Use glass or stainless steel in place of plastic wherever possible.[1]

• Pipette Tips: Look for pipette tips that are specifically certified as "phthalate-free."[1]

• Gloves: Use nitrile gloves instead of vinyl (PVC) gloves.[11]

• Tubing: For tubing, PEEK or stainless steel are excellent alternatives to PVC. If flexible tubing is required, silicone may be an option, but it should always be tested for leaching.[1]

• Syringes: Glass syringes with stainless steel needles are recommended.[1]

Q4: How often should I run a laboratory blank?

A4: It is recommended to run a laboratory reagent blank with every batch of samples. This helps to monitor the background contamination levels and ensures the integrity of the data for that specific batch. If a significant contamination issue is suspected, running blanks more frequently can help to pinpoint the source.

Q5: Is "phthalate-free" labware truly free of phthalates?

A5: While "phthalate-free" labware is a significantly better choice than standard plasticware, it is still advisable to use it judiciously, especially for highly sensitive applications. Trace levels of phthalates may still be present from manufacturing processes or packaging. Whenever possible, prioritize the use of glassware, stainless steel, or Teflon (PTFE) for sample collection, storage, and preparation.[3]

Quantitative Data on Phthalate Leaching

The following tables summarize quantitative data on phthalate leaching from various laboratory consumables, providing a reference for potential sources of contamination.

Table 1: Phthalate Leaching from Laboratory Consumables

Laboratory Consumable	Phthalate Detected	Maximum Leaching Level (µg/cm²)
Plastic Syringes	DEHP	0.36[7][8]
DINP	0.86[7][8]
Pipette Tips	DEHP	0.36[7][8]
DINP	0.86[7][8]
Plastic Filter Holders (PTFE)	DBP	2.49[7][8]
Plastic Filter Holders (Regenerated Cellulose)	DBP	0.61[7][8]
Plastic Filter Holders (Cellulose Acetate)	DMP	5.85[7][8]
Parafilm®	DEHP	0.50[7][8]

DEHP: Di(2-ethylhexyl) phthalate; DINP: Diisononyl phthalate; DBP: Dibutyl phthalate; DMP: Dimethyl phthalate.

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Phthalate Analysis

Objective: To clean laboratory glassware to a level suitable for trace-level phthalate analysis.

Materials:

• Laboratory-grade, phosphate-free detergent[1]

• High-purity acetone

• High-purity hexane

• Deionized water

• Pre-cleaned aluminum foil

• Muffle furnace

Procedure:

• Initial Rinse: Immediately after use, rinse glassware with an appropriate solvent to remove the bulk of any residues.[13]

• Detergent Wash: Wash the glassware with a laboratory-grade, phosphate-free detergent in hot water.[1] Use brushes to scrub the surfaces if necessary.

• Tap Water Rinse: Thoroughly rinse the glassware with tap water multiple times to remove all traces of detergent.[1]

• Deionized Water Rinse: Rinse the glassware three times with deionized water.[1]

• Solvent Rinse: Rinse the glassware three times with high-purity acetone, followed by three rinses with high-purity hexane.[1]

• Drying and Baking: Allow the glassware to air dry in a clean environment. Once dry, place the glassware in a muffle furnace and bake at 400-450°C for at least 2 hours.[1][6]

• Storage: After the glassware has cooled, immediately cover all openings with pre-cleaned aluminum foil and store it in a clean, dedicated cabinet to prevent re-contamination from laboratory air and dust.[3]

Protocol 2: Preparation and Analysis of a Laboratory Reagent Blank

Objective: To prepare and analyze a laboratory reagent blank to assess the level of background phthalate contamination from all sources during the analytical process.

Materials:

• All solvents and reagents to be used in the sample analysis

• Rigorously cleaned glassware (from Protocol 1)

• Phthalate-free consumables (if used in the actual sample preparation)

Procedure:

• Mimic Sample Preparation: In a clean laboratory environment (preferably in a fume hood), perform every step of your sample preparation procedure, but without adding the actual sample matrix.[1] This includes all liquid transfers, extractions, and concentration steps.

• Solvent Volume: Use a volume of solvent that is equivalent to what is used for the actual samples.

• Final Volume: Concentrate the blank to the same final volume as your samples.

• Analysis: Transfer the final extract to a clean autosampler vial and analyze it using the same instrumental method as your samples.

• Evaluation: Examine the resulting chromatogram for the presence of target phthalates. The levels detected represent the background contamination of your entire analytical process.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. biotage.com [biotage.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. Phthalate analysis by gas chromatography-mass spectrometry: blank problems related to the syringe needle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Phthalates - Wikipedia [en.wikipedia.org]
• 13. How to Clean Laboratory Glassware: A Comprehensive Guide | Lab Manager [labmanager.com]

Optimization of extraction efficiency for dihexyl phthalate from complex matrices

Welcome to the technical support center for the optimization of dihexyl phthalate (B1215562) (DHP) extraction from complex matrices. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to enhance your analytical workflows.

Troubleshooting Guide

This section addresses common challenges encountered during the extraction of dihexyl phthalate, offering solutions and preventative measures in a direct question-and-answer format.

Contamination Issues

Q1: My procedural blanks show significant DHP contamination. What are the common sources and how can I minimize them?

A1: Phthalate contamination is a pervasive issue in laboratory environments. Common sources include plastic lab consumables (pipette tips, containers, filters), solvents, reagents, and even laboratory air.[1][2][3] To minimize contamination, a multi-pronged approach is recommended:

• Glassware: Use glass or stainless steel labware exclusively. Avoid all plastic materials unless they are certified to be phthalate-free.[1] Meticulously clean all glassware by soaking, rinsing with high-purity solvent, and then baking at a high temperature (e.g., 450°C) overnight.

• Solvents and Reagents: Use high-purity, phthalate-free grade solvents. It is advisable to pre-screen new batches of solvents for contamination. Some studies recommend purifying solvents using deactivated alumina (B75360) to remove trace phthalates.[1][3]

• Laboratory Environment: Phthalates are semi-volatile and can be present in laboratory air from various plastic materials.[1][3] Work in a well-ventilated area, such as a fume hood, and keep solvent and sample containers covered whenever possible.

• Sampling and Handling: During sample collection and handling, take care to avoid introducing contaminants. Field blanks are essential to assess contamination during the sampling process.[2]

Low Recovery & Poor Efficiency

Q2: I am experiencing low recovery of DHP from my solid samples (e.g., soil, sediment). What steps can I take to improve this?

A2: Low recovery from solid matrices can be due to inefficient extraction from the matrix particles.

• Sample Preparation: Ensure the sample is homogenous by drying, sieving, and grinding it before extraction. This increases the surface area available for solvent interaction.[1]

• Solvent Choice: The choice of extraction solvent is critical. For solid samples, solvent mixtures are often more effective. A 1:1 (v/v) mixture of n-hexane and acetone (B3395972) is commonly used.[1][4] For fatty foods, acetonitrile (B52724) can be used for a more selective extraction of phthalates.[5]

• Extraction Technique: Enhance solvent-matrix interaction. Techniques like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) can significantly improve recovery by using energy to disrupt the matrix.[5][6][7] For UAE, sonicate the sample and solvent mixture for around 30 minutes.[1] Repeating the extraction process two or three times with fresh solvent and combining the supernatants is also recommended.[1]

Q3: My DHP recovery from aqueous samples is inconsistent. How can I optimize my liquid-liquid (LLE) or solid-phase extraction (SPE) method?

A3: Inconsistent recovery from aqueous samples can stem from several factors.

• For Liquid-Liquid Extraction (LLE):

  • pH: Ensure the sample pH is between 5 and 7, as phthalate esters can hydrolyze under basic conditions.[8]

  • Salting Out: Adding sodium chloride to the water sample can increase the ionic strength, which enhances the extraction of phthalates into the organic solvent.[9]

  • Solvent & Shaking: Use an appropriate extraction solvent like n-hexane or dichloromethane. Shake the sample and solvent vigorously in a separatory funnel for at least 2 minutes to ensure thorough mixing. An extraction time of 30 minutes is often sufficient to reach equilibrium.

• For Solid-Phase Extraction (SPE):

  • Cartridge Conditioning: Proper conditioning of the SPE cartridge is crucial. This typically involves washing with an eluting solvent (e.g., ethyl acetate (B1210297) or methanol) followed by deionized water.[1][10] Do not let the cartridge run dry before loading the sample.[1]

  • Eluting Solvent: The choice of eluting solvent affects recovery. Ethyl acetate is an effective eluting solvent for Florisil cartridges, while mixtures like n-hexane and ethyl acetate are used for silica (B1680970) gel cartridges.[1][10]

  • Flow Rate: Maintain a consistent and slow flow rate (e.g., 1.0 mL/min) during sample loading to ensure adequate interaction between the analyte and the sorbent.[10]

Matrix Effects & Interferences

Q4: I am observing signal suppression or enhancement in my LC-MS/MS analysis. How can I mitigate matrix effects?

A4: Matrix effects are a common challenge in complex matrices, where co-extracted components interfere with the ionization of the target analyte.[11]

• Cleanup Steps: Incorporate a cleanup step after extraction. For organic extracts, a Solid-Phase Extraction (SPE) cleanup using a silica gel or Florisil cartridge can effectively remove polar interferences.[1][10]

• Matrix-Matched Calibration: Prepare calibration standards in an extract of a blank matrix that is similar to your samples. This helps to compensate for the matrix effects during quantification.

• Dilution: If the DHP concentration is high enough, diluting the final extract can reduce the concentration of interfering matrix components.

• Instrumental Solutions: Utilize advanced LC-MS/MS techniques. For instance, a SCIEX QTRAP system can be used to improve selectivity and reduce interferences.[12]

Frequently Asked Questions (FAQs)

Q1: What is the best extraction method for DHP in fatty food samples?

A1: For fatty foods, the goal is to separate the nonpolar DHP from the bulk lipid matrix. A common strategy involves extraction with acetonitrile, which selectively extracts phthalates due to the low solubility of fat in this solvent.[5] An alternative is to perform a total lipid extraction using solvents like n-hexane/acetone and then apply a cleanup step, such as gel permeation chromatography (GPC) or SPE, to remove the lipids.

Q2: Can I use Ultrasound-Assisted Extraction (UAE) for aqueous samples?

A2: While UAE is more commonly applied to solid samples, it is a key component of a technique called Ultrasound-Assisted Emulsification–Microextraction (USAEME). In this method, ultrasonication is used to disperse a small volume of extraction solvent in the aqueous sample, creating an emulsion with a large surface area that facilitates rapid extraction.[13][14]

Q3: How long should I store my samples, and under what conditions?

A3: To minimize degradation or loss of analytes, samples should be analyzed as soon as possible after collection. If storage is necessary, they should be kept at refrigerator temperature.[15] It is crucial to store samples in glass containers with PTFE-lined caps (B75204) to prevent contamination from plastic containers.

Q4: Which analytical technique is most suitable for DHP quantification after extraction?

A4: Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the most common and robust technique for the analysis of phthalates.[16][17] It provides excellent separation and selective identification. High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UPLC) coupled with MS/MS is also highly effective, especially for complex matrices where additional selectivity is needed.[12][18][19]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Solvent Extraction (UAE) for Solid Matrices (e.g., Soil, Sediment)

This protocol is adapted from methods for extracting phthalates from solid environmental matrices.[1]

• Sample Preparation: Air-dry the soil or sediment sample and sieve it to remove large debris. Homogenize the sample by grinding.

• Extraction:

  • Weigh approximately 5 grams of the homogenized sample into a glass centrifuge tube.

  • Add 10 mL of a 1:1 (v/v) mixture of n-hexane and acetone.

  • Place the tube in an ultrasonic bath and sonicate for 30 minutes at room temperature.[1]

  • Centrifuge the sample at 3000 rpm for 10 minutes.

  • Carefully decant the supernatant into a clean glass collection tube.

  • Repeat the extraction (steps 2b-2e) two more times with fresh solvent, combining the supernatants.

• Solvent Evaporation: Evaporate the combined extract to near dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a small, known volume of hexane (B92381) (e.g., 1 mL) for subsequent cleanup or direct analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Aqueous Matrices (e.g., Drinking Water)

This protocol is based on methods developed for the determination of phthalates in water.[10]

• Cartridge Conditioning:

  • Pass 5 mL of methanol (B129727) through a C18 or Florisil SPE cartridge (e.g., 500 mg, 6 mL) under vacuum.[10]

  • Pass 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading:

  • Take a 100 mL water sample. If it contains particulates, filter it through a glass fiber filter.

  • Pass the sample through the conditioned SPE cartridge at a flow rate of approximately 1.0 mL/min.[10]

• Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove any remaining polar impurities.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the DHP from the cartridge with 5 mL of ethyl acetate.[10]

• Final Preparation: Evaporate the eluate to the desired final volume (e.g., 1 mL) under a gentle stream of nitrogen before GC-MS analysis.

Data Presentation: Extraction Efficiency Comparison

The following tables summarize quantitative data from various studies on phthalate extraction.

Table 1: Recovery of Di-n-hexyl Phthalate (and other phthalates) using Various Extraction Methods

Matrix	Extraction Method	Analyte(s)	Solvent(s)	Recovery (%)	Reference
Food Paper Packaging	SPE-HPLC	Di-n-hexyl phthalate	Acetic acid, Ethanol	71.27 - 106.97	[20][21]
Drinking Water	SPE-GC	DEHP	Ethyl Acetate	98.2 - 110.0	[10]
Surface Water	SPE-HPLC	DEHP, DOP	Methanol	93.2 - 98.5	[18]
River/Lake Water	MISPE-HPLC	DEHP	-	93.3 - 102.3	[19]
Wheat	QuEChERS-GC/MS	Di-n-hexyl phthalate	-	84.8 - 120.3	[11]
Water Samples	m-NP-SPE-GC-FID	DEHP	Methanol	91.6 - 102.2	[22]
Sole Materials	USE-MAE	DEHP, DNOP	n-hexane-acetone (1:2)	77.7 - 93.3	[7]
Water & Sediments	LLE / Soxhlet	DEHP	-	122 ± 0.46 (Water)	[23]
Hot Beverages	UVA-DLLME	DEHP, DNOP	-	66.7 - 101.2	[14][24]

Note: DEHP (di-(2-ethylhexyl) phthalate) and DOP (dioctyl phthalate) are structurally similar to DHP and extraction data for them are often indicative.

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Selected Methods

Method	Analyte(s)	LOD	LOQ	Reference
SFC-UAE	DEHP	0.150 µg/mL	0.500 µg/mL	[6]
SPE-HPLC	DEHP, DOP	-	0.035 - 0.040 ng/mL	[18]
MISPE-HPLC	DEHP	0.012 mg/L	0.039 mg/L	[19]
SPE-HPLC	Di-n-hexyl phthalate	6.0 - 23.8 ng/mL	-	[20][21]
QuEChERS-GC/MS	Di-n-hexyl phthalate	0.1 - 2.5 µg/kg	0.13 - 5.0 µg/kg	[11]
m-NP-SPE-GC-FID	DEHP	0.1 µg/L	0.3 µg/L	[22]
PLE-HPLC-MS	DEHP	0.02 mg/kg (soil)	-	[4]
US-DLLME	MEHP (Metabolite)	-	<14 ng/g	[25]

Visualizations

Experimental Workflow

Caption: General experimental workflow for DHP extraction and analysis.

Troubleshooting Logic

Caption: Troubleshooting decision tree for low DHP extraction recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Determination of di-(2-ethylhexyl)phthalate in environmental samples by liquid chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 6. Simultaneous determination of di-(2-ethylhexyl) phthalate and five photoinitiators in food contact materials using ultrasonic-assisted extraction combined with supercritical fluid chromatography - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. epa.gov [epa.gov]
• 9. nfsr.sbmu.ac.ir [nfsr.sbmu.ac.ir]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. sciex.com [sciex.com]
• 13. academic.oup.com [academic.oup.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. osha.gov [osha.gov]
• 16. mdpi.com [mdpi.com]
• 17. Comprehensive Insight from Phthalates Occurrence: From Health Outcomes to Emerging Analytical Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Determination of Four Phthalate Esters in Surface Water by Solid-Phase Extraction and Simplified Mobile Phase HPLC | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 19. researchgate.net [researchgate.net]
• 20. Determination of phthalates released from paper packaging materials by solid-phase extraction-high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. academic.oup.com [academic.oup.com]
• 22. sid.ir [sid.ir]
• 23. Determination of selected phthalate esters compounds in water and sediments by capillary gas chromatography and flame ionization detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Ultrasound assisted extraction combined with dispersive liquid-liquid microextraction (US-DLLME)-a fast new approach to measure phthalate metabolites in nails - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Dihexyl Phthalate Standard Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of dihexyl phthalate (B1215562) (DHP) standard solutions. The information is intended for researchers, scientists, and drug development professionals to ensure the accuracy and reliability of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing dihexyl phthalate (DHP) standard solutions?

A1: Dihexyl phthalate is soluble in various organic solvents. Commonly used solvents for phthalate analysis include acetone, acetonitrile (B52724), hexane, isooctane, and toluene. The choice of solvent will depend on the analytical method being used (e.g., HPLC or GC) and the desired concentration. For instance, a commercially available DHP solution is offered in acetone[1]. A study on the stability of the related compound di(2-ethylhexyl) phthalate (DEHP) utilized 100% acetonitrile[1].

Q2: What are the optimal storage conditions for dihexyl phthalate (DHP) standard solutions?

A2: For long-term storage, it is recommended to store DHP standard solutions in a refrigerator at 2-8°C[2]. Some suppliers recommend storage at 4°C for solutions in acetone[1], while others suggest a range of 2-10°C for mixed phthalate standards[3][4]. To minimize degradation, solutions should be stored in well-sealed, airtight containers to prevent solvent evaporation and protected from light. Short-term storage at room temperature is generally acceptable for calibration standards in use, but they should be monitored for any decrease in quality.

Q3: How long can I expect my dihexyl phthalate (DHP) standard solution to be stable?

A3: The long-term stability of DHP solutions is not extensively documented with specific quantitative data in peer-reviewed literature. However, a study on the closely related compound, di(2-ethylhexyl) phthalate (DEHP), in 100% acetonitrile showed no significant degradation after six days of storage at 25°C under laboratory lighting conditions[1]. For neat DHP analytical standards, manufacturers indicate a limited shelf life, and the expiration date should be heeded[2]. It is best practice to regularly check the concentration of your working standards against a freshly prepared or certified reference material. An OSHA method for DHP adsorbed on a sampling medium showed high stability for 14 days at ambient temperature, with recoveries of 99.7%[5].

Q4: What are the potential signs of degradation in my dihexyl phthalate (DHP) standard solution?

A4: Signs of degradation may not be visible to the naked eye. The most reliable way to detect degradation is through analytical instrumentation. A decrease in the peak area or height of the DHP peak in your chromatogram compared to a fresh standard is a primary indicator. The appearance of new, unexpected peaks could signify the formation of degradation products. Potential degradation products from the hydrolysis of the ester groups include monohexyl phthalate and phthalic acid[6][7].

Q5: Should I be concerned about exposure to light and temperature fluctuations?

A5: Yes, both light and temperature can affect the stability of your standard solution. It is recommended to store solutions protected from light, for example, by using amber vials or storing them in the dark. While short-term exposure to ambient laboratory light may not cause significant degradation[1], prolonged exposure should be avoided. Temperature fluctuations can lead to solvent evaporation, which will alter the concentration of your standard. Therefore, maintaining a consistent, cool storage temperature is crucial.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Decreasing peak area/height in chromatograms over time.	Degradation of the dihexyl phthalate standard.	1. Prepare a fresh working standard from your stock solution and re-analyze. 2. If the issue persists, prepare a new stock solution from a neat standard. 3. Verify the storage conditions of your standards (temperature, light protection).
Solvent evaporation from the standard solution.	1. Ensure that the vial caps (B75204) are tightly sealed. 2. Use vials with high-quality septa to minimize evaporation. 3. Prepare fresh dilutions more frequently.
Appearance of unknown peaks in the chromatogram.	Formation of degradation products.	1. This is a strong indicator of standard instability. Discard the solution and prepare a fresh one. 2. If possible, use mass spectrometry (MS) to identify the unknown peaks, which may correspond to hydrolysis products like monohexyl phthalate.
Contamination of the solvent or glassware.	1. Run a blank analysis of the solvent to check for impurities. 2. Ensure all glassware is thoroughly cleaned and rinsed with a high-purity solvent before use.
Inconsistent or non-reproducible results.	Improperly prepared or stored standard solutions.	1. Review your standard preparation procedure for accuracy. 2. Confirm that the standard has been stored under the recommended conditions. 3. Allow standards stored at low temperatures to equilibrate to room temperature before use.
Instability of the analytical instrument.	1. Perform system suitability tests to ensure the instrument is functioning correctly. 2. Check for leaks in the chromatographic system.

Experimental Protocols

Protocol for Preparing a Dihexyl Phthalate (DHP) Stock Solution

This protocol describes the preparation of a 1000 µg/mL DHP stock solution in a suitable organic solvent.

• Materials:

  • Dihexyl phthalate (neat analytical standard, ≥99.0% purity)[2]

  • High-purity solvent (e.g., acetone, acetonitrile, or hexane)

  • Class A volumetric flasks (e.g., 10 mL, 100 mL)

  • Analytical balance

  • Glass syringe or pipette

• Procedure:

  • Allow the neat DHP standard to equilibrate to room temperature before opening.

  • Accurately weigh approximately 10 mg of the neat DHP standard into a clean, dry weighing boat.

  • Carefully transfer the weighed DHP to a 10 mL Class A volumetric flask.

  • Rinse the weighing boat with the chosen solvent and add the rinsing to the volumetric flask to ensure a complete transfer.

  • Add the solvent to the flask until it is about half-full.

  • Swirl the flask gently to dissolve the DHP completely.

  • Once dissolved, add the solvent up to the calibration mark.

  • Stopper the flask and invert it several times to ensure the solution is homogeneous.

  • Transfer the solution to a labeled, amber glass vial with a screw cap for storage.

  • Store the stock solution at 2-8°C.

Protocol for Stability Testing of a Dihexyl Phthalate (DHP) Solution

This protocol outlines a general procedure to assess the stability of a DHP standard solution over time.

• Objective: To determine the concentration of DHP in a standard solution at specified time points under defined storage conditions.

• Materials:

  • Prepared DHP standard solution for testing.

  • Freshly prepared DHP calibration standards.

  • Validated analytical method (HPLC-UV or GC-MS).

• Procedure:

  • Time Zero (T=0) Analysis:

    • Immediately after preparing the DHP solution to be tested, perform an analysis using a validated chromatographic method (e.g., HPLC-UV or GC-MS)[1][8][9].

    • Quantify the concentration of DHP against a freshly prepared calibration curve. This will be your baseline concentration.

  • Storage:

    • Store the test solution under the desired conditions (e.g., 4°C, protected from light).

  • Subsequent Analyses:

    • At predetermined intervals (e.g., 1 week, 1 month, 3 months, 6 months), remove the test solution from storage and allow it to equilibrate to room temperature.

    • Analyze the solution using the same analytical method and a freshly prepared calibration curve.

  • Data Evaluation:

    • Calculate the concentration of DHP at each time point.

    • Compare the concentration at each time point to the T=0 concentration. The stability is often expressed as the percentage of the initial concentration remaining.

Visualizations

Caption: Workflow for assessing the stability of a dihexyl phthalate standard solution.

References

• 1. scispace.com [scispace.com]
• 2. [PDF] Validation and application of an HPLC method for determination of di (2-ethylhexyl) phthalate and mono (2-ethylhexyl) phthalate in liver samples. | Semantic Scholar [semanticscholar.org]
• 3. Analytical Standards for Phthalates Testing | [Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 4. researchgate.net [researchgate.net]
• 5. practical-science.com [practical-science.com]
• 6. Validation and application of an HPLC method for determination of di (2-ethylhexyl) phthalate and mono (2-ethylhexyl) phthalate in liver samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ilacadofsci.com [ilacadofsci.com]
• 8. researchgate.net [researchgate.net]
• 9. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Preventing Dihexyl Phthalate (DHP) Contamination

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and preventing dihexyl phthalate (B1215562) (DHP) contamination in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is dihexyl phthalate (DHP) and why is it a concern in the laboratory?

A1: Dihexyl phthalate (DHP) is a chemical compound belonging to the phthalate ester family. It is primarily used as a plasticizer to increase the flexibility and durability of plastics, particularly polyvinyl chloride (PVC).[1] In a laboratory setting, DHP is a common contaminant that can leach from various plastic-containing materials and interfere with sensitive analytical experiments, leading to inaccurate results. Due to its ubiquitous nature, even trace amounts can pose a significant challenge for analyses requiring high purity.

Q2: What are the most common sources of DHP contamination in a laboratory?

A2: DHP and other phthalates can be introduced into experiments from a multitude of sources. While specific data for DHP is not always differentiated from other phthalates, the sources are generally consistent across this class of compounds. Common sources include:

• Laboratory Consumables: Many plastic items can leach phthalates. Significant leaching has been observed from plastic syringes, pipette tips, and plastic filter holders.[2][3][4] Even materials like Parafilm® have been shown to be a source of phthalate contamination.[2][3][4]

• Solvents and Reagents: Phthalates can be present as impurities in solvents, even those of high purity. Reagent bottle liners have also been identified as a potential source of contamination.

• Laboratory Environment: Phthalates are semi-volatile compounds and can be present in laboratory air, adsorbing onto surfaces, including glassware.[5][6] Building materials such as PVC flooring and paints can also contribute to airborne phthalate levels.

• Personal Care Products: Cosmetics, lotions, and other personal care products used by laboratory personnel can contain phthalates and may be inadvertently introduced into experiments.

Q3: We are observing a persistent background signal corresponding to DHP in our GC-MS blanks. What are the likely causes?

A3: A persistent DHP background in your analytical blanks is a common issue and can be attributed to several factors. The most likely culprits are contaminated solvents, leaching from plastic consumables, or contamination from the laboratory air. Even high-purity solvents can contain trace levels of phthalates.[2] Disposable items used in sample preparation, such as pipette tips or syringe filters, are known to leach phthalates.[2][3][4] Furthermore, DHP from the ambient laboratory air can adsorb onto the surfaces of your glassware, vials, and even the syringe needle of your autosampler.[5][6]

Q4: What immediate steps can we take to identify the source of DHP contamination?

A4: A systematic approach is crucial to pinpointing the source of contamination. Begin by analyzing a "method blank" that includes all reagents and materials used in your analytical procedure. If the blank is contaminated, you can then test individual components. For example, inject a sample of the solvent directly from a fresh bottle. If this is clean, the contamination is likely being introduced during your sample preparation. Sequentially introduce other components of your workflow (e.g., pipette tips, vials, filters) and analyze the resulting blank to identify the contaminating element.

Troubleshooting Guides

Issue: High DHP Background in Analytical Blanks

This guide provides a logical workflow to identify and eliminate the source of dihexyl phthalate contamination when it is detected in your analytical blanks.

Caption: Troubleshooting workflow for high DHP background.

Quantitative Data

While specific quantitative data for dihexyl phthalate leaching from laboratory consumables is limited in the reviewed literature, the following table summarizes leaching data for other common phthalates, which can serve as a reference for potential contamination levels.

Phthalate	Laboratory Item	Leaching Level (µg/cm²)	Reference(s)
Diethylhexyl phthalate (DEHP)	Pipette tips	0.36	[2][3][4]
Diisononyl phthalate (DINP)	Pipette tips	0.86	[2][3][4]
Dibutyl phthalate (DBP)	PTFE filter holders	2.49	[2][3][4]
Diethylhexyl phthalate (DEHP)	Parafilm®	up to 0.50	[2][3][4]

The following table presents reported concentrations of various phthalates in the air of laboratory environments.

Phthalate	Median Concentration (ng/m³)	Reference(s)
Diisobutyl phthalate (DiBP)	480	[5][6]
Di(methoxyethyl) phthalate (DMEP)	440	[5][6]
Di-n-butyl phthalate (DBP)	390	[5][6]
Di(2-ethylhexyl) phthalate (DEHP)	130	[5][6]

Experimental Protocols

Protocol 1: Rigorous Cleaning of Laboratory Glassware for Phthalate Analysis

Objective: To clean laboratory glassware to a level suitable for trace DHP analysis, minimizing background contamination.

Materials:

• Phosphate-free laboratory detergent

• Tap water

• Deionized water

• High-purity, phthalate-free acetone (B3395972)

• High-purity, phthalate-free hexane (B92381)

• Muffle furnace

Procedure:

• Pre-rinse: Immediately after use, rinse the glassware three times with the solvent that was last used in it.

• Soaking (Optional): If glassware is heavily soiled, soak it in a warm detergent solution for 30 minutes.

• Washing: Thoroughly wash the glassware with a warm solution of phosphate-free laboratory detergent. Use appropriate brushes to scrub all surfaces.

• Tap Water Rinse: Rinse the glassware extensively with hot running tap water to remove all traces of detergent.

• Deionized Water Rinse: Rinse the glassware three to five times with deionized water.

• Solvent Rinse: Rinse the glassware three times with high-purity acetone, followed by three rinses with high-purity hexane.

• Drying and Baking: Allow the glassware to air dry in a clean environment or in an oven at a low temperature. Once dry, place the glassware in a muffle furnace and bake at a minimum of 400°C for at least 4 hours.

• Storage: After cooling, cover the openings of the glassware with pre-cleaned aluminum foil and store in a clean, dust-free cabinet.

Caption: Workflow for cleaning laboratory glassware.

Protocol 2: Analysis of Dihexyl Phthalate in a Solvent Blank by GC-MS

Objective: To determine the concentration of dihexyl phthalate in a solvent sample using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials and Instrumentation:

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Autosampler

• GC column suitable for semi-volatile compounds (e.g., DB-5ms or equivalent)

• High-purity helium carrier gas

• High-purity solvent to be tested (e.g., hexane, acetonitrile)

• DHP analytical standard

• Class A volumetric flasks

• Micropipettes

• 2 mL autosampler vials with PTFE-lined septa

Procedure:

• Standard Preparation:

  • Prepare a stock solution of DHP (e.g., 1000 µg/mL) in a suitable solvent (e.g., hexane).

  • Perform serial dilutions of the stock solution to prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100 ng/mL).

• Sample Preparation:

  • Carefully transfer an aliquot of the solvent to be tested directly from its container into a clean autosampler vial.

• GC-MS Analysis:

  • Injection: Inject a 1 µL aliquot of the standards and the solvent blank into the GC-MS system.

  • GC Conditions (Example):

    • Inlet Temperature: 280°C

    • Injection Mode: Splitless

    • Oven Program: Initial temperature 60°C, hold for 1 min, ramp to 300°C at 15°C/min, hold for 5 min.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS Conditions (Example):

    • Ion Source Temperature: 230°C

    • Quadrupole Temperature: 150°C

    • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Monitor characteristic ions for DHP (e.g., m/z 149, 167, 279).

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of the DHP standard against its concentration.

  • Determine the concentration of DHP in the solvent blank by comparing its peak area to the calibration curve.

Disclaimer: The information provided in this technical support center is intended for guidance and informational purposes only. Users should always consult their specific instrument manuals and safety data sheets (SDS) for detailed instructions and safety precautions. The provided experimental protocols are examples and may require optimization for specific applications and laboratory conditions.

References

• 1. thomassci.com [thomassci.com]
• 2. tandfonline.com [tandfonline.com]
• 3. research.thea.ie [research.thea.ie]
• 4. research.tus.ie [research.tus.ie]
• 5. Occurrence and human health risks of phthalates in indoor air of laboratories - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Addressing poor solubility of dihexyl phthalate in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the poor solubility of dihexyl phthalate (B1215562) in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the documented water solubility of dihexyl phthalate?

A1: Di-n-hexyl phthalate is a viscous liquid with a slight aromatic odor that is generally described as insoluble or sparingly soluble in water.[1][2] Its reported aqueous solubility is very low, typically cited as 0.24 mg/L.[1][3][4] This poor solubility is a major factor limiting its degradation and uniform dispersion in aqueous experimental systems.[5]

Q2: Why is dihexyl phthalate so poorly soluble in water?

A2: Dihexyl phthalate's poor water solubility stems from its chemical structure. It is a large organic molecule with two long hexyl chains, making it highly non-polar and hydrophobic.[6][7] Water, being a highly polar solvent, preferentially interacts with other polar molecules, effectively excluding non-polar molecules like dihexyl phthalate. This leads to the observed low solubility and tendency to separate from aqueous solutions.

Q3: What are the primary uses of dihexyl phthalate that might be relevant to my research?

A3: Dihexyl phthalate is primarily used as a plasticizer to increase the flexibility and durability of polymers, especially polyvinyl chloride (PVC).[1] It can be found in a wide range of products, including automotive parts, building materials, and medical devices.[5][8] For researchers, it may be used as an analytical standard for determining its presence in food, beverages, or environmental water samples through various chromatography techniques.[1][4]

Troubleshooting Guide

Q4: I've added dihexyl phthalate to my aqueous buffer, and it has formed an oily film or precipitate. What went wrong?

A4: This is the expected result when adding dihexyl phthalate directly to an aqueous solution due to its extremely low water solubility.[1][2] To work with it in aqueous media, you must first dissolve it in a suitable organic co-solvent to create a concentrated stock solution before making serial dilutions into your final medium.

Q5: My stock solution of dihexyl phthalate (in a co-solvent) becomes cloudy or precipitates when I add it to my cell culture medium. How can I fix this?

A5: This indicates that the dihexyl phthalate is crashing out of solution upon dilution into the aqueous medium. Here are several troubleshooting steps:

• Increase Co-solvent Concentration: The final concentration of your co-solvent in the medium may be too low to keep the phthalate dissolved. While many cell lines tolerate up to 0.5% DMSO, it is crucial to perform a vehicle control experiment to ensure the co-solvent concentration is not causing toxicity.[9]

• Try a Different Co-solvent: If ethanol (B145695) or DMSO doesn't work, other solvents like acetone (B3395972) can be used for creating standards, but their biological compatibility must be verified for your specific experiment.[10]

• Use a Surfactant: Incorporating a non-ionic surfactant (e.g., Tween 80) at a concentration above its critical micelle concentration (CMC) can help create micelles that encapsulate the dihexyl phthalate, aiding its dispersion in the aqueous phase. Cationic surfactants have also been shown to be effective in mobilizing phthalates.[11]

• Gentle Heating and Agitation: Briefly warming the culture medium to 37°C and gently vortexing while adding the stock solution can sometimes help, but this may not provide long-term stability.[9]

Q6: I'm concerned that the co-solvent (e.g., DMSO, ethanol) is affecting my experimental results. What should I do?

A6: This is a critical concern. You must always run parallel experiments with a "vehicle control." This control group should be treated with the exact same concentration of the co-solvent used in your experimental group, but without the dihexyl phthalate. This allows you to distinguish the effects of the phthalate from the effects of the solvent itself.

Quantitative Data Summary

The physical and chemical properties of di-n-hexyl phthalate are summarized below.

Property	Value	Reference
Molecular Formula	C₂₀H₃₀O₄	[1][3]
Molecular Weight	334.45 g/mol	[3]
Appearance	Yellow-brown oily viscous liquid	[1][12]
Water Solubility	0.24 mg/L (at 20°C)	[1][3]
Density	1.01 g/cm³	[3]
Boiling Point	340–350°C	[1]
Melting Point	-58°C	[1]

Experimental Protocols

Protocol 1: Preparation of a Solubilized Dihexyl Phthalate Working Solution

This protocol describes the standard method for preparing a working solution of dihexyl phthalate for use in aqueous-based experiments, such as cell culture assays.

• Prepare Stock Solution (e.g., 100 mM):

  • Accurately weigh the required amount of pure di-n-hexyl phthalate liquid.

  • Dissolve it in a high-purity organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or 100% ethanol.[9]

  • Ensure the phthalate is completely dissolved by vortexing. This high-concentration stock solution should be stored in a glass vial with a PTFE-lined cap at 2-8°C.[3][4]

• Prepare Intermediate Dilutions:

  • Perform serial dilutions of the stock solution using the same organic co-solvent to achieve the desired intermediate concentrations. This is crucial for accurately preparing low-concentration working solutions.

• Prepare Final Working Solution:

  • Warm your final aqueous solution (e.g., cell culture medium, buffer) to the experimental temperature (e.g., 37°C).

  • While gently vortexing or swirling the aqueous solution, add the required volume of the appropriate intermediate stock solution. The final concentration of the organic co-solvent should be kept to a minimum, ideally below 0.5%.[9]

  • Visually inspect the solution for any signs of precipitation or cloudiness.

• Vehicle Control:

  • Prepare a vehicle control by adding the same final concentration of the organic co-solvent to a separate aliquot of the aqueous solution. This will be used as your negative control in the experiment.

Protocol 2: General Quantification of Dihexyl Phthalate by HPLC-UV

This protocol provides a general workflow for quantifying the concentration of dihexyl phthalate in prepared aqueous solutions to verify its solubility. This method is adapted from established procedures for analyzing phthalates in water.[13][14]

• Sample Preparation:

  • If the sample contains particulates, centrifuge and collect the supernatant for analysis.

  • For very low concentrations, a pre-concentration step using solid-phase extraction (SPE) may be necessary.[15][16]

• HPLC System Configuration:

  • Column: C18 reverse-phase column (e.g., 5 µm particle size, 4.6 mm ID x 150 mm).[13][14]

  • Mobile Phase: An isocratic mixture of water and acetonitrile. A common ratio is 2:98 (v/v) Water/Acetonitrile.[13][14]

  • Flow Rate: 1.0 mL/min.[13][14]

  • Column Temperature: 30°C.[13][14]

  • Injection Volume: 10 µL.[13]

  • Detector: UV or Diode Array Detector (DAD) set to a wavelength of 224 nm.[13][14]

• Calibration:

  • Prepare a series of analytical standards of dihexyl phthalate in the mobile phase or acetonitrile, ranging from 0.1 mg/L to 100 mg/L.[13][14]

  • Inject each standard to generate a calibration curve of peak area versus concentration.

• Analysis:

  • Inject the prepared aqueous sample into the HPLC system.

  • Identify the dihexyl phthalate peak based on its retention time compared to the standards.

  • Quantify the concentration in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: A flowchart detailing the two-stage process for preparing dihexyl phthalate (DnHP) solutions for experiments.

Caption: A decision tree to guide researchers when troubleshooting precipitation issues with dihexyl phthalate solutions.

Caption: Diagram showing how surfactant molecules (S) form a micelle to disperse a hydrophobic DnHP molecule in water.

References

• 1. DI-N-HEXYL PHTHALATE - Ataman Kimya [atamanchemicals.com]
• 2. DI-N-HEXYL PHTHALATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. 84-75-3 CAS MSDS (DI-N-HEXYL PHTHALATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. DI-N-HEXYL PHTHALATE | 84-75-3 [chemicalbook.com]
• 5. DI(2-ETHYLHEXYL) PHTHALATE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. CAS 84-75-3: Dihexyl phthalate | CymitQuimica [cymitquimica.com]
• 7. researchgate.net [researchgate.net]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. hpc-standards.com [hpc-standards.com]
• 11. researchgate.net [researchgate.net]
• 12. Dihexyl phthalate | C20H30O4 | CID 6786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Analysis of DEHP in Drinking Water by HPLC-DAD | SCION Instruments [scioninstruments.com]
• 14. hitachi-hightech.com [hitachi-hightech.com]
• 15. scispace.com [scispace.com]
• 16. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Calibration curve issues in dihexyl phthalate quantification

Technical Support Center: Dihexyl Phthalate (B1215562) Quantification

Welcome to the technical support center for dihexyl phthalate (DHP) quantification. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered when creating a calibration curve for dihexyl phthalate quantification?

A1: The most prevalent issues include:

• Contamination: Phthalates, including DHP, are ubiquitous in laboratory environments, leading to contamination of blanks and standards, which can cause inaccurate measurements.[1][2] Common sources of contamination include solvents, glassware, plastic materials, and even laboratory air.[2]

• Non-Linearity: Calibration curves may exhibit non-linearity, especially at higher concentrations. This can be caused by detector saturation or interactions between the analyte and the column.

• Poor Reproducibility: Inconsistent results between injections can be due to variability in sample preparation, injection volume, or instrument instability.

• Matrix Effects: When analyzing complex samples, other components in the matrix can interfere with the DHP signal, leading to enhancement or suppression.[3] For di-n-hexyl phthalate, matrix effects have been reported to be as high as 53.7% in wheat samples.[3]

• Peak Tailing or Fronting: Asymmetrical peaks can affect the accuracy of peak integration and, consequently, the calibration curve. This can be caused by issues with the column, such as active sites, or by the sample solvent.

Q2: How can I minimize background contamination when analyzing for dihexyl phthalate?

A2: Minimizing contamination is critical for accurate phthalate analysis.[1][2] Key strategies include:

• Use Phthalate-Free Labware: Whenever possible, use glassware and avoid plastic containers, pipette tips, and other lab supplies that may contain phthalates.

• Solvent and Reagent Blanks: Regularly analyze blanks of all solvents and reagents to check for contamination.[4]

• Clean Syringes: Contamination from the laboratory air can adsorb onto the outer wall of GC syringe needles.[2] Implement rigorous needle cleaning protocols.

• Dedicated Glassware: Use glassware exclusively for phthalate analysis and clean it thoroughly.

• Sample Handling: Minimize the exposure of samples, standards, and blanks to the laboratory environment.

Q3: My calibration curve for dihexyl phthalate is not linear. What are the potential causes and solutions?

A3: Non-linearity in calibration curves for phthalates can stem from several factors.[5]

• Concentration Range: The selected concentration range may exceed the linear dynamic range of the detector.

  • Solution: Narrow the concentration range of your calibration standards or dilute your samples to fall within the linear range.[6]

• Detector Saturation: At high concentrations, the detector response may no longer be proportional to the analyte concentration.

  • Solution: Lower the concentration of the upper calibration standards.

• Instrument Issues: A dirty ion source in a mass spectrometer or a contaminated GC inlet can lead to non-linear responses.[5]

  • Solution: Perform routine maintenance on your instrument, including cleaning the ion source and replacing the GC inlet liner.

• Co-elution: If another compound co-elutes with dihexyl phthalate, it can interfere with the signal and affect linearity.

  • Solution: Optimize the chromatographic method to improve the resolution between peaks.[7]

Troubleshooting Guides

Guide 1: Poor Reproducibility of Calibration Standards

Symptom	Possible Cause	Troubleshooting Step
High %RSD for replicate injections of the same standard	Autosampler/Injection Issue: Inconsistent injection volume.	Check the autosampler syringe for air bubbles or leaks. Ensure the correct injection volume is programmed.
Sample Evaporation: Volatile solvent evaporating from vials.	Use appropriate vial caps (B75204) and septa. Prepare fresh standards if evaporation is suspected.
Instrument Instability: Fluctuations in detector response or column temperature.	Allow the instrument to stabilize completely before analysis. Monitor system suitability parameters.
Standard Degradation: Dihexyl phthalate standards may degrade over time.	Prepare fresh stock and working standards. Store standards appropriately, protected from light and at a cool temperature.[8]

Guide 2: Unexpected Peaks in Blank Samples

Symptom	Possible Cause	Troubleshooting Step
Peaks corresponding to dihexyl phthalate in solvent or method blanks.	Contaminated Solvents/Reagents: Solvents, water, or reagents may contain trace levels of phthalates.[2]	Test each solvent and reagent individually to identify the source of contamination. Use high-purity or phthalate-free solvents.
Contaminated Labware: Glassware, plasticware, or vial caps leaching phthalates.	Use dedicated, thoroughly cleaned glassware. Avoid plastic materials where possible. Bake glassware at a high temperature to remove organic contaminants.
Carryover from Previous Injections: Residual analyte from a previous high-concentration sample.	Inject a solvent blank after a high-concentration sample to check for carryover. Optimize the wash steps in the autosampler method.
Laboratory Air Contamination: Phthalates from the lab environment adsorbing onto samples or instrument components.[2]	Prepare samples and standards in a clean environment, such as a fume hood with filtered air. Keep vials capped until analysis.

Quantitative Data Summary

The linear range for phthalate quantification can vary depending on the analytical instrument and method. Below is a summary of reported linear ranges for phthalates from various studies.

Analyte	Method	Linear Range	Correlation Coefficient (r²)	Reference
17 Phthalates (including DHP)	UHPLC-UV	0.05 - 10 µg/mL	≥0.99	[9]
DEHP, DEP, DBP, BBP	HPLC	1.0 - 1,000 ng/mL	≥0.998	[10]
DEHP	HPLC-UV	0.3 - 1.5 mg/L	Not Specified	[6]
10 Phthalates (including DHP)	GC/MS	0.25 - 10 mg/L	>0.999	[11]

Experimental Protocols

Protocol 1: Preparation of Calibration Standards for GC-MS Analysis

This protocol describes the preparation of dihexyl phthalate calibration standards for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

• Prepare a Stock Standard Solution (e.g., 1000 mg/L):

  • Accurately weigh 10.0 mg of pure dihexyl phthalate standard.

  • Dissolve it in a phthalate-free solvent (e.g., hexane (B92381) or toluene) in a 10 mL Class A volumetric flask.[4]

  • Fill to the mark with the solvent and mix thoroughly.

  • Store the stock solution in a tightly sealed glass vial at 4°C.

• Prepare an Internal Standard (IS) Spiking Solution (Optional but Recommended):

  • An internal standard, such as benzyl (B1604629) benzoate, can be used to improve precision.[4]

  • Prepare a stock solution of the internal standard (e.g., 1000 mg/L) in the same solvent.

• Prepare Working Standard Solutions:

  • Perform serial dilutions of the stock standard solution to prepare a series of working standards at different concentrations (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 µg/mL).[9]

  • Use phthalate-free solvent for all dilutions.

  • If using an internal standard, add a constant volume of the IS spiking solution to each working standard to achieve a consistent IS concentration.

• Construct the Calibration Curve:

  • Inject the working standard solutions into the GC-MS system.

  • Plot the peak area (or the ratio of the analyte peak area to the internal standard peak area) against the concentration of the standards.

  • Perform a linear regression analysis to obtain the equation of the line and the correlation coefficient (r²). An r² value of ≥0.99 is generally considered acceptable.[9]

Visualizations

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]
• 5. Problems with quantitation of Adipate/Phthalate by GC/MS - Chromatography Forum [chromforum.org]
• 6. mdpi.com [mdpi.com]
• 7. gcms.cz [gcms.cz]
• 8. researchgate.net [researchgate.net]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. hpst.cz [hpst.cz]

Optimizing mobile phase for dihexyl phthalate HPLC analysis

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals optimize the mobile phase for the High-Performance Liquid Chromatography (HPLC) analysis of dihexyl phthalate (B1215562) and related compounds.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting mobile phase for dihexyl phthalate analysis using a reversed-phase C18 column?

A typical starting point for reversed-phase HPLC analysis of phthalates like dihexyl phthalate is a mobile phase consisting of a mixture of acetonitrile (B52724) and water or methanol (B129727) and water.[1][2] A common initial isocratic condition to try is an acetonitrile/water ratio of 90:10 or 80:20 (v/v).[3] For gradient elution, a good starting point is a linear gradient that increases the organic solvent concentration over time, for example, from 50% to 100% acetonitrile.[4][5]

Q2: My dihexyl phthalate peak is co-eluting with an impurity. How can I improve the resolution by modifying the mobile phase?

To improve the resolution between closely eluting peaks, you can adjust the mobile phase composition.[6] The primary strategies include:

• Adjusting Solvent Strength: In reversed-phase chromatography, decreasing the percentage of the organic solvent (e.g., acetonitrile, methanol) in the mobile phase will generally increase retention times and can improve the separation between peaks.

• Changing the Organic Solvent: Switching from methanol to acetonitrile, or vice-versa, can alter the selectivity of the separation because they interact differently with the analyte and stationary phase. Acetonitrile often provides better resolution for phthalates.[7]

• Using a Gradient: A shallow gradient, where the solvent composition changes slowly around the point of elution, can significantly enhance the resolution of closely eluting compounds.[6]

• Temperature Optimization: Adjusting the column temperature can change the viscosity of the mobile phase and the kinetics of interaction, which can sometimes improve resolution.[1]

Q3: The analysis time is too long due to the late elution of dihexyl phthalate. How can I reduce the retention time?

If the retention time for dihexyl phthalate is excessively long, you can make the following adjustments to the mobile phase:

• Increase Organic Solvent Percentage (Isocratic): Increasing the proportion of the organic solvent (e.g., from 80% to 90% acetonitrile) will decrease the retention time.[1]

• Modify the Gradient Program: For gradient elution, you can make the gradient steeper or increase the initial percentage of the organic solvent to speed up the elution of late-eluting compounds like dihexyl phthalate.[5]

• Increase Flow Rate: A higher flow rate will shorten the analysis time, but be aware that this can also lead to an increase in backpressure and a potential decrease in separation efficiency.[1]

Q4: I am observing significant peak tailing for my dihexyl phthalate peak. Can the mobile phase be the cause?

Yes, the mobile phase can contribute to peak tailing. One common cause is a mismatch between the solvent used to dissolve the sample and the mobile phase itself.[8] If the sample is dissolved in a solvent that is much stronger (i.e., has a higher percentage of organic solvent) than the mobile phase, it can cause peak distortion. Always try to dissolve your standard and sample in the initial mobile phase composition whenever possible.[8] Additionally, secondary interactions with the stationary phase can cause tailing, which can sometimes be mitigated by adding a small amount of an acidic modifier like formic or phosphoric acid to the mobile phase, especially if silanol (B1196071) interactions are suspected.[9]

Q5: When is it better to use a gradient elution compared to an isocratic elution for phthalate analysis?

The choice between gradient and isocratic elution depends on the complexity of the sample.

• Isocratic elution , where the mobile phase composition remains constant, is suitable for simple mixtures containing only a few components with similar retention behaviors.[1] It is often preferred for routine, quantitative analysis of a single compound due to its simplicity and robustness.[1]

• Gradient elution , where the mobile phase composition is changed during the run, is necessary for complex samples containing compounds with a wide range of polarities.[6] It helps to elute highly retained compounds like some phthalates in a reasonable time while still providing good resolution for early-eluting compounds.[3][5]

Q6: What is the role of pH and buffers in the mobile phase for phthalate analysis?

For neutral compounds like dihexyl phthalate, pH control is generally not critical. However, if the sample matrix contains ionizable compounds that need to be separated, or if a metabolite of the phthalate is being analyzed (which may be acidic), controlling the pH becomes important.[6] Using a buffer, such as ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffer, helps to maintain a constant pH, which ensures reproducible retention times and stable baselines for pH-sensitive analyses.[10][11][12] For mass spectrometry (MS) detection, volatile buffers like ammonium acetate or formic acid are required instead of non-volatile buffers like phosphate.[9]

Troubleshooting Guide

Problem: Poor Peak Resolution or Co-elution

Symptoms often include peaks that are not baseline separated or multiple components eluting as a single, broad peak, leading to inaccurate quantification.[8]

• Solution 1: Optimize Isocratic Mobile Phase:

  • Protocol: Systematically decrease the percentage of the organic solvent (e.g., acetonitrile or methanol) in the mobile phase in small increments (e.g., 2-5%). This increases analyte retention and may improve separation.

• Solution 2: Implement or Modify a Gradient:

  • Protocol: If using an isocratic method, switch to a gradient method. Start with a broad gradient (e.g., 5% to 100% acetonitrile over 20 minutes).[5] To improve the separation of specific peaks, create a shallower gradient segment around the elution time of the target analytes.

• Solution 3: Change Organic Solvent:

  • Protocol: If using a methanol/water mobile phase, prepare an equivalent acetonitrile/water mobile phase. Acetonitrile has different solvating properties and can change the elution order (selectivity), potentially resolving co-eluting peaks. A phenyl-hexyl column combined with an acetonitrile and methanol ternary gradient has shown excellent separation for multiple phthalates.[7]

Experimental Protocols

Protocol 1: Isocratic Method Optimization for Dihexyl Phthalate

This protocol describes a systematic approach to optimizing an isocratic mobile phase for the analysis of dihexyl phthalate on a C18 column.

• Initial Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase: Acetonitrile:Water (80:20, v/v).

  • Flow Rate: 1.0 mL/min.[13]

  • Column Temperature: 30°C.[1][13]

  • Injection Volume: 10 µL.[13]

  • Detection: UV at 224 nm.[13]

• System Suitability: Inject a standard solution of dihexyl phthalate. Evaluate the retention time, peak shape (asymmetry), and theoretical plates.

• Optimization Steps:

  • If retention is too low (elutes too early): Decrease the acetonitrile concentration in 5% increments (e.g., to 75:25).

  • If retention is too high (elutes too late): Increase the acetonitrile concentration in 5% increments (e.g., to 85:15).

  • If peak shape is poor: Ensure the standard is dissolved in the mobile phase.

• Finalization: Once acceptable retention and peak shape are achieved, confirm the method's robustness by making small variations in the mobile phase composition and flow rate.

Protocol 2: Gradient Method Development for Phthalate Mixtures

This protocol is for developing a gradient method to separate dihexyl phthalate from other phthalates or matrix components.

• Initial Scouting Gradient:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient Program: 50% B to 100% B in 20 minutes. Hold at 100% B for 5 minutes. Return to 50% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 230 nm.[1][11]

• Analysis of Results: Inject a mixed phthalate standard. Determine the retention time of dihexyl phthalate and identify any critical pairs (poorly resolved peaks).

• Gradient Optimization:

  • Based on the scouting run, narrow the gradient range to focus on the elution window of the target analytes.

  • For example, if the phthalates elute between 10 and 15 minutes (corresponding to 75-90% B in the initial gradient), a new gradient could be:

    • Start at 70% B.

    • Ramp to 95% B over 15 minutes (this creates a shallower slope).

    • Include a wash step at 100% B.

• Refinement: Further adjust the gradient slope and time to achieve baseline resolution for all components of interest.

Data Presentation

Table 1: Example Isocratic Mobile Phase Compositions and Resulting Phthalate Retention Times

Phthalate	Column	Mobile Phase	Flow Rate (mL/min)	Retention Time (min)	Reference
Dimethyl Phthalate (DMP)	C18	Methanol:Water (75:25)	1.0	2.4	[1]
Diethyl Phthalate (DEP)	C18	Methanol:Water (75:25)	1.0	2.9	[1]
Dibutyl Phthalate (DBP)	C18	Methanol:Water (75:25)	1.0	7.2	[1]
Di(2-ethylhexyl) Phthalate (DEHP)	C18	Water:Acetonitrile (2:98)	1.0	~3.5	[13]
Di(2-ethylhexyl) Phthalate (DEHP)	C18	5 mM Ammonium Acetate:Methanol (11:89)	0.25	4.8	[14]

Table 2: Example Gradient Elution Programs for Phthalate Analysis

Time (min)	% Acetonitrile (ACN)	% Water	Reference
Program 1	[3]
0.0	90	10
20.0	90	10
Program 2	[15]
0.0	62.5	37.5
10.0	100	0
20.0	100	0
22.0	62.5	37.5

Note: Program 1 is presented as a gradient but functions as a 90:10 isocratic method over the 20-minute run time.

Mandatory Visualization

References

• 1. opus.govst.edu [opus.govst.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. HPLC Separation of Phthalates | SIELC Technologies [sielc.com]
• 5. ilacadofsci.com [ilacadofsci.com]
• 6. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 7. agilent.com [agilent.com]
• 8. benchchem.com [benchchem.com]
• 9. Separation of Dihexyl phthalate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. mdpi.com [mdpi.com]
• 11. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pharmaguru.co [pharmaguru.co]
• 13. Analysis of DEHP in Drinking Water by HPLC-DAD | SCION Instruments [scioninstruments.com]
• 14. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Phthalate Leaching from Lab Consumables

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize phthalate (B1215562) leaching from laboratory consumables during their experiments.

Troubleshooting Guides

Issue: High background levels of phthalates detected in blanks.

Possible Cause & Solution Workflow

Troubleshooting workflow for high phthalate background.

Frequently Asked Questions (FAQs)

General Knowledge

Q1: What are phthalates and why are they a concern in laboratory settings?

Phthalates are a class of chemical compounds primarily used as plasticizers to increase the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC).[1][2] They are not chemically bound to the plastic polymer, which allows them to leach into samples, potentially leading to contamination, inaccurate experimental results, and interference with cellular processes.[3][4][5][6]

Q2: Which common lab consumables are major sources of phthalate leaching?

The most significant sources of phthalate leaching in a laboratory setting include:

• Polyvinyl Chloride (PVC) tubing: Widely used and a primary source of di(2-ethylhexyl) phthalate (DEHP).[7][8][9]

• Plastic pipette tips: Can leach various phthalates, including DEHP and diisononyl phthalate (DINP).[10][11]

• Plastic syringes and filter holders: Have been shown to leach phthalates like dibutyl phthalate (DBP) and dimethyl phthalate (DMP).[10]

• Parafilm®: Can be a source of DEHP contamination.[10][11]

• Disposable gloves: Some types of disposable gloves can be a source of phthalates.[12]

It is important to note that even products not made of PVC can sometimes contain phthalates as part of the manufacturing process.

Factors Influencing Phthalate Leaching

Q3: How does temperature affect phthalate leaching?

Higher temperatures significantly increase the rate of phthalate leaching from plastics.[6][12][13][14] It is recommended to store samples and reagents at cooler temperatures when in contact with plastic consumables and to avoid heating plastics unless they are certified as safe for such procedures.

Q4: What is the effect of different solvents on phthalate leaching?

Organic and lipophilic (fat-loving) solvents and solutions dramatically increase phthalate leaching compared to aqueous, non-lipophilic solutions.[7][8][9] For example, the presence of surfactants like polysorbate 80 can significantly increase DEHP leaching from PVC tubing.[8][9] When working with organic solvents, it is crucial to use glass or other non-plastic alternatives whenever possible.

Q5: Does the duration of contact with plastic consumables matter?

Yes, longer contact times generally lead to increased leaching of phthalates into the sample or solution.[3][7][15] For sensitive experiments, it is advisable to minimize the time that samples are in contact with plastic surfaces.

Minimization and Prevention

Q6: What are the best alternatives to plastic labware to avoid phthalate contamination?

Whenever feasible, use labware made of glass or stainless steel, as these materials do not contain phthalates.[16] For applications requiring flexible tubing, alternatives to PVC such as PEEK (polyether ether ketone) or stainless steel are recommended.[16] Many manufacturers also offer certified phthalate-free plastic consumables.[2]

Q7: How should glassware be cleaned to remove phthalate contamination?

A rigorous cleaning protocol is essential. A recommended procedure is as follows:

• Wash with a laboratory-grade detergent.

• Rinse thoroughly with tap water, followed by deionized water.

• Rinse with a high-purity organic solvent such as acetone (B3395972) or hexane.[11][17]

• Bake the glassware in a muffle furnace at a high temperature (e.g., 450-550°C) for several hours.[17]

• After cooling, cover openings with cleaned aluminum foil and store in a clean, dust-free environment.[18]

Q8: Are there specific types of plastic that are less likely to leach phthalates?

Plastics such as high-density polyethylene (B3416737) (HDPE), polypropylene (B1209903) (PP), and polyethylene terephthalate (B1205515) glycol (PETG) are generally considered to be free of phthalate plasticizers. However, it is important to note that phthalates can sometimes be introduced during the manufacturing process of any plastic. Therefore, for highly sensitive applications, it is always best to use products that are certified as "phthalate-free" by the manufacturer. While PETG is a good alternative for many applications, it has fair chemical resistance and cannot be autoclaved.[19]

Data on Phthalate Leaching

Table 1: Phthalate Leaching from Various Laboratory Consumables

Lab Consumable	Plastic Type	Phthalate Detected	Leaching Level	Leaching Conditions
Pipette Tips	Polypropylene	DEHP, DINP	Up to 0.36 µg/cm² (DEHP), 0.86 µg/cm² (DINP)[10][11]	Contact with methanol (B129727) and acetonitrile[10]
Syringes (disposable)	Polypropylene	DEHP	41.3 µg	In ethanol/water (1:1) for 1 hour[20]
Filter Holders	PTFE	DBP	Up to 2.49 µg/cm²[10]	Not specified[10]
Parafilm®	Not specified	DEHP	Up to 0.50 µg/cm²[10][11]	Not specified[10]
PVC Tubing	PVC	DEHP	0.122 µ g/day	In aqueous solution over 120 days[7]
IV Fluid Bags	PVC (PL146)	DEHP	3260 µg	In ethanol/water (1:1) for 1 hour[20]

Table 2: Effect of Temperature on Phthalate Leaching from Polypropylene (PP) and Polystyrene (PS) Cups into Water

Plastic Type	Phthalate	Temperature	Leaching Concentration (ng/L)
Polypropylene (PP)	DEHP	40°C	Not specified
100°C	1242.5 ± 53.0[13]
DBP	40°C	341.5 ± 14.8[13]
100°C	923.0 ± 17.0[13]
BBP	40°C	335.0 ± 19.8[13]
100°C	940.5 ± 19.1[13]
Polystyrene (PS)	DEHP	40°C	437.0 ± 8.5[13]
100°C	959.0 ± 2.8[13]
DBP	40-100°C	Not Detected[13]
BBP	40-100°C	Not Detected[13]

Table 3: Effect of Solvent on DEHP Leaching from PVC Bags (24-hour contact)

Solvent/Solution	DEHP Concentration (µg/mL)
5% Dextrose in Water	Not Detected
1% Polysorbate 80	36[9]
25% Polysorbate 80	237[9]
25% Ethanol	Not Detected[9]

Experimental Protocols

Protocol 1: Quantification of Phthalate Leaching from Lab Consumables by GC-MS

This protocol provides a general framework for quantifying the leaching of phthalates from laboratory consumables.

1. Materials and Reagents

• Phthalate standards (e.g., DMP, DEP, DBP, BBP, DEHP, DNOP)

• Internal standard (e.g., Dibutyl adipate (B1204190) - DBA)

• High-purity, phthalate-free solvents (e.g., n-hexane, acetone, dichloromethane)[3][17]

• Phthalate-free water (HPLC grade)

• Lab consumable to be tested (e.g., pipette tips, tubing, containers)

• Scrupulously cleaned glassware (volumetric flasks, vials, etc.)

2. Sample Preparation

• Cut a known surface area or weight of the plastic consumable to be tested.[3]

• Place the plastic material into a clean glass container.

• Add a measured volume of the test solvent (e.g., n-hexane for a worst-case scenario, or the solvent used in your experiment).[3]

• Incubate the sample for a specified time and at a specific temperature, reflecting your experimental conditions.

• After incubation, carefully transfer a known volume of the solvent into a clean glass vial.

• Add a known concentration of the internal standard.[3]

• Prepare a series of calibration standards of the target phthalates with the internal standard in the same solvent.[3][21]

3. GC-MS Analysis

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).[17][22]

• Column: A low-polarity column, such as a DB-5ms, is commonly used.[17][22]

• Injection: Inject a small volume (e.g., 1-2 µL) of the sample extract and calibration standards.

• GC Program: A typical temperature program starts at a low temperature (e.g., 60-80°C), ramps up to a high temperature (e.g., 280-300°C), and holds for a period to ensure all compounds elute.[3][17]

• MS Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity.[17][21][23] The characteristic ion for many phthalates is m/z 149.[21][24]

4. Data Analysis

• Generate a calibration curve for each phthalate by plotting the peak area ratio (phthalate peak area / internal standard peak area) against the concentration.

• Determine the concentration of each phthalate in the sample extract from the calibration curve.

• Calculate the amount of phthalate leached from the lab consumable, typically expressed in µg/cm² (micrograms per unit of surface area) or µg/g (micrograms per gram of material).

Workflow for Phthalate Leaching Analysis

General workflow for quantifying phthalate leaching.

Phthalate-Induced Signaling Pathways

Phthalates are known endocrine-disrupting chemicals that can interfere with various signaling pathways within cells. Understanding these interactions is crucial for assessing the potential impact of contamination on experimental results.

Estrogen and Androgen Receptor Signaling

Phthalates can bind to and activate estrogen receptors (ER) and interfere with androgen receptors (AR), disrupting normal hormonal signaling.[25][26][27]

Phthalate interference with hormone receptor pathways.

Other Affected Signaling Pathways

Phthalates can also impact other critical cellular signaling pathways, which may lead to a variety of biological effects.[25][28][29]

References

• 1. researchgate.net [researchgate.net]
• 2. Endocrine Disruption: Computational Perspectives on Human Sex Hormone-Binding Globulin and Phthalate Plasticizers | PLOS One [journals.plos.org]
• 3. nasport.pmf.ni.ac.rs [nasport.pmf.ni.ac.rs]
• 4. Phthalates leaching from plastic food and pharmaceutical contact materials by FTIR and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Research Portal [researchportal.murdoch.edu.au]
• 7. Polyvinyl Chloride Microplastics Leach Phthalates into the Aquatic Environment over Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Leaching of diethylhexyl phthalate from polyvinyl chloride containers by selected drugs and formulation components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. biointerfaceresearch.com [biointerfaceresearch.com]
• 13. A simulation study on the temperature-dependent release of endocrine-disrupting chemicals from polypropylene and polystyrene containers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Study on the leaching of phthalates from polyethylene terephthalate bottles into mineral water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Phthalates - Wikipedia [en.wikipedia.org]
• 17. Leaching of Phthalates from Medical Supplies and Their Implications for Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Human Endocrine-Disrupting Effects of Phthalate Esters through Adverse Outcome Pathways: A Comprehensive Mechanism Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Polyethylene (PETG/PET) Labware | Thermo Fisher Scientific - HK [thermofisher.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. gcms.cz [gcms.cz]
• 22. files.core.ac.uk [files.core.ac.uk]
• 23. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 24. real.mtak.hu [real.mtak.hu]
• 25. researchgate.net [researchgate.net]
• 26. Effects and Mechanisms of Phthalates’ Action on Reproductive Processes and Reproductive Health: A Literature Review [mdpi.com]
• 27. mdpi.com [mdpi.com]
• 28. Structure-Dependent Effects of Phthalates on Intercellular and Intracellular Communication in Liver Oval Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Exposure to phthalates enhances estrogen and beta-catenin signaling pathways, leading to endometrial hyperplasia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solid-Phase Extraction (SPE) Optimization for Phthalates

Welcome to the Technical Support Center for the optimization of solid-phase extraction (SPE) for phthalate (B1215562) analysis. This resource is intended for researchers, scientists, and drug development professionals, providing targeted troubleshooting guidance and frequently asked questions (FAQs) to enhance the accuracy and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the most common issue encountered during solid-phase extraction of phthalates?

The most prevalent problem is low or inconsistent recovery of the target phthalate analytes.[1][2][3] This can stem from a variety of factors throughout the SPE workflow, including improper sorbent selection, suboptimal sample pH, inefficient elution, and contamination. A systematic troubleshooting approach is essential to pinpoint and resolve the underlying cause.

Q2: Which SPE sorbent is best suited for phthalate extraction?

For phthalates, which are nonpolar compounds, reversed-phase sorbents are the most effective. The two most commonly used and recommended sorbents are:

• C18 (Octadecyl-bonded silica): A widely used and effective sorbent for extracting nonpolar compounds like phthalates from aqueous matrices.[1][4]

• Hydrophilic-Lipophilic Balanced (HLB) polymeric sorbents: These sorbents offer a broader range of interaction mechanisms, allowing for the efficient extraction of a wider variety of phthalates, from more hydrophilic to lipophilic.[4] For a broad range of phthalates, polymeric sorbents with a hydrophilic-lipophilic balance generally offer superior performance in terms of recovery compared to traditional C18 sorbents.[4]

Q3: What is the optimal sample pH for phthalate extraction?

The sample pH can significantly influence the recovery of certain phthalates. While phthalates are generally neutral compounds, studies have shown that adjusting the sample pH can improve recovery rates. For instance, some studies have found that a sample pH of around 5.0 to 7.0 provides the best results for a range of phthalates.[5][6][7] It is recommended to optimize the pH for your specific analytes and matrix.

Q4: How can I avoid phthalate contamination during my SPE workflow?

Phthalates are ubiquitous in laboratory environments, making contamination a significant challenge. Key sources of contamination include solvents, glassware, plasticware (including pipette tips and centrifuge tubes), and even deionized water systems.[8] To minimize contamination:

• Use high-purity solvents suitable for phthalate analysis.

• Thoroughly rinse all glassware with a high-purity solvent known to be free of phthalates.

• Whenever possible, avoid using plastic materials. If unavoidable, use plastics that are certified to be phthalate-free.

• Test your deionized water source for phthalate contamination.[8]

Troubleshooting Guides

Problem: Low or No Analyte Recovery

Low recovery is a frequent obstacle in SPE.[1][2][3] To systematically troubleshoot this issue, it's crucial to determine at which stage of the process the analyte is being lost. This can be achieved by collecting and analyzing the fractions from each step of the SPE procedure (sample load, wash, and elution).

Below is a logical workflow to diagnose the cause of low recovery:

Caption: Troubleshooting workflow for low analyte recovery in SPE.

Scenario 1: Analyte is found in the load (flow-through) fraction.

This indicates that the analyte did not bind effectively to the sorbent.[1] Potential causes and solutions are detailed in the table below.

Potential Cause	Recommended Solution
Incorrect Sorbent Choice	For nonpolar phthalates, ensure a reversed-phase sorbent (e.g., C18, HLB) is being used.[1]
Sample Solvent Too Strong	If the sample is dissolved in a solvent with high organic content, dilute the sample with a weaker solvent like water before loading.[1]
Insufficient Sorbent Mass	If the cartridge is overloaded, breakthrough can occur. Use a cartridge with a larger sorbent bed mass or reduce the sample volume.[1]
High Flow Rate During Loading	A high flow rate may not allow sufficient time for analyte-sorbent interaction. Reduce the sample loading flow rate.[1]
Improper Cartridge Conditioning	Ensure the cartridge is properly conditioned and equilibrated. An improperly wetted sorbent will not retain the analyte effectively.[1]

Scenario 2: Analyte is found in the wash fraction.

This suggests that the wash solvent is too strong and is eluting the analyte prematurely.[1]

Potential Cause	Recommended Solution
Wash Solvent Too Strong	Decrease the organic content of the wash solvent or switch to a weaker solvent. The goal is to remove interferences without eluting the analyte of interest.[1]

Scenario 3: Analyte is not in the load or wash fractions, but recovery is low.

This implies that the analyte is retained on the sorbent but is not being effectively eluted.[1]

Potential Cause	Recommended Solution
Elution Solvent Too Weak	Increase the strength of the elution solvent. For reversed-phase SPE, this typically means increasing the proportion of the organic solvent or trying a stronger solvent (e.g., switching from methanol (B129727) to acetonitrile).[1]
Insufficient Elution Volume	The volume of the elution solvent may not be enough to completely desorb the analyte. Increase the elution volume and collect multiple small fractions to determine the elution profile.[1]
Strong Secondary Interactions	Although less common for nonpolar compounds, there might be secondary interactions between the analyte and the sorbent. Consider adding a small amount of a modifier to the elution solvent to disrupt these interactions.[1][9]

Data Presentation

Table 1: Comparison of SPE Sorbent Performance for Phthalate Recovery

The choice of sorbent is critical for achieving high recovery. The following table summarizes recovery data for various phthalates using different SPE sorbents.

Phthalate	Sorbent Type	Recovery (%)	Reference
Dimethyl phthalate (DMP)	C18	>80	[10]
Dipropyl phthalate (DPP)	C18	>80	[10]
Benzyl butyl phthalate (BBP)	C18	>80	[10]
Di-n-butyl phthalate (DBP)	C18	>80	[10]
Dicyclohexyl phthalate (DCHP)	C18	>80	[10]
Multiple Phthalates	Oasis HLB	Generally superior to C18	[4]
Multiple Phthalates	Strata C18-ec	Lower than Oasis HLB for most tested compounds	[4]
Multiple Phthalates	Strata-X	Lower than Oasis HLB for most tested compounds	[4]

Note: Recovery percentages can vary based on the specific matrix and experimental conditions.

Experimental Protocols

General SPE Workflow for Phthalates

The following diagram outlines the fundamental steps involved in a solid-phase extraction procedure for phthalates.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. welch-us.com [welch-us.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. biotage.com [biotage.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Dihexyl Phthalate Degradation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the experimental degradation of dihexyl phthalate (B1215562) (DHP).

Frequently Asked Questions (FAQs)

Q1: What is the general pathway for the microbial degradation of dihexyl phthalate?

A1: The microbial degradation of dihexyl phthalate (DHP), similar to other phthalate esters like di-(2-ethylhexyl) phthalate (DEHP), typically proceeds through a two-step de-esterification process.[1] Initially, DHP is hydrolyzed into monohexyl phthalate (MHP) and a corresponding alcohol. Subsequently, MHP is further hydrolyzed to phthalic acid (PA). Phthalic acid is then metabolized, often via protocatechuic acid, and enters central metabolic cycles like the TCA cycle, ultimately leading to carbon dioxide and water.[2][3]

Q2: What are the key factors influencing the efficiency of DHP degradation in experiments?

A2: Several environmental factors significantly impact the rate and extent of DHP degradation. These include pH, temperature, salinity, and the initial concentration of DHP.[4][5] The optimal conditions can vary depending on the specific microorganisms or microbial consortia being used.[4][6] The leakage rate of DHP into the environment, which can be a factor in experimental setup, is also affected by temperature and pH.[4]

Q3: How can I enhance the degradation rate of DHP in my experiments?

A3: To enhance DHP degradation, consider the following strategies:

• Microbial Consortia: Using a mixed culture of bacteria (a consortium) can be more effective than a single microbial strain.[7] Different species can perform different steps of the degradation pathway, leading to more complete mineralization.

• Immobilization: Immobilizing microbial cells, for instance in sodium alginate, can significantly improve degradation efficiency.[2][3] This technique can protect the cells and increase their concentration in the reaction system.[3]

• Optimizing Conditions: Ensure that the experimental conditions such as pH, temperature, and nutrient availability are optimized for the specific microorganisms you are using.[4][5][6]

• Bioaugmentation: Adding specific DHP-degrading microbial strains to a system can boost the degradation process.[8]

• Biosurfactants/Composting: The addition of certain supplements like yeast extract, humic acid, or the use of composting with materials like biochar can enhance the bioavailability and degradation of phthalates.[9][10]

Q4: What analytical methods are suitable for quantifying DHP and its metabolites?

A4: Gas chromatography coupled with mass spectrometry (GC-MS) is a commonly used and effective method for the identification and quantification of DHP and its degradation intermediates.[2][3][6] High-performance liquid chromatography (HPLC) with UV or MS detection is another viable option.[11][12] Proper sample preparation, including extraction, is crucial to avoid contamination, as phthalates are common laboratory contaminants.[13]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no DHP degradation	Suboptimal pH or temperature.	Optimize the pH and temperature for your specific microbial culture. Most DEHP-degrading bacteria have an optimal pH between 6.0 and 8.0 and a temperature between 30°C and 35°C.[1][4][5][6]
Inappropriate microbial strain or consortium.	Use a known DHP/DEHP-degrading microbial consortium or an isolated strain with proven degradation capabilities.[6][7] Consider enrichment cultures from contaminated sites.
High initial DHP concentration leading to toxicity.	Test a range of initial DHP concentrations. High concentrations (e.g., above 1000-2000 mg/L) can be inhibitory to some microorganisms.[4][6]
Nutrient limitation.	Ensure the growth medium contains sufficient nitrogen, phosphorus, and other essential nutrients to support microbial growth and metabolism.
Incomplete degradation (accumulation of intermediates)	Lack of specific enzymes in the microbial strain for complete mineralization.	Use a microbial consortium where different species can carry out subsequent degradation steps.[14] For example, one species might convert DHP to phthalic acid, while another metabolizes the phthalic acid.[14]
Feedback inhibition by accumulated metabolites.	Monitor the concentration of intermediates like phthalic acid. If they accumulate, consider a two-stage degradation process or using a co-culture.
Inconsistent or irreproducible results	Contamination of samples with external phthalates.	Use glassware that has been thoroughly cleaned and baked at a high temperature to remove organic residues. Run blank controls to check for contamination.[13]
Inaccurate quantification of DHP.	Validate your analytical method (e.g., GC-MS or HPLC). Ensure proper calibration and use of internal standards. Check for matrix effects from your experimental medium.
Variability in inoculum size.	Standardize the inoculum size and growth phase for each experiment. Inoculum size can significantly affect the initial degradation rate.[6]

Quantitative Data Summary

Table 1: Effect of pH on DEHP Degradation Efficiency

Microbial Agent	Initial DEHP Conc. (mg/L)	pH	Degradation Efficiency (%)	Incubation Time	Reference
Halotolerant Consortium LF	1000	6.0	>91	48 h	[6]
Enterobacter spp. YC-IL1	100	7.0	~100	7 days	[4]
Bacillus aquimaris	200	8.0	99	12 days	[1]
Ochrobactrum anthropi L1-W	Not specified	6.0	Optimal	Not specified	[5]

Table 2: Effect of Temperature on DEHP Degradation Efficiency

Microbial Agent	Initial DEHP Conc. (mg/L)	Temperature (°C)	Degradation Efficiency (%)	Incubation Time	Reference
Halotolerant Consortium LF	1000	30	>91	48 h	[6]
Enterobacter spp. YC-IL1	100	30	98.4	7 days	[4]
Enterobacter spp. YC-IL1	100	35	94	7 days	[4]
Bacillus aquimaris	200	25	99	12 days	[1]
Acinetobacter sp. SN13	Not specified	35	Optimal	Not specified	[1]

Experimental Protocols

Protocol: Microbial Degradation of Dihexyl Phthalate in Liquid Culture

• Preparation of Mineral Salt Medium (MSM):

  • Prepare a sterile MSM solution appropriate for the chosen microbial culture. A typical composition includes sources of nitrogen (e.g., (NH₄)₂SO₄), phosphorus (e.g., K₂HPO₄, KH₂PO₄), and trace elements.

  • Adjust the pH of the medium to the optimal level for the degrading microorganisms (typically between 6.0 and 8.0).

• Inoculum Preparation:

  • Culture the DHP-degrading microorganisms in a suitable nutrient-rich medium until they reach the mid-to-late exponential growth phase.

  • Harvest the cells by centrifugation and wash them with sterile MSM to remove any residual growth medium.

  • Resuspend the cells in sterile MSM to a desired optical density (e.g., OD₆₀₀ of 1.0).

• Experimental Setup:

  • Dispense the MSM into sterile Erlenmeyer flasks.

  • Add DHP from a sterile stock solution (dissolved in a minimal amount of a suitable solvent, with a solvent control included in the experiment) to achieve the desired initial concentration (e.g., 100 mg/L).

  • Inoculate the flasks with the prepared microbial culture.

  • Set up control flasks:

    • A sterile control (MSM with DHP, no inoculum) to check for abiotic degradation.

    • A biotic control (MSM with inoculum, no DHP) to monitor microbial growth.

  • Incubate the flasks in an orbital shaker at the optimal temperature and shaking speed (e.g., 30°C, 150 rpm).

• Sampling and Analysis:

  • At regular time intervals, withdraw samples from each flask under sterile conditions.

  • Prepare the samples for DHP analysis. This typically involves liquid-liquid extraction with a solvent like hexane (B92381) or ethyl acetate.

  • Analyze the extracted samples using GC-MS or HPLC to determine the concentration of DHP and its degradation products.

• Data Interpretation:

  • Calculate the percentage of DHP degradation over time.

  • Identify and quantify any metabolic intermediates to elucidate the degradation pathway.

Visualizations

Caption: Aerobic degradation pathway of Dihexyl Phthalate (DHP).

Caption: Troubleshooting workflow for low DHP degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. iwaponline.com [iwaponline.com]
• 4. Biodegradation of Di (2-Ethylhexyl) Phthalate by a novel Enterobacter spp. Strain YC-IL1 Isolated from Polluted Soil, Mila, Algeria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Study on biodegradation kinetics of di-2-ethylhexyl phthalate by newly isolated halotolerant Ochrobactrum anthropi strain L1-W - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biodegradation of di-(2-ethylhexyl) phthalate by a halotolerant consortium LF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Biodegradation of di(2-ethylhexyl) phthalate by a new bacterial consortium. | Semantic Scholar [semanticscholar.org]
• 8. chemview.epa.gov [chemview.epa.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]
• 14. d-nb.info [d-nb.info]

Technical Support Center: Trace Analysis of Dihexyl Phthalate (DHP)

Welcome to the technical support center for the trace analysis of dihexyl phthalate (B1215562) (DHP). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the detection and quantification of DHP at trace levels.

Frequently Asked Questions (FAQs)

Q1: What are the most significant challenges in the trace analysis of dihexyl phthalate (DHP)?

The primary challenge in DHP trace analysis is the high risk of background contamination.[1][2][3] Phthalates, including DHP, are ubiquitous in the laboratory environment, leading to potential false positives or overestimated results.[2][3] Key sources of contamination include laboratory air, solvents, reagents, and plastic materials used during sample preparation and analysis.[2][4][5][6] Another challenge is achieving the required sensitivity for detecting trace levels of DHP, which often necessitates highly sensitive analytical instrumentation like mass spectrometers.[7][8]

Q2: My blank samples show significant DHP peaks. What are the likely sources of this contamination?

High blank levels are a common issue in phthalate analysis.[1][2] The most probable sources of DHP contamination in your blank samples include:

• Laboratory Air: Phthalates can be present in indoor air and dust, which can then be absorbed by solvents, glassware, and samples.[1][2]

• Plastic Consumables: Many laboratory plastics, such as pipette tips, centrifuge tubes, vial caps, and plastic syringes, can leach DHP.[4][5][6]

• Solvents and Reagents: Even high-purity solvents can contain trace amounts of phthalates.[2][9]

• Analytical Instrumentation: Components of the analytical instrument, such as septa, O-rings, and tubing in GC or LC systems, can be sources of phthalate contamination.[2][10]

Q3: How can I minimize background contamination during sample preparation?

Minimizing background contamination is crucial for accurate DHP trace analysis. Here are some recommended practices:

• Avoid Plasticware: Whenever possible, use glassware instead of plastic consumables.[6] If plastics are unavoidable, ensure they are certified phthalate-free.

• Thoroughly Clean Glassware: Clean all glassware meticulously. A common procedure involves washing with a suitable solvent (e.g., hexane (B92381) or acetone), followed by heating in a muffle furnace at high temperatures (e.g., 450°C) for several hours.[2]

• Purify Solvents: Use high-purity, phthalate-free solvents. If necessary, solvents can be further purified by distillation or by passing them through activated aluminum oxide.[1][2]

• Use a Dedicated Workspace: If possible, perform sample preparation in a clean environment, such as a laminar flow hood, to minimize exposure to laboratory air.

• Run Procedural Blanks: Always include procedural blanks with each batch of samples to monitor for contamination.

Q4: What are the recommended analytical techniques for DHP trace analysis?

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most common and reliable techniques for the trace analysis of DHP.[7][8][9][11]

• GC-MS offers excellent separation and sensitivity. Using a mass spectrometer allows for selective ion monitoring (SIM), which enhances sensitivity and reduces interference from the sample matrix.[12]

• LC-MS/MS provides high sensitivity and selectivity, particularly for complex matrices. It often requires minimal sample preparation and avoids the high temperatures of GC, which can sometimes degrade analytes.[8][13]

Q5: I am observing poor peak shape and reproducibility in my GC-MS analysis. What could be the cause?

Poor peak shape and reproducibility in GC-MS analysis of DHP can stem from several factors:

• Injector Contamination: The GC injector liner and septum are common sources of phthalate contamination and can lead to carryover between injections. Regular cleaning or replacement of the liner and using high-quality, low-bleed septa is recommended.[2]

• Column Bleed: An old or improperly conditioned column can exhibit high bleed, which can interfere with the detection of trace-level analytes.

• Matrix Effects: Complex sample matrices can interfere with the chromatography, leading to peak tailing or splitting. A more rigorous sample cleanup procedure may be necessary.

• Inconsistent Injection Volume: Ensure the autosampler is functioning correctly and delivering a consistent injection volume.

Troubleshooting Guide

This guide provides a structured approach to common problems encountered during the trace analysis of DHP.

Problem	Potential Cause	Recommended Solution
High DHP levels in blank samples	Widespread laboratory contamination.	- Identify and eliminate sources of phthalates (plastics, solvents, etc.).[1][2][4][5][6] - Implement rigorous cleaning procedures for glassware.[2] - Use phthalate-free consumables.
Poor sensitivity / No DHP detected in samples	- Insufficient sample concentration. - Inappropriate analytical method. - Matrix suppression of the signal.	- Optimize sample extraction and concentration steps. - Switch to a more sensitive analytical technique (e.g., GC-MS in SIM mode or LC-MS/MS).[7][8][12] - Perform a matrix effect study and adjust the sample preparation method if necessary.
Peak tailing or splitting in chromatogram	- Active sites in the GC inlet or column. - Co-elution with an interfering compound. - Incompatible solvent for the analytical column.	- Deactivate the GC inlet liner or use a new, deactivated liner. - Use a column with a different stationary phase for better separation.[11] - Ensure the sample is dissolved in a solvent compatible with the mobile phase or GC column.
Poor reproducibility of results	- Inconsistent sample preparation. - Variability in instrument performance. - Sample degradation.	- Standardize the sample preparation protocol. - Regularly perform instrument maintenance and calibration. - Store samples and standards properly to prevent degradation.

Experimental Protocols

1. General Sample Preparation for Water Samples (Liquid-Liquid Extraction)

This protocol is a general guideline and may need optimization based on the specific sample matrix and required detection limits.

• Sample Collection: Collect water samples in pre-cleaned amber glass bottles with PTFE-lined caps.

• Extraction:

  • To a 500 mL water sample, add a suitable internal standard.

  • Adjust the pH of the sample if necessary.

  • Perform a liquid-liquid extraction (LLE) using a phthalate-free solvent such as n-hexane or dichloromethane.[9] Shake vigorously for several minutes.

  • Allow the layers to separate and collect the organic layer.

  • Repeat the extraction process two more times with fresh solvent.

• Drying and Concentration:

  • Combine the organic extracts and dry them by passing through anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Analysis: The concentrated extract is now ready for GC-MS or LC-MS/MS analysis.

2. GC-MS Analytical Method

• Instrument: Gas chromatograph coupled to a mass spectrometer.

• Column: A low-bleed, mid-polarity column such as a DB-5ms (30 m x 0.25 mm x 0.25 µm) is commonly used.[14]

• Carrier Gas: Helium or hydrogen at a constant flow rate.[14][15]

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp to 280°C at 10°C/min.

  • Ramp to 310°C at 5°C/min, hold for 5 minutes.[14]

• Injector: Splitless mode at a temperature of 280°C.

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity. Monitor characteristic ions for DHP (e.g., m/z 149, 167, 279).

3. LC-MS/MS Analytical Method

• Instrument: Liquid chromatograph coupled to a tandem mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 100 mm x 4.6 mm, 2.6 µm).[8]

• Mobile Phase: A gradient of water with ammonium (B1175870) acetate (B1210297) and methanol.[8]

• Flow Rate: 500 µL/min.[8]

• Ionization Source: Electrospray Ionization (ESI) in positive mode.[8]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. Monitor specific precursor-to-product ion transitions for DHP.[8]

Visualizations

Caption: Troubleshooting workflow for DHP trace analysis.

Caption: Potential sources of DHP contamination in the laboratory.

References

• 1. Blank problems in trace analysis of diethylhexyl and dibutyl phthalate: investigation of the sources, tips and tricks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. research.tus.ie [research.tus.ie]
• 6. research.thea.ie [research.thea.ie]
• 7. agilent.com [agilent.com]
• 8. sciex.com [sciex.com]
• 9. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 10. pubs.aip.org [pubs.aip.org]
• 11. gcms.cz [gcms.cz]
• 12. peakscientific.com [peakscientific.com]
• 13. Comprehensive Insight from Phthalates Occurrence: From Health Outcomes to Emerging Analytical Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 15. shimadzu.com [shimadzu.com]

Reference Data & Comparative Studies

A Comparative Guide to the Toxicology of Dihexyl Phthalate and DEHP for Researchers

This guide provides a comprehensive comparison of the toxicological profiles of dihexyl phthalate (B1215562) (DHP) and di(2-ethylhexyl) phthalate (DEHP), two commonly used plasticizers. The information is intended for researchers, scientists, and drug development professionals, offering a detailed look at their respective toxicities, mechanisms of action, and the experimental methods used for their evaluation.

Comparative Toxicity Overview

Both DHP and DEHP are recognized as endocrine-disrupting chemicals with the potential to cause adverse health effects. However, the potency and specific toxicological profiles of these two phthalates differ. Generally, DEHP has been more extensively studied and is considered a more potent toxicant in several aspects, particularly concerning hepatotoxicity and reproductive effects. DHP, while also demonstrating toxicity, appears to be a weaker peroxisome proliferator in the liver compared to DEHP.

Acute, Developmental, and Reproductive Toxicity

Quantitative data from various toxicological studies are summarized below to facilitate a direct comparison between DHP and DEHP.

Toxicity Endpoint	Dihexyl Phthalate (DHP)	Di(2-ethylhexyl) Phthalate (DEHP)	Test Species	Citation
Acute Oral LD50	29,600 mg/kg	30,600 - 33,900 mg/kg	Rat, Rabbit	[1]
Acute Dermal LD50	20,000 mg/kg	> 19,960 mg/kg	Rabbit	[2]
Developmental Toxicity NOAEL	-	44 mg/kg/day	Mouse	[3]
Developmental Toxicity LOAEL	250 mg/kg/day (skeletal variations)	91 mg/kg/day (malformations)	Rat, Mouse	[3][4]
Male Reproductive Toxicity LOAEL	380 mg/kg/day (decreased fertility)	29 mg/kg/day (sperm effects)	Mouse, Rat	[3]

In Vitro Cytotoxicity

Cell Line	Dihexyl Phthalate (DHP)	Di(2-ethylhexyl) Phthalate (DEHP)	Endpoint	Citation
MA-10 Leydig cells	-	IC50: ~3 mM	Cell Viability (MTT assay)	[5]
DLEC (Sea Bass Embryonic)	-	Significant decrease in cell viability at 0.01 mM	Cell Viability	[6]

Mechanisms of Toxicity and Signaling Pathways

The toxicity of both DHP and DEHP is often mediated through their interaction with nuclear receptors, particularly the peroxisome proliferator-activated receptors (PPARs), which play a crucial role in lipid metabolism and cellular proliferation.

Hepatotoxicity Signaling Pathway

DEHP is a well-established hepatotoxicant in rodents, primarily through the activation of PPARα. This activation leads to a cascade of events including peroxisome proliferation, altered lipid metabolism, oxidative stress, and ultimately, an increased risk of liver tumors. DHP is also known to induce some peroxisome proliferation, but its effect is generally considered weaker than that of DEHP.

DEHP-induced hepatotoxicity pathway.

Reproductive Toxicity Signaling Pathway

Both DHP and DEHP are known to adversely affect the male reproductive system. A key mechanism is the disruption of androgen signaling, leading to reduced testosterone (B1683101) production and developmental abnormalities in male offspring. This anti-androgenic activity can occur through the downregulation of genes involved in steroidogenesis.

Phthalate-induced male reproductive toxicity.

Experimental Protocols

Detailed methodologies for key experiments cited in the toxicological evaluation of DHP and DEHP are provided below.

In Vivo Developmental and Reproductive Toxicity Study (OECD Guideline 421)

This screening test provides information on the potential effects of a substance on male and female reproductive performance, including gonadal function, mating behavior, conception, and early-stage development of offspring.

Experimental Workflow:

Workflow for OECD 421 reproductive toxicity screening.

Methodology:

• Animal Model: Young, healthy adult rats (e.g., Sprague-Dawley strain) are used. Animals are acclimatized for at least 5 days before the start of the study.

• Dose Groups: At least three dose levels of the test substance and a concurrent control group are used. Doses are typically administered daily by oral gavage.

• Dosing Period:

  • Males: Dosed for a minimum of 14 days prior to mating.

  • Females: Dosed for 14 days prior to mating, throughout mating, gestation, and lactation until at least day 13 postpartum.

• Mating: Animals are paired for mating for up to 14 days.

• Observations:

  • Parental Animals: Daily clinical observations, weekly body weight, and food consumption are recorded.

  • Offspring: Number of live and dead pups, pup weight, and clinical signs are recorded. Anogenital distance of pups is measured to assess for potential endocrine disruption.

• Necropsy: All parental animals are subjected to a gross necropsy. Reproductive organs are weighed, and testes and epididymides are preserved for histopathological examination. Pups are examined for external abnormalities.

In Vitro Cytotoxicity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability by measuring the metabolic activity of cells.

Methodology:

• Cell Culture: Plate cells (e.g., HepG2 for hepatotoxicity, MA-10 for reproductive toxicity) in a 96-well plate at a suitable density and allow them to attach overnight.

• Compound Exposure: Treat the cells with various concentrations of the test compound (DHP or DEHP) and a vehicle control. Incubate for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Cell viability is expressed as a percentage of the control, and the IC50 value (the concentration of the compound that inhibits cell growth by 50%) can be calculated.

Endocrine Activity: Luciferase Reporter Gene Assay

This assay is used to investigate whether a chemical can activate or inhibit hormone receptors, such as the androgen receptor (AR) or estrogen receptor (ER).

Methodology:

• Cell Line: Use a mammalian cell line (e.g., CHO-K1 or HEK293) that is transiently or stably transfected with two plasmids:

  • An expression vector for the hormone receptor of interest (e.g., human AR).

  • A reporter plasmid containing a hormone response element (HRE) upstream of a reporter gene (e.g., luciferase).

• Cell Plating and Treatment: Seed the transfected cells in a multi-well plate. After attachment, expose the cells to various concentrations of the test compound (DHP or DEHP) in the presence or absence of a known hormone agonist.

• Incubation: Incubate the cells for a sufficient period (e.g., 24 hours) to allow for receptor activation and reporter gene expression.

• Cell Lysis: Lyse the cells to release the luciferase enzyme.

• Luciferase Activity Measurement: Add a luciferin (B1168401) substrate to the cell lysate. The luciferase enzyme will catalyze the oxidation of luciferin, producing light. The light intensity is measured using a luminometer.

• Data Analysis: The luciferase activity is normalized to a control (e.g., protein concentration or a co-transfected control reporter). The results indicate whether the test compound acts as an agonist (activates the receptor) or an antagonist (inhibits the activation by a natural hormone).

References

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. academic.oup.com [academic.oup.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Toxicity and mechanistic analysis of di(2-ethylhexyl)phthalate in renal cell carcinoma progression: a systematic study with network toxicology and molecular docking strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Guide: Di-n-hexyl Phthalate (DNHP) vs. Di(2-ethylhexyl) Phthalate (DEHP)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicological effects of Di-n-hexyl phthalate (B1215562) (DNHP) and Di(2-ethylhexyl) phthalate (DEHP), two commonly used plasticizers. The information presented is supported by experimental data to aid in risk assessment and the development of safer alternatives.

Executive Summary

Both DNHP and DEHP are recognized reproductive and developmental toxicants, with DEHP being the more extensively studied of the two. While they share some mechanisms of toxicity, particularly in disrupting the endocrine system, there are notable differences in their effects on specific organs, such as the liver. DEHP is a potent inducer of peroxisome proliferation, a key mechanism in its hepatotoxicity and carcinogenicity in rodents. In contrast, DNHP is a weaker peroxisome proliferator and tends to cause liver necrosis through different pathways. Both compounds are known to interfere with testicular steroidogenesis, leading to adverse effects on male reproductive development.

Data Presentation: Quantitative Toxicity Comparison

The following tables summarize key quantitative data from rodent studies, providing a comparative overview of the toxicity of DNHP and DEHP.

Table 1: Reproductive and Developmental Toxicity Data

Endpoint	Species	DNHP	DEHP	Reference
NOAEL (No-Observed-Adverse-Effect Level) - Reproductive Toxicity	Rat (male)	-	4.8 mg/kg/day	[1]
LOAEL (Lowest-Observed-Adverse-Effect Level) - Reproductive Toxicity	Mouse	380 mg/kg/day (reduced fertility)	130 mg/kg/day (decreased fertility)	[2][3]
NOAEL - Developmental Toxicity	Rat	5 mg/kg/day (fetal testicular effects)	-	[4]
LOAEL - Developmental Toxicity	Rat	20 mg/kg/day (reduced fetal testosterone (B1683101) production)	0.05 mg/kg/day (altered reproductive system development in female offspring)	[3][4]
Developmental Effects	Rat	Embryolethality and teratogenicity at ≥500 mg/kg/day	Reproductive tract malformations at ≥500 mg/kg/day	[5]

Table 2: Hepatic Effects

Effect	Species	DNHP	DEHP	Reference
Primary Mechanism	Rat	Mild centrilobular necrosis	Peroxisome proliferation	[6]
Hepatomegaly	Rat	Slight increase in liver weight	Marked hepatomegaly	[6]
Peroxisomal Enzyme Induction	Rat	Very slight	Significant induction	[6]
Lowest Hepatotoxic NOAEL	Rat	-	14 mg/kg/day	[7]

Experimental Protocols

In Vivo Reproductive and Developmental Toxicity Study (Rat Model)

This protocol is a generalized representation based on methodologies from several cited studies.[2][5][8]

• Animal Model: Pregnant Sprague-Dawley rats are commonly used.

• Dosing: The test compounds (DNHP or DEHP) are typically administered by oral gavage. The vehicle is often corn oil or olive oil. Dosing occurs during specific gestation days (e.g., GD 6-20) to assess developmental toxicity.

• Dose Groups: A control group receiving the vehicle only, and at least three dose levels of the test compound are used to establish a dose-response relationship.

• Maternal Observations: Dams are monitored daily for clinical signs of toxicity, and body weight and food consumption are recorded regularly.

• Fetal Examination: At the end of the gestation period (e.g., GD 20), a subset of dams is euthanized, and the uterine contents are examined. The number of implantations, resorptions, and live and dead fetuses are recorded. Fetuses are weighed and examined for external, visceral, and skeletal malformations.

• Postnatal Examination: For some studies, a subset of dams is allowed to litter and wean their pups. The offspring are then monitored for developmental landmarks (e.g., anogenital distance, nipple retention, onset of puberty) and reproductive function in adulthood.

In Vitro Testosterone Production Assay (Fetal Rat Testis)

This protocol is based on the methodology described by Saillenfait et al. (2013).[4]

• Tissue Collection: Testes are isolated from fetuses of pregnant rats exposed to DNHP or DEHP during gestation.

• Ex Vivo Culture: The isolated testes are cultured individually in a suitable medium (e.g., DMEM/F12) in a controlled environment (e.g., 37°C, 5% CO2).

• Incubation: The testes are incubated for a defined period (e.g., 24 hours).

• Hormone Measurement: After incubation, the culture medium is collected, and the concentration of testosterone is measured using a specific and validated method, such as radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: Testosterone production is typically normalized to the testicular weight or protein content and compared between control and treated groups.

Gene Expression Analysis (qRT-PCR)

This is a general protocol for assessing changes in gene expression in target tissues.[9][10][11]

• RNA Extraction: Total RNA is extracted from the tissue of interest (e.g., fetal testes, liver) using a commercial kit. The quality and quantity of the extracted RNA are assessed using spectrophotometry and gel electrophoresis.

• Reverse Transcription: The extracted RNA is reverse-transcribed into complementary DNA (cDNA) using a reverse transcriptase enzyme and appropriate primers.

• Quantitative PCR (qPCR): The cDNA is then used as a template for qPCR using gene-specific primers for the target genes (e.g., steroidogenic enzymes, PPARα) and a reference gene (e.g., GAPDH, β-actin) for normalization. The qPCR is performed on a real-time PCR system.

• Data Analysis: The relative expression of the target genes is calculated using the comparative Ct (ΔΔCt) method and compared between control and treated groups.

Signaling Pathways and Mechanisms of Action

DNHP and DEHP: Disruption of Testicular Steroidogenesis

Both DNHP and DEHP are known to disrupt the synthesis of testosterone in the fetal testes, a critical process for male reproductive development.[4] They achieve this by downregulating the expression of several key genes involved in cholesterol transport and steroid synthesis.

Caption: DNHP and DEHP inhibit testosterone synthesis by downregulating key steroidogenic genes.

DEHP: Activation of PPARα and Disruption of Hepatic Function

A primary mechanism of DEHP-induced hepatotoxicity in rodents is the activation of the Peroxisome Proliferator-Activated Receptor alpha (PPARα). This leads to a cascade of events including peroxisome proliferation, altered lipid metabolism, and ultimately, liver tumors in chronic studies.

Caption: DEHP activates PPARα, leading to downstream effects culminating in hepatotoxicity.

DEHP: Interference with Other Signaling Pathways

DEHP has been shown to affect other critical signaling pathways, contributing to its diverse toxicological profile.

Caption: DEHP modulates PI3K/Akt and NF-κB pathways, impacting apoptosis, inflammation, and thyroid function.

Conclusion

The available evidence clearly indicates that both DNHP and DEHP pose significant reproductive and developmental health risks. DEHP has a well-established mechanism of hepatotoxicity in rodents via PPARα activation, a pathway in which DNHP appears to be less potent. The primary shared mechanism of toxicity is the disruption of testicular steroidogenesis. For researchers and drug development professionals, understanding these distinct and overlapping toxicological profiles is crucial for the hazard identification and risk assessment of these and structurally related compounds. Further research is warranted to elucidate the complete mechanistic details of DNHP toxicity and to fully understand the comparative potencies of these two phthalates across a range of endpoints.

References

• 1. ec.europa.eu [ec.europa.eu]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. RELEVANCE TO PUBLIC HEALTH - Toxicological Profile for Di(2-Ethylhexyl)Phthalate (DEHP) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Dose-dependent alterations in gene expression and testosterone production in fetal rat testis after exposure to di-n-hexyl phthalate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Differential developmental toxicities of di-n-hexyl phthalate and dicyclohexyl phthalate administered orally to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Role of PPARalpha in mediating the effects of phthalates and metabolites in the liver. | Sigma-Aldrich [b2b.sigmaaldrich.com]
• 7. Comparison of the developmental/reproductive toxicity and hepatotoxicity of phthalate esters in rats using an open toxicity data source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Prenatal DEHP exposure induces lifelong testicular toxicity by continuously interfering with steroidogenic gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Di-(2-ethylhexyl) phthalate (DEHP) inhibits steroidogenesis and induces mitochondria-ROS mediated apoptosis in rat ovarian granulosa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of GC-MS and HPLC Methods for Dihexyl Phthalate Analysis

For researchers, scientists, and drug development professionals, the precise and accurate quantification of plasticizers like dihexyl phthalate (B1215562) is crucial for ensuring product safety and quality. Dihexyl phthalate, a common additive in plastics, can leach into pharmaceutical products, necessitating robust analytical methods for its detection and quantification. The two most prominent techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). This guide provides an objective comparison of these methods, supported by experimental data, to assist in the selection of the most suitable technique for your analytical needs.

While a direct cross-validation study for dihexyl phthalate was not identified in the available literature, this guide leverages validation data for the closely related and commonly analyzed di(2-ethylhexyl) phthalate (DEHP) as a representative analogue. This comparison provides valuable insights into the expected performance of each technique for dihexyl phthalate analysis.

Quantitative Performance: A Side-by-Side Comparison

The validation of analytical methods is essential in regulated environments. The following table summarizes key performance indicators from various studies to offer a quantitative comparison between HPLC and GC-MS for the analysis of phthalates.

Table 1: Performance Characteristics of HPLC and GC-MS Methods for Phthalate Analysis

Parameter	HPLC-UV	GC-MS	Source(s)
Analyte	Di(2-ethylhexyl) phthalate (DEHP)	Di(2-ethylhexyl) phthalate (DEHP)	[1][2][3]
Linearity Range	0.3 - 1.5 mg/L	5 - 500 ng/g	[2][3]
Correlation Coefficient (r²)	> 0.999	> 0.999	[1][2]
Limit of Quantification (LOQ)	0.06 mg/L	54.1 - 76.3 ng/g	[2][3]
Precision (RSD%)	< 5.0%	1.8 - 17.8%	[1][2]
Recovery (%)	91.2 - 99.1%	91.8 - 122%	[1][2]

Note: The data presented is primarily for di(2-ethylhexyl) phthalate (DEHP) as a representative phthalate due to the limited availability of direct cross-validation data for dihexyl phthalate.

Methodological Overview

The choice between HPLC and GC-MS for phthalate analysis depends on several factors, including the sample matrix, required sensitivity, and analytical throughput.[4]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used technique for phthalate analysis due to its high separation efficiency and the specific identification provided by mass spectrometry.[5] It is particularly well-suited for volatile and semi-volatile compounds like phthalates.

High-Performance Liquid Chromatography (HPLC)

HPLC, often coupled with a UV or a mass spectrometry detector, provides an alternative and orthogonal approach.[4] It is advantageous for less volatile or thermally labile compounds and can sometimes involve simpler sample preparation.

Experimental Protocols

Below are detailed experimental methodologies for the analysis of phthalates using HPLC-UV and GC-MS.

HPLC-UV Method for Phthalate Determination

• Sample Preparation (Liquid-Liquid Extraction):

  • To a known volume of the sample (e.g., a pharmaceutical formulation), add a suitable organic solvent such as n-hexane.

  • Vortex the mixture vigorously to ensure the efficient extraction of phthalates into the organic layer.

  • Separate the organic layer and evaporate it to dryness.

  • Reconstitute the residue in the mobile phase for injection.[3]

• Chromatographic Conditions:

  • Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5.0 μm).[6]

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.[3]

  • Flow Rate: 1.0 mL/min.[3]

  • Detection: UV detector at 225 nm.[3]

  • Column Temperature: 25 °C.[3]

GC-MS Method for Phthalate Determination

• Sample Preparation (Solvent Extraction):

  • Similar to the HPLC protocol, perform a solvent extraction using a non-polar solvent like n-hexane or toluene.[4]

  • For solid samples, sonication-assisted extraction may be employed.

• Chromatographic Conditions:

  • Column: A non-polar capillary column (e.g., DB-5MS, 30 m × 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium or Hydrogen.

  • Injector Temperature: 280 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 300 °C) to separate the analytes.

  • Detector: Mass Spectrometer operating in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and specificity.

Visualizing the Workflow

To visually represent the processes and key decision points in a cross-validation study, the following diagrams have been generated.

Caption: Workflow for the cross-validation of HPLC and GC-MS methods.

Caption: Key characteristics of GC-MS and HPLC for phthalate analysis.

Conclusion

Both HPLC and GC-MS are powerful and reliable techniques for the quantitative analysis of phthalates.[4] GC-MS is often favored for its high resolving power and the definitive identification provided by mass spectrometry.[5] However, HPLC serves as an excellent orthogonal method, particularly when dealing with complex matrices or when there are concerns about the thermal stability of the analytes.[4]

The cross-validation of results from both methods provides the highest level of confidence in the analytical data. The choice of a primary method will depend on the specific application, available instrumentation, and the regulatory requirements governing the analysis. By understanding the comparative performance and methodological nuances presented in this guide, researchers and drug development professionals can make informed decisions to ensure the safety and quality of their products.

References

• 1. scispace.com [scispace.com]
• 2. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. gcms.cz [gcms.cz]
• 6. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Accuracy and Precision of Analytical Methods for Dihexyl Phthalate

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of dihexyl phthalate (B1215562) (DHP), a plasticizer with potential health concerns, is critical. This guide provides an objective comparison of common analytical methods for DHP analysis, supported by performance data from various studies. The primary techniques discussed include Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) with UV detection, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Comparison of Analytical Method Performance

The selection of an appropriate analytical method for dihexyl phthalate depends on factors such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. The following table summarizes key performance metrics for different analytical techniques based on published data for phthalate analysis. While data for dihexyl phthalate is limited, information for the closely related and extensively studied di(2-ethylhexyl) phthalate (DEHP) is included to provide a broader context.

Analytical Method	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)
GC-MS	DEHP	3.46 - 10.10 µg/mL[1]	5.77 - 16.83 µg/mL	76 - 100[1]	0.6 - 19[1]
Phthalates	-	1.0 - 70.0 mg/kg[2]	79.2 - 91.1[2]	3.1 - 11.3[2]
GC-MS/MS	DEHP	-	54.1 - 76.3 ng/g[3]	91.8 - 122[3]	1.8 - 17.8[3]
HPLC-UV	DEHP	-	0.06 mg/L[4]	91.2 - 99.1[5]	< 1 - 2.43[5]
DEHP	3 ppm[6]	3 ppm[6]	-	-
LC-MS/MS	DEHP	-	14.0 ng/mL[7]	102[7]	-
Phthalates	-	0.025 - 7.5 ng/mL[8]	-	< 7[8]

Experimental Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and widely used technique for the analysis of semi-volatile compounds like DHP.

Sample Preparation: A common approach involves solvent extraction. For solid samples, ultrasonic extraction with a suitable solvent like a toluene (B28343) and dichloromethane (B109758) mixture is employed.[2] For liquid samples, a liquid-liquid extraction may be performed.

Instrumentation: A gas chromatograph equipped with a capillary column (e.g., DB-5MS) is coupled to a mass spectrometer.[2][9] The injector and transfer line temperatures are maintained to ensure efficient volatilization and transfer of the analytes.

Analytical Conditions:

• Carrier Gas: Helium or Hydrogen[10]

• Injection Mode: Splitless

• Temperature Program: A temperature gradient is used to separate the analytes. For example, starting at a lower temperature and ramping up to around 300°C.

• MS Detection: The mass spectrometer is typically operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity by monitoring characteristic ions of DHP.[2][9]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV offers a viable alternative to GC-MS, particularly for samples that are not amenable to gas chromatography.

Sample Preparation: For liquid samples such as beverages, a liquid-liquid extraction with a solvent like hexane (B92381) can be used to isolate the phthalates.[4] For tissue samples, homogenization followed by extraction with a solvent like acetonitrile (B52724) is common.[5][11]

Instrumentation: An HPLC system equipped with a C18 reversed-phase column is typically used.[4][5][11] A UV detector is set to a wavelength where DHP exhibits strong absorbance, often around 235 nm.[6][11]

Analytical Conditions:

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., sodium phosphate) and an organic solvent (e.g., acetonitrile) is frequently employed.[5][11]

• Flow Rate: Typically in the range of 1-2 mL/min.[11]

• Detection: UV absorbance is monitored at a specific wavelength.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides high sensitivity and selectivity, making it suitable for trace-level analysis of DHP in complex matrices.

Sample Preparation: Sample preparation can be as simple as a "dilute-and-shoot" approach for cleaner samples, or may involve a liquid-liquid extraction or solid-phase extraction (SPE) for more complex matrices.[12][13] Care must be taken to avoid contamination from plastic labware.[13]

Instrumentation: A liquid chromatograph is coupled to a tandem mass spectrometer (e.g., a triple quadrupole).

Analytical Conditions:

• Chromatography: Reversed-phase chromatography is commonly used to separate DHP from other components.

• Ionization: Electrospray ionization (ESI) is a common ionization technique for phthalates.[7][13]

• MS/MS Detection: The analysis is performed in multiple reaction monitoring (MRM) mode, which provides excellent selectivity and sensitivity by monitoring a specific precursor-to-product ion transition for DHP.[13]

Workflow and Pathway Diagrams

Caption: A generalized workflow for the analysis of dihexyl phthalate.

Caption: Decision logic for selecting an appropriate analytical method.

References

• 1. scielo.br [scielo.br]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. scispace.com [scispace.com]
• 6. ilacadofsci.com [ilacadofsci.com]
• 7. researchgate.net [researchgate.net]
• 8. sciex.com [sciex.com]
• 9. fses.oregonstate.edu [fses.oregonstate.edu]
• 10. peakscientific.com [peakscientific.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. sciex.com [sciex.com]

A Researcher's Guide to Certified Reference Materials for Dihexyl Phthalate Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of dihexyl phthalate (B1215562) (DHP), a plasticizer with potential endocrine-disrupting properties, is of paramount importance. The reliability of such analyses hinges on the quality of the reference materials used. This guide provides an objective comparison of commercially available Certified Reference Materials (CRMs) for DHP analysis, discusses alternative standards, and presents detailed experimental protocols.

The use of Certified Reference Materials (CRMs) is fundamental to achieving metrological traceability and ensuring the accuracy and comparability of analytical results. For dihexyl phthalate (DHP) analysis, several reputable suppliers offer well-characterized CRMs. This guide explores the offerings from prominent vendors and delves into the practical aspects of their application in common analytical workflows.

Comparison of Commercially Available Dihexyl Phthalate CRMs

Supplier	Product Name	CAS Number	Purity/Concentration	Format	Notes
AccuStandard	Dihexyl phthalate (DHP)	84-75-3	Not specified in general search, but provided in Certificate of Analysis. Available as a Certified Reference Material.[1][2]	Neat[1] and in solution (100 µg/mL in Methanol)[2]	Certified under ISO 17034.[1][2]
Sigma-Aldrich (Supelco)	Dihexyl phthalate	84-75-3	≥99.0% (GC)[3][4]	Neat (analytical standard)[3][4]	Quality Level 100.[3][4] Suitable for HPLC and GC.[4]
LGC Standards	Dihexylphthalate	68515-50-4 (branched and linear)	Not specified in general search, but provided in Certificate of Analysis.	Neat	-
Santa Cruz Biotechnology	Di-n-hexyl phthalate	84-75-3	≥97%	Neat	For research use only.

Note: The purity and uncertainty values are critical for establishing the traceability and calculating the measurement uncertainty of an analytical result. Users should always refer to the Certificate of Analysis provided with the specific lot of the CRM for the exact certified values.

Alternative Analytical Standards for Dihexyl Phthalate Analysis

Beyond commercially produced CRMs, laboratories may consider other types of reference materials. The choice depends on the application, required level of accuracy, and available resources.

• Non-Certified Reference Materials: These are often more affordable than CRMs but lack the rigorous characterization and certification process. They can be suitable for routine analysis, method development, and quality control checks where the highest level of accuracy is not the primary requirement.

• In-house Prepared Standards: Laboratories can prepare their own DHP standards. This approach offers flexibility but requires significant effort in purification, characterization, and validation to ensure the standard's quality and traceability. The uncertainty associated with in-house standards is typically higher than that of CRMs.

The decision to use a CRM versus an alternative standard should be based on a thorough risk assessment and the specific requirements of the analytical method. For regulatory compliance and legally defensible data, the use of a CRM from an accredited provider is strongly recommended.

Experimental Protocols for Dihexyl Phthalate Analysis

The following are detailed methodologies for the analysis of DHP in different matrices using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Gas Chromatography-Mass Spectrometry (GC-MS) Method for DHP in Consumer Products

This protocol is adapted from established methods for phthalate analysis in plastics and consumer goods.[5]

1. Sample Preparation (Extraction):

• Weigh approximately 1 gram of the homogenized sample into a glass vial.

• Add 10 mL of a suitable solvent, such as a mixture of hexane (B92381) and acetone (B3395972) (1:1 v/v).

• For solid samples, perform ultrasonic-assisted extraction for 30 minutes.

• Centrifuge the extract and collect the supernatant.

• Concentrate the extract under a gentle stream of nitrogen if necessary.

• Reconstitute the residue in a known volume of hexane.

2. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injector: Split/splitless, operated in splitless mode.

• Injector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 minute.

  • Ramp to 220 °C at 20 °C/min, hold for 2 minutes.

  • Ramp to 300 °C at 10 °C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

• Monitored Ions for DHP: m/z 149 (quantifier), 167, 279 (qualifiers).

3. Calibration:

• Prepare a series of calibration standards by diluting the DHP certified reference material in hexane to cover the expected concentration range in the samples.

• Analyze the calibration standards under the same GC-MS conditions as the samples.

• Construct a calibration curve by plotting the peak area of the quantifier ion against the concentration of DHP.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) Method for DHP in Beverages

This protocol is based on methods developed for the analysis of phthalates in liquid samples.[6][7]

1. Sample Preparation (Liquid-Liquid Extraction):

• Take a 10 mL aliquot of the liquid sample in a separatory funnel.

• Add 10 mL of n-hexane and shake vigorously for 2 minutes.

• Allow the phases to separate and collect the organic (upper) layer.

• Repeat the extraction with another 10 mL of n-hexane.

• Combine the hexane extracts and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the mobile phase.

2. HPLC-UV Analysis:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with acetonitrile:water (85:15 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• UV Detector Wavelength: 225 nm.

3. Calibration:

• Prepare a series of calibration standards by diluting the DHP certified reference material in the mobile phase.

• Analyze the calibration standards using the same HPLC-UV conditions as the samples.

• Construct a calibration curve by plotting the peak area against the concentration of DHP.

Visualizing Analytical Workflows

To provide a clearer understanding of the experimental processes, the following diagrams illustrate the workflows for sample preparation and analysis.

GC-MS analysis workflow for dihexyl phthalate.

HPLC-UV analysis workflow for dihexyl phthalate.

Conclusion

The selection of an appropriate certified reference material is a critical step in ensuring the quality and reliability of dihexyl phthalate analysis. While several high-quality CRMs are available, the choice of supplier may depend on factors such as specific certification requirements, available formats, and cost. For less stringent applications, non-certified reference materials or well-characterized in-house standards can be viable alternatives. The provided GC-MS and HPLC-UV methods offer robust and reliable approaches for the quantification of DHP in various matrices, and their successful implementation relies on the use of appropriate and well-characterized reference materials.

References

• 1. accustandard.com [accustandard.com]
• 2. accustandard.com [accustandard.com]
• 3. 邻苯二甲酸二己酯 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. Dihexyl phthalate analytical standard 84-75-3 [sigmaaldrich.com]
• 5. gcms.cz [gcms.cz]
• 6. Development and Validation of an HPLC-UV Method for the Determination Bis(2-ethylhexyl) Phthalate Ester in Alcoholic Beverages | MDPI [mdpi.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Analysis of Phthalate Plasticizers for Scientific Applications

For researchers, scientists, and drug development professionals, the selection of appropriate plasticizers is a critical consideration in the formulation of a wide range of materials, from laboratory tubing to drug delivery systems. Phthalate (B1215562) esters have long been the most widely used class of plasticizers due to their efficiency and versatility. However, growing concerns over their potential health and environmental impacts have necessitated a thorough evaluation of their performance characteristics.

This guide provides a comprehensive comparative analysis of common phthalate plasticizers, presenting key performance data, detailed experimental protocols for their evaluation, and an examination of the signaling pathways associated with their biological effects. This information is intended to assist researchers in making informed decisions when selecting plasticizers for their specific applications.

Performance Characteristics: A Comparative Overview

Phthalate plasticizers are broadly categorized into low molecular weight (LMW) and high molecular weight (HMW) compounds. This distinction is a key determinant of their physical and performance properties. LMW phthalates, such as Dibutyl Phthalate (DBP) and Di(2-ethylhexyl) Phthalate (DEHP), are generally more efficient at imparting flexibility but tend to be more volatile and have higher migration rates.[1] In contrast, HMW phthalates like Diisononyl Phthalate (DINP) and Diisodecyl Phthalate (DIDP) offer greater permanence and lower volatility due to their larger molecular size.[1]

Physicochemical Properties

The fundamental physicochemical properties of phthalates, such as molecular weight, boiling point, and density, influence their processing characteristics and compatibility with polymer matrices.

Plasticizer	Abbreviation	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)
Di(2-ethylhexyl) phthalate	DEHP	C₂₄H₃₈O₄	390.56	385	0.986
Dibutyl phthalate	DBP	C₁₆H₂₂O₄	278.34	340	1.043
Benzyl butyl phthalate	BBP	C₁₉H₂₀O₄	312.36	370	1.119
Diisononyl phthalate	DINP	C₂₆H₄₂O₄	418.61	403	0.972
Diisodecyl phthalate	DIDP	C₂₈H₄₆O₄	446.66	420	0.965
Dioctyl terephthalate	DOTP	C₂₄H₃₈O₄	390.56	383	0.984

Migration Rates

The migration of plasticizers from a polymer matrix is a critical factor, especially in applications where the material comes into contact with food, pharmaceuticals, or biological tissues. Migration is influenced by the type of plasticizer, its concentration, temperature, and the nature of the contacting medium. HMW phthalates generally exhibit lower migration rates than LMW phthalates.

Plasticizer	Migration Rate (µg/cm²/h) in Artificial Saliva
DEHP	~10-13[2]
DBP	Higher than DEHP/DINP[3]
BBP	Expected to be between DEHP/DINP and DBP[3]
DINP	~10-13[2]
DIBP	Higher than DEHP/DINP[3]

Note: Migration rates are highly dependent on experimental conditions.

Thermal Stability

Thermogravimetric analysis (TGA) is used to determine the thermal stability of plasticizers by measuring their weight loss as a function of temperature. Higher decomposition temperatures indicate greater thermal stability, which is crucial for processing at elevated temperatures.

Plasticizer	Onset of Decomposition (°C)
DEHP	~200-250
DBP	~175-225
DINP	~220-270
DOTP	Generally more stable than DEHP

Note: Decomposition temperatures can vary depending on the specific experimental conditions of the TGA analysis.

Mechanical Properties of Plasticized PVC

The primary function of a plasticizer is to increase the flexibility and workability of a polymer. The choice of plasticizer significantly impacts the mechanical properties of the final material, such as tensile strength, elongation at break, and hardness. The following table provides a general comparison of the effects of different phthalates on PVC.

Property	DEHP	DBP	DINP/DIDP
Plasticizing Efficiency	High	Very High	Good
Tensile Strength	Decreases with increasing concentration	Decreases significantly with increasing concentration	Decreases with increasing concentration
Elongation at Break	Increases with increasing concentration	Increases significantly with increasing concentration	Increases with increasing concentration
Hardness (Shore A)	Decreases with increasing concentration	Decreases significantly with increasing concentration	Decreases with increasing concentration

Experimental Protocols

Objective comparison of plasticizer performance relies on standardized experimental methodologies. Below are summaries of key protocols used in the evaluation of phthalate plasticizers.

Migration Testing

Objective: To quantify the amount of plasticizer that leaches from a polymer matrix into a simulant liquid over a specified time and temperature.

Methodology (General):

• Sample Preparation: A sample of the plasticized material with a known surface area is prepared.

• Simulant Selection: A simulant liquid is chosen to represent the intended contact medium (e.g., food simulants like ethanol/water mixtures or fatty food simulants like olive oil; or physiological simulants like artificial saliva or sweat).

• Exposure: The sample is immersed in the simulant in a sealed, inert container.

• Incubation: The container is incubated at a controlled temperature for a defined period.

• Analysis: The simulant is then analyzed to determine the concentration of the migrated plasticizer.

• Quantification: Gas Chromatography-Mass Spectrometry (GC-MS) is a common and sensitive technique for identifying and quantifying the migrated phthalates.[4][5]

Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

Objective: To determine the thermal stability and decomposition profile of a plasticizer.

Methodology (General):

• Sample Preparation: A small, accurately weighed sample of the plasticizer is placed in a TGA crucible.

• Heating Program: The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant rate.

• Data Acquisition: The weight of the sample is continuously monitored as a function of temperature.

• Analysis: The resulting TGA curve shows the temperatures at which weight loss occurs, indicating decomposition or volatilization. The onset of decomposition is a key parameter for assessing thermal stability.

Mechanical Properties Testing

Objective: To evaluate the effect of a plasticizer on the mechanical performance of a polymer.

Methodology (e.g., Tensile Testing of Plasticized PVC films according to ASTM D882): [6][7][8]

• Sample Preparation: Thin films of PVC containing a specific concentration of the plasticizer are prepared. Test specimens are cut to standardized dimensions (e.g., rectangular strips).

• Conditioning: The specimens are conditioned at a standard temperature and humidity (e.g., 23°C and 50% relative humidity) for a specified period.[8]

• Testing: The specimen is mounted in the grips of a universal testing machine.

• Data Acquisition: The specimen is pulled at a constant rate of extension until it breaks. The load and extension are continuously recorded.

• Analysis: From the stress-strain curve, key properties are determined, including:

  • Tensile Strength: The maximum stress the material can withstand before breaking.[7]

  • Elongation at Break: The percentage increase in length at the point of fracture.[7]

  • Modulus of Elasticity: A measure of the material's stiffness.[7]

Visualizing Key Pathways and Workflows

Phthalate-Induced Endocrine Disruption Signaling Pathway

Phthalates are known endocrine-disrupting chemicals that can interfere with the body's hormonal systems. One of the key mechanisms is their interaction with nuclear receptors such as the estrogen receptor (ER), androgen receptor (AR), and peroxisome proliferator-activated receptors (PPARs).

Caption: Phthalate interaction with nuclear receptors leading to endocrine disruption.

Experimental Workflow for Migration Testing

The following diagram illustrates a typical workflow for conducting a plasticizer migration study.

Caption: A generalized workflow for determining plasticizer migration.

Logical Relationship of Phthalate Properties

This diagram illustrates the relationship between the molecular weight of phthalates and their key performance characteristics.

Caption: Relationship between phthalate molecular weight and key properties.

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of Migration Rates for Certain Phthalates - Miljøstyrelsen [mst.dk]
• 3. www2.mst.dk [www2.mst.dk]
• 4. New standard test method to identify plasticizers | Food Packaging Forum [foodpackagingforum.org]
• 5. benchchem.com [benchchem.com]
• 6. ASTM D882 - Tensile Properties of Thin Plastic Sheeting - ICC Evaluation Service, LLC (ICC-ES) [icc-es.org]
• 7. zwickroell.com [zwickroell.com]
• 8. micomlab.com [micomlab.com]

The Double-Edged Sword of Flexibility: A Comparative Guide to the Structure-Activity Relationship of Phthalate Esters

For researchers, scientists, and drug development professionals, understanding the nuanced relationship between the chemical structure of phthalate (B1215562) esters and their biological activity is paramount. This guide provides an objective comparison of their performance, supported by experimental data, to illuminate their mechanisms of action and potential as endocrine disruptors.

Phthalate esters, ubiquitous plasticizers that impart flexibility to a vast array of consumer products, have come under intense scrutiny for their potential to interfere with the endocrine system. Their biological activity is intrinsically linked to their chemical structure, particularly the nature of their ester side chains. This guide delves into the structure-activity relationship (SAR) of phthalates, presenting quantitative data on their interaction with nuclear receptors and their metabolic fate, alongside detailed experimental protocols for key assays.

Comparative Analysis of Phthalate Ester Activity

The biological effects of phthalate esters are largely dictated by the length and branching of their alkyl side chains. Generally, phthalates are not biologically active in their parent diester form but are hydrolyzed by non-specific esterases into their monoester metabolites, which are the primary active molecules.[1]

Interaction with Nuclear Receptors

Phthalate monoesters can act as ligands for several nuclear receptors, most notably the Peroxisome Proliferator-Activated Receptors (PPARs) and the Estrogen Receptor (ER), thereby disrupting normal hormonal signaling.

Peroxisome Proliferator-Activated Receptors (PPARs):

The activation of PPARs, particularly PPARα and PPARγ, is a key mechanism of phthalate toxicity.[2] The potency of phthalate monoesters in activating PPARs is highly dependent on their side-chain structure. Monoesters with medium-length, unbranched alkyl chains (C4-C6) tend to be the most potent activators.

Phthalate Monoester	Receptor	Species	EC50 (µM)	Reference
Mono-n-butyl phthalate (MnBP)	PPARα	Mouse	63	[2]
Monobenzyl phthalate (MBzP)	PPARα	Mouse	21	[2]
Monobenzyl phthalate (MBzP)	PPARα	Human	30	[2]
Mono-(2-ethylhexyl) phthalate (MEHP)	PPARα	Mouse	0.6	[3]
Mono-(2-ethylhexyl) phthalate (MEHP)	PPARα	Human	3.2	[3]
Monobenzyl phthalate (MBzP)	PPARγ	Mouse	75-100	[2]
Monobenzyl phthalate (MBzP)	PPARγ	Human	75-100	[2]
Mono-(2-ethylhexyl) phthalate (MEHP)	PPARγ	Mouse	10.1	[3]
Mono-(2-ethylhexyl) phthalate (MEHP)	PPARγ	Human	6.2	[3]

Estrogen Receptor (ER):

Certain phthalates exhibit weak estrogenic activity by binding to the estrogen receptor. The binding affinity is influenced by the structure of the side chains, with some studies suggesting that phthalates with shorter alkyl chains or a benzyl (B1604629) group can interact with the ER. However, the estrogenic potency of most phthalates is significantly lower than that of the endogenous hormone 17β-estradiol. Some phthalates, such as Dicyclohexyl phthalate (DCHP), Butyl benzyl phthalate (BBP), and Di(2-ethylhexyl) phthalate (DEHP), have been shown to have estrogenic activity in vitro.[4]

Phthalate Ester	Assay	Endpoint	Result	Reference
Butyl benzyl phthalate (BBP)	Yeast Estrogen Screen	Estrogenic Activity	Weakly positive	[5]
Dibutyl phthalate (DBP)	Yeast Estrogen Screen	Estrogenic Activity	Weakly positive	[5]
Diethyl phthalate (DEP)	Yeast Estrogen Screen	Estrogenic Activity	Weakly positive	[5]
Di(2-ethylhexyl) phthalate (DEHP)	Yeast Estrogen Screen	Estrogenic Activity	Inactive	[5]
Dicyclohexyl phthalate (DCHP)	MCF-7 cell proliferation	Estrogenic Activity	Potency ~1,700,000 times less than 17β-estradiol	[4]

Enzymatic Degradation

The primary metabolic pathway for phthalate diesters is hydrolysis to their corresponding monoesters by carboxylesterases in the liver, intestines, and other tissues.[6][7] The rate of this hydrolysis is dependent on the structure of the ester side chains, with short-chain phthalates generally being hydrolyzed more readily than long-chain or branched-chain phthalates.[1]

Phthalate Diester	Enzyme Source	Vmax (nmol/min/mg protein)	Reference
Dibutyl phthalate (DBP)	Human Liver Microsomes	> Liver > Small intestine > Kidney > Lung	[7]
Di(2-ethylhexyl) phthalate (DEHP)	Human Liver Microsomes	Small intestine > Liver > Kidney > Lung	[7]
Di(2-ethylhexyl) phthalate (DEHP)	Rat Liver Microsomes	~0.8	[6]
Di(2-ethylhexyl) phthalate (DEHP)	Mouse Liver Microsomes	~2.5	[6]
Di(2-ethylhexyl) phthalate (DEHP)	Monkey Liver Microsomes	~0.7	[6]
Di(2-ethylhexyl) phthalate (DEHP)	Dog Liver Microsomes	~1.5	[6]

Experimental Protocols

Competitive Estrogen Receptor Binding Assay

This assay determines the ability of a test chemical to compete with a radiolabeled ligand for binding to the estrogen receptor.

Materials:

• Rat uterine cytosol (source of estrogen receptors)

• [³H]-17β-estradiol (radiolabeled ligand)

• Test phthalate esters

• Assay buffer (e.g., TEDG buffer: 10 mM Tris, 1.5 mM EDTA, 1 mM dithiothreitol, 10% glycerol, pH 7.4)

• Hydroxylapatite (HAP) slurry

• Scintillation fluid and counter

Procedure:

• Prepare rat uterine cytosol as the source of estrogen receptors.[8]

• In triplicate, incubate a fixed concentration of [³H]-17β-estradiol with varying concentrations of the unlabeled test phthalate ester in the presence of the uterine cytosol.[8]

• Incubate the mixture at 4°C for 18-24 hours to reach equilibrium.

• Separate the receptor-bound and unbound radioligand by adding hydroxylapatite slurry and centrifuging.[8]

• Wash the HAP pellet to remove non-specifically bound ligand.

• Measure the radioactivity in the HAP pellet using a scintillation counter.

• Calculate the concentration of the test chemical that inhibits 50% of the specific binding of [³H]-17β-estradiol (IC50).

PPAR Transactivation Assay (Luciferase Reporter Gene Assay)

This cell-based assay measures the ability of a test compound to activate a PPAR-dependent reporter gene.

Materials:

• Mammalian cell line (e.g., COS-1 or HepG2)

• Expression plasmid for the PPAR of interest (e.g., pCMX-mPPARα)

• Reporter plasmid containing a PPAR response element upstream of a luciferase gene (e.g., pPPRE-luc)

• Transfection reagent (e.g., FuGENE 6)

• Test phthalate monoesters

• Luciferase assay reagent

• Luminometer

Procedure:

• Seed cells in a multi-well plate and allow them to attach.

• Co-transfect the cells with the PPAR expression plasmid and the luciferase reporter plasmid using a suitable transfection reagent.[9] A co-transfection with a Renilla luciferase plasmid can be used for normalization.[9]

• After an incubation period (e.g., 24 hours), replace the medium with fresh medium containing various concentrations of the test phthalate monoester.[9]

• Incubate the cells for another 24 hours.[9]

• Lyse the cells and measure the luciferase activity using a luminometer.

• Normalize the firefly luciferase activity to the Renilla luciferase activity (if used).

• Calculate the EC50 value, which is the concentration of the test compound that produces 50% of the maximal luciferase response.[3]

In Vitro Enzymatic Hydrolysis of Phthalate Diesters

This assay determines the rate of hydrolysis of phthalate diesters to their monoesters by liver microsomes.

Materials:

• Rat or human liver microsomes

• Phthalate diester substrates

• Reaction buffer (e.g., phosphate (B84403) buffer)

• HPLC or GC-MS system for metabolite quantification

Procedure:

• Prepare a reaction mixture containing liver microsomes and the phthalate diester substrate in a reaction buffer.

• Incubate the mixture at 37°C for various time points.

• Stop the reaction by adding a quenching solvent (e.g., acetonitrile).

• Centrifuge the samples to pellet the protein.

• Analyze the supernatant for the formation of the phthalate monoester metabolite using a validated HPLC or GC-MS method.[10]

• Determine the initial reaction velocity at different substrate concentrations.

• Calculate the kinetic parameters, Michaelis-Menten constant (Km) and maximum velocity (Vmax), by fitting the data to the Michaelis-Menten equation.

Visualizing the Pathways and Processes

To better illustrate the complex interactions and experimental designs, the following diagrams have been generated using the DOT language.

Caption: Phthalate-Induced PPAR Signaling Pathway.

References

• 1. Binding characteristics of dialkyl phthalates for the estrogen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activation of PPARalpha and PPARgamma by environmental phthalate monoesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Estimation of estrogenic and anti-estrogenic activities of some phthalate diesters and monoesters by MCF-7 cell proliferation assay in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The estrogenic activity of phthalate esters in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydrolysis of di(2-ethylhexyl) phthalate in humans, monkeys, dogs, rats, and mice: An in vitro analysis using liver and intestinal microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Hydrolysis of dibutyl phthalate and di(2-ethylhexyl) phthalate in human liver, small intestine, kidney, and lung: An in vitro analysis using organ subcellular fractions and recombinant carboxylesterases [pubmed.ncbi.nlm.nih.gov]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Phthalate Metabolism and Kinetics in an In Vitro Model of Testis Development - PMC [pmc.ncbi.nlm.nih.gov]

Unmasking the Neurological Threats of Common Plastics: A Comparative Guide to Phthalate Neurotoxicity in Zebrafish

A comprehensive analysis of six common phthalates reveals divergent neurotoxic profiles in the developing zebrafish model. Researchers, scientists, and drug development professionals can now leverage this comparative data to better understand the potential neurological risks posed by these ubiquitous plasticizers.

New research highlights the varying degrees of neurotoxicity associated with six prevalent phthalate (B1215562) esters (PAEs), with benzyl (B1604629) butyl phthalate (BBzP), di-2-ethylhexyl phthalate (DEHP), and diisononyl phthalate (DiNP) demonstrating the most significant adverse effects on the developing nervous system of zebrafish embryos. In contrast, dimethyl phthalate (DMP), diethyl phthalate (DEP), and di-n-octyl phthalate (DnOP) showed minimal to no neurotoxic effects in the assays conducted. This guide provides a detailed comparison of these findings, supported by experimental data and protocols, to inform future research and risk assessment.

Comparative Neurotoxicity of Phthalates

The neurotoxic potential of the six phthalates was evaluated using a battery of assays, including developmental toxicity, locomotor activity, and analysis of specific neuronal populations and gene expression. The results underscore a clear distinction in the neurotoxicity of different phthalates.

Key Findings:

• Behavioral Alterations: Exposure to BBzP, DEHP, and DiNP resulted in significant alterations in the locomotor activity of larval zebrafish, while DMP, DEP, and DnOP had no observable effects.[1] Specifically, BBzP and DiNP induced hypoactivity in the light phase, suggesting an impact on visual-motor response.[1] DEHP exposure led to hyperactivity in the dark phase at higher concentrations.[2]

• Neuronal Development: A reduction in the expression of a pan-neuronal marker, Tg(HuC:eGFP), was observed after exposure to BBzP, DEHP, and DiNP, indicating a general neurotoxic effect.[3]

• Myelination and Glial Cells: The expression of markers for oligodendrocytes, Tg(sox10:eGFP), and myelin basic protein, Tg(mbp:GFP), was reduced by BBzP and DiNP, suggesting an impact on glial cell development and myelination.[3]

• Neurotransmitter System Disruption: Gene expression analysis revealed phthalate-specific effects on the cholinergic and dopaminergic systems. DiNP exposure upregulated ache (acetylcholinesterase) and drd1b (dopamine receptor D1b).[3] DEHP exposure also led to an upregulation of ache but a downregulation of drd1b.[3] BBzP exposure suppressed the expression of th (tyrosine hydroxylase), a key enzyme in dopamine (B1211576) synthesis.[3]

• Developmental Toxicity: The six tested phthalates exhibited low developmental toxicity concerning mortality and malformations at the concentrations tested for neurotoxicity.[2] Mortality was generally only observed at the highest tested concentrations for DMP, DEP, and BBzP.[2]

Table 1: Summary of Neurotoxic Effects of Different Phthalates in Zebrafish Larvae

Phthalate	Locomotor Activity Alteration	Pan-Neuronal Marker (HuC:eGFP) Reduction	Oligodendrocyte Marker (sox10:eGFP) Reduction	Myelin Marker (mbp:GFP) Reduction	Cholinergic System Gene (ache) Upregulation	Dopaminergic System Gene (drd1b, th) Alteration
DMP	No	No	No	No	No	No
DEP	No	No	No	No	No	No
BBzP	Yes	Yes	Yes	No	No	th suppression
DEHP	Yes	Yes	No	No	Yes	drd1b downregulation
DnOP	No	No	No	No	No	No
DiNP	Yes	Yes	Yes	Yes	Yes	drd1b upregulation

Experimental Protocols

The following methodologies were employed to assess the neurotoxicity of the six phthalates in zebrafish embryos and larvae.

1. Zebrafish Husbandry and Embryo Exposure: Wild-type AB strain zebrafish were maintained under standard laboratory conditions. Fertilized embryos were collected and exposed to various concentrations of DMP, DEP, BBzP, DEHP, DnOP, and DiNP from 4 hours post-fertilization (hpf) to 120 hpf. A control group was exposed to the vehicle (dimethyl sulfoxide, DMSO).

2. Developmental Toxicity Assessment: Embryonic mortality and malformation rates were recorded at 24, 48, 72, 96, and 120 hpf to determine the sublethal concentration range for subsequent neurotoxicity assays.

3. Locomotor Activity Assay: At 120 hpf, the locomotor activity of individual larvae was monitored using an automated tracking system. The behavior was assessed under alternating light and dark periods to evaluate photomotor responses. Key parameters measured included total distance moved, duration of movement, and frequency of movement.

4. Analysis of Transgenic Zebrafish Lines: Transgenic zebrafish lines with fluorescently labeled neuronal populations were used to visualize the effects of phthalate exposure on the developing nervous system.

• Tg(HuC:eGFP): Labels mature neurons.

• Tg(sox10:eGFP): Labels neural crest-derived cells, including oligodendrocytes.

• Tg(mbp:GFP): Labels myelinating oligodendrocytes. Fluorescence intensity was quantified in specific brain regions to assess changes in these neuronal populations.

5. Gene Expression Analysis (RT-qPCR): Total RNA was extracted from whole larvae at 120 hpf. Reverse transcription-quantitative polymerase chain reaction (RT-qPCR) was performed to measure the transcript levels of genes involved in the cholinergic (ache) and dopaminergic (dat, th, drd1b) systems. Beta-actin was used as a housekeeping gene for normalization.

Visualizing the Experimental and Mechanistic Frameworks

To better illustrate the experimental process and the potential mechanisms of phthalate neurotoxicity, the following diagrams have been generated.

Caption: Experimental workflow for assessing phthalate neurotoxicity in zebrafish.

Caption: Signaling pathways affected by phthalate-induced neurotoxicity.

References

• 1. Comparative Analysis of Neurotoxicity of Six Phthalates in Zebrafish Embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Comparative Analysis of Neurotoxicity of Six Phthalates in Zebrafish Embryos - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Dihexyl Phthalate Toxicity: In Vitro vs. In Vivo Perspectives

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of in vitro and in vivo studies on the toxicity of dihexyl phthalate (B1215562) (DHP), with a primary focus on the widely studied analog, di(2-ethylhexyl) phthalate (DEHP), due to the extensive availability of data. The objective is to offer a clear, data-driven overview of the toxicological profiles established through different experimental models, aiding researchers in designing and interpreting their own studies.

Executive Summary

Dihexyl phthalates are pervasive environmental contaminants that have raised significant health concerns due to their endocrine-disrupting and reproductive toxicity. Toxicological assessments of these compounds rely on a combination of in vitro (cell-based) and in vivo (animal-based) studies. In vitro models offer a rapid and mechanistic understanding of cellular toxicity, while in vivo studies provide insights into the systemic effects and complex biological responses within a whole organism. This guide synthesizes key findings from both approaches, presenting quantitative data, detailed experimental protocols, and visual representations of the molecular pathways involved.

Quantitative Data Summary

The following tables summarize the quantitative data from various in vitro and in vivo studies on DEHP toxicity, providing a comparative overview of cytotoxic, genotoxic, and reproductive effects.

Table 1: Summary of In Vitro Toxicity Data for DEHP

Cell Line	Assay	Endpoint	Concentration/Dose	Result
16HBE (Human Bronchial Epithelial)	MTT	Cell Viability	2 mmol/L (48h)	Significant inhibition of cell viability.[1]
16HBE (Human Bronchial Epithelial)	Flow Cytometry	Apoptosis	0.125, 0.5, 2 mmol/L (48h)	Significant increase in apoptotic cells.[1]
HCT 116 (Human Colon Carcinoma)	MTT	Cell Viability	25-240 µM (24h)	IC50 ≈ 130 µM.[2]
TT (Bottlenose Dolphin Skin Fibroblasts)	Micronucleus Assay	Genotoxicity	≥ 0.5 mM	Significant induction of micronuclei.[3]
CHO (Chinese Hamster Ovary)	Micronucleus Assay	Genotoxicity	≥ 0.5 mM	Significant induction of micronuclei.[3]
Differentiated hESCs	RTCA	Cell Proliferation	10 days	IC50 = 165.78 µg/ml.[4]

Table 2: Summary of In Vivo Toxicity Data for DEHP

Animal Model	Endpoint	NOAEL	LOAEL	Route of Exposure
Rat	Male Reproductive Development	4.8 mg/kg/day	-	Oral
Rat	Developmental Toxicity	44 mg/kg/day	91 mg/kg/day	Oral[5]
Mouse	Reproductive Toxicity	-	130 mg/kg/day	Oral[6]
Rat	Male Reproductive Effects	5.8 mg/kg/day	29 mg/kg/day	Oral[5]
Rat	Liver Micronuclei Induction	-	250 mg/kg/day (14 days)	Oral[7]

NOAEL: No Observed Adverse Effect Level; LOAEL: Lowest Observed Adverse Effect Level

Key Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are standardized protocols for key assays used in the assessment of DHP toxicity.

In Vitro Assays

1. MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Plate cells in a 96-well plate at a density of 4 x 104 cells/mL and incubate for 24 hours to allow for cell attachment.[1]

• Treatment: Expose cells to various concentrations of DEHP (e.g., 0.25 to 16 mmol/L) or a vehicle control (e.g., 0.1% DMSO) for a specified period (e.g., 48 hours).[1]

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[1]

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of 10% SDS, 0.6% acetic acid in DMSO) to dissolve the formazan crystals.[2][8]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[2] Cell viability is expressed as a percentage of the control.

2. Comet Assay (Single Cell Gel Electrophoresis) for Genotoxicity

The Comet assay is a sensitive method for the detection of DNA damage in individual cells.

• Cell Preparation: Prepare a single-cell suspension from control and DEHP-treated cultures.

• Embedding in Agarose (B213101): Mix the cell suspension with low melting point agarose and layer it onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a lysis solution (containing high salt and detergents) to remove cell membranes and cytoplasm, leaving the nuclear material (nucleoids).

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Perform electrophoresis at a low voltage (e.g., 25 V) for a specified time (e.g., 20 minutes).[3] DNA with strand breaks will migrate from the nucleoid, forming a "comet" shape.

• Staining and Visualization: Neutralize and stain the slides with a fluorescent DNA dye (e.g., ethidium (B1194527) bromide or SYBR Green) and visualize using a fluorescence microscope.

• Analysis: Quantify the extent of DNA damage by measuring the length of the comet tail and the percentage of DNA in the tail.

3. Micronucleus Assay for Genotoxicity

The micronucleus assay detects chromosomal damage by identifying small nuclei (micronuclei) that form around chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.

• Cell Culture and Treatment: Seed cells and treat with various concentrations of DEHP for a period that allows for at least one cell division (e.g., 24 hours).[3]

• Cytokinesis Block: Add cytochalasin B (e.g., 6 µg/ml) to the culture medium to block cytokinesis, resulting in binucleated cells.[3]

• Harvesting and Staining: Harvest the cells, fix them, and stain the cytoplasm and nuclei with appropriate dyes (e.g., Giemsa or a fluorescent DNA stain).

• Scoring: Under a microscope, score the frequency of micronuclei in a predetermined number of binucleated cells (e.g., 1000 cells).[9]

In Vivo Study Design

Reproductive and Developmental Toxicity Study in Mice

This protocol outlines a general approach for assessing the reproductive and developmental toxicity of DHP in a rodent model.

• Animal Model: Use a standard laboratory strain of mice (e.g., CD-1 or C57BL/6).

• Dosing: Administer DEHP orally (e.g., via gavage or in the diet) to adult female mice for a specified period before and during gestation, and during lactation. Dose levels should include a control group and at least three treatment groups (e.g., 0, 10, 100, and 500 mg/kg/day).

• Mating: After the pre-gestation dosing period, mate the females with untreated males.

• Endpoints in Dams: Monitor maternal body weight, food consumption, and clinical signs of toxicity throughout the study. At necropsy, evaluate organ weights (liver, kidneys, reproductive organs) and perform histopathological examinations.

• Endpoints in Offspring:

  • Developmental: Record litter size, pup viability, sex ratio, and body weight at various postnatal days.[10]

  • Reproductive (Male): Examine anogenital distance at birth. At sexual maturity, assess sperm count and motility, and perform histopathology of the testes and epididymides.

  • Reproductive (Female): Monitor the age of vaginal opening as an indicator of puberty.[11] At adulthood, evaluate estrous cyclicity and perform histopathology of the ovaries and uterus.

Signaling Pathways in Dihexyl Phthalate Toxicity

In vitro and in vivo studies have implicated several signaling pathways in the toxic effects of DHP. Understanding these pathways is crucial for elucidating the mechanisms of toxicity and for identifying potential biomarkers of exposure.

Peroxisome Proliferator-Activated Receptor Alpha (PPARα) Pathway

DEHP and its metabolites are known to activate PPARα, particularly in the liver.[12] This activation is a key event in the hepatotoxicity and carcinogenicity observed in rodents.

PPARα signaling pathway activated by DHP metabolites.

Phosphatidylinositol 3-Kinase (PI3K)/Akt Signaling Pathway

The PI3K/Akt pathway is a critical regulator of cell survival, proliferation, and metabolism. Dysregulation of this pathway by DHP has been implicated in reproductive toxicity and neurotoxicity.[13][14]

Inhibition of the PI3K/Akt signaling pathway by DHP.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for assessing the toxicity of a compound like dihexyl phthalate, integrating both in vitro and in vivo approaches.

Integrated workflow for DHP toxicity assessment.

Conclusion

The comparison of in vitro and in vivo studies on dihexyl phthalate toxicity reveals a complementary relationship between the two approaches. In vitro assays are invaluable for high-throughput screening, elucidating cellular mechanisms, and identifying specific molecular targets. They provide crucial data on cytotoxicity and genotoxicity at the cellular level. However, they cannot fully recapitulate the complex interactions that occur within a whole organism.

In vivo studies are essential for understanding the systemic effects of DHP, including its impact on reproductive and developmental processes, and for establishing dose-response relationships that are critical for human health risk assessment. The findings from animal models, such as altered hormone levels, reproductive tract abnormalities, and organ toxicity, provide a more holistic view of the potential hazards of DHP exposure.

For a comprehensive toxicological evaluation, an integrated approach that leverages the strengths of both in vitro and in vivo methodologies is indispensable. Future research should focus on bridging the gap between these models, for instance, by using human-relevant in vitro systems and by developing more sophisticated models that can better predict in vivo outcomes. This will ultimately lead to a more accurate assessment of the risks posed by dihexyl phthalates to human health.

References

• 1. Analysis of toxicity effects of Di-(2-ethylhexyl) phthalate exposure on human bronchial epithelial 16HBE cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Di(2-ethylhexyl) phthalate inhibits glutathione regeneration and dehydrogenases of the pentose phosphate pathway on human colon carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Plastic additive di(2-ethylhexyl)phthalate (DEHP) causes cell death and micronucleus induction on a bottlenose dolphin’s (Tursiops truncatus) in vitro-exposed skin cell line [frontiersin.org]
• 4. Di-(2-ethylhexyl)-phthalate induces apoptosis via the PPARγ/PTEN/AKT pathway in differentiated human embryonic stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemview.epa.gov [chemview.epa.gov]
• 6. RELEVANCE TO PUBLIC HEALTH - Toxicological Profile for Di(2-Ethylhexyl)Phthalate (DEHP) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Confirmation of Di(2-ethylhexyl) phthalate-induced micronuclei by repeated dose liver micronucleus assay: focus on evaluation of liver micronucleus assay in young rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. iss.it [iss.it]
• 9. Evaluation of Genotoxicity by Micronucleus Assay in vitro and by Allium cepa Test in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reproductive and neurobehavioural toxicity study of bis(2-ethylhexyl) phthalate (DEHP) administered to mice in the diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Behavioral Effects of Exposure to Phthalates in Female Rodents: Evidence for Endocrine Disruption? [mdpi.com]
• 12. PPARα- and DEHP-Induced Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Di-(2-ethylhexyl) phthalate exposure disrupts glucose homeostasis through inhibition of PI3K/Akt/FoxO1 pathway triggering β-cell dedifferentiation in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Developmental Exposure to Di-(2-ethylhexyl) Phthalate Induces Cerebellar Granule Cell Apoptosis via the PI3K/AKT Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Phthalate Metabolite Effects on Thyroid Receptors: An In Vitro and In Silico Assessment

A comprehensive guide for researchers and drug development professionals on the differential effects of Di-(2-ethylhexyl)phthalate (DEHP) and Di-(2-ethylhexyl)terephthalate (DEHT) metabolites on thyroid hormone receptors.

This guide provides an objective comparison of the in vitro and in silico effects of various phthalate (B1215562) metabolites on thyroid receptors. The data presented is compiled from peer-reviewed studies to assist researchers in understanding the potential endocrine-disrupting activity of these compounds.

Comparative Effects on Thyroid Receptor Activity: In Vitro Data

The T-screen assay, a cell proliferation assay using the rat pituitary tumor cell line GH3, is a common method to assess the agonistic and antagonistic effects of compounds on thyroid hormone receptors. The following table summarizes the key findings from a comparative study on the metabolites of DEHP and its substitute, DEHT.

Metabolite	Parent Compound	Concentration	Agonist/Antagonist Effect	Observations
MEHP	DEHP	10 - 20 µg/mL	Partial Agonist	Induced a small but significant increase in cell proliferation (<15%).[1]
5-OH-MEHP	DEHP	> 0.2 µg/mL	Agonist	Showed a significant, concentration-dependent agonistic effect. Exhibited a synergistic effect when co-treated with T3.[1]
5-oxo-MEHP	DEHP	10 µg/mL	Antagonist	Significantly inhibited cell growth in the presence of T3 at non-cytotoxic concentrations.[1]
MEHT	DEHT	2 - 5 µg/mL	Antagonist	Displayed a concentration-dependent antagonistic effect on T3-induced cell proliferation at non-cytotoxic concentrations.[1]
Oxidized DEHT Metabolites	DEHT	Not specified	No Effect	Did not show any significant effect on T3 receptors.[1]
DCHP	DCHP	IC50: 11 ± 3 µM	Antagonist	Inhibited T3 activity.
BBP	BBP	IC50: 40 ± 6 µM	Antagonist	Inhibited T3 activity.
DBP	DBP	IC50: 39 ± 1 µM	Antagonist	Inhibited T3 activity.

In Silico Molecular Docking Analysis

Molecular docking studies provide insights into the potential binding interactions between ligands and receptor proteins. The binding energy values indicate the affinity of the metabolite for the thyroid hormone receptor (TRα1).

Metabolite	Parent Compound	Binding Energy (kcal/mol)	Key Interacting Residues
MEHP	DEHP	-7.2	Not specified
5-OH-MEHP	DEHP	-7.5	Not specified
MEHT	DEHT	-7.1	Not specified
5-OH-MEHT	DEHT	-7.3	Not specified

Experimental Protocols

T-Screen Assay for Thyroid Hormone Receptor Activity

This protocol is based on the methodology described for assessing the effects of compounds on the proliferation of the GH3 rat pituitary tumor cell line, which is dependent on thyroid hormone.

1. Cell Culture and Maintenance:

• GH3 cells are cultured in DMEM:F12 medium supplemented with fetal bovine serum and penicillin-streptomycin.

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Cells should be passaged or fed at least twice a week.

2. Assay Procedure:

• Harvest GH3 cells and resuspend them in an assay medium (e.g., DMEM with charcoal-stripped fetal bovine serum).

• Seed the cells into 96-well plates at a predetermined density and allow them to attach overnight.

• Expose the cells to a range of concentrations of the test phthalate metabolites, both in the absence (for agonist testing) and presence (for antagonist testing) of a known thyroid hormone like T3.

• Include appropriate controls: solvent control, positive control (T3), and reference antagonist.

• Incubate the plates for a specified period (e.g., 96 hours).

• Assess cell proliferation using a suitable method, such as the AlamarBlue™ assay or MTT assay.

• Express the results as a percentage of the maximal response to T3 (for agonists) or as a percentage of inhibition of the T3 response (for antagonists).

In Silico Molecular Docking

This protocol outlines a general workflow for performing molecular docking studies to predict the binding of phthalate metabolites to thyroid hormone receptors.

1. Preparation of Receptor and Ligand Structures:

• Obtain the 3D crystal structure of the thyroid hormone receptor (e.g., TRα or TRβ) from the Protein Data Bank (PDB).

• Prepare the receptor by removing water molecules, adding hydrogen atoms, and assigning charges.

• Generate the 3D structures of the phthalate metabolites and optimize their geometry.

2. Docking Simulation:

• Define the binding site on the receptor, typically centered on the co-crystallized ligand or identified through binding site prediction tools.

• Use a molecular docking program (e.g., AutoDock, Glide) to dock the prepared ligands into the receptor's binding site.

• The docking algorithm will generate multiple possible binding poses for each ligand.

3. Scoring and Analysis:

• The docking program will calculate a binding energy or docking score for each pose, which estimates the binding affinity.

• Analyze the best-scoring poses to identify key interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the amino acid residues of the receptor.

• Compare the binding energies and interaction patterns of different metabolites to assess their relative binding affinities.

Visualizing Workflows and Pathways

Experimental Workflow for T-Screen Assay

Caption: Workflow of the T-screen assay for assessing thyroid receptor activity.

Thyroid Hormone Receptor Signaling Pathway

Caption: Simplified thyroid hormone receptor signaling pathway and points of interference.

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of Dihexyl Phthalate Biodegradation by Diverse Bacterial Strains

An Objective Guide for Researchers and Scientists in Environmental Remediation and Drug Development

The ubiquitous presence of dihexyl phthalates, particularly di(2-ethylhexyl) phthalate (B1215562) (DEHP), in the environment poses significant risks to ecosystems and human health. As endocrine-disrupting chemicals, their removal is a critical area of research. Bioremediation using microbial strains offers a promising and eco-friendly approach to degrade these persistent organic pollutants. This guide provides a comparative analysis of the biodegradation kinetics of dihexyl phthalate by various bacterial strains, supported by experimental data to aid researchers in selecting appropriate microorganisms for their specific applications.

Comparative Biodegradation Kinetics

The efficiency of dihexyl phthalate degradation varies significantly among different bacterial species and consortia, influenced by factors such as initial substrate concentration, pH, and temperature. The following table summarizes the biodegradation performance of several notable bacterial strains under their optimal reported conditions.

Bacterial Strain/Consortium	Initial DEHP Concentration (mg/L)	Degradation Efficiency (%)	Time (hours)	Optimal Temperature (°C)	Optimal pH	Half-life (t½) (hours)	Reference
Ochrobactrum anthropi L1-W	200	98.7	72	30	6	10.21	[1][2]
Enterobacter sp. YC-IL1	Not specified	100	168	30-35	7	Not Reported	[3]
Bacterial Consortium K1	420	Not directly specified, but follows first-order kinetics	Not specified	31.4	7.3	Not Reported	[4][5]
Pseudomonas fluorescens FS1	< 50	Follows first-order kinetics	Not specified	30	6.5 - 8.0	241.68 (10.07 days)	[6]
Rhodococcus ruber YC-YT1	100	100	72	30	7	Not Reported	[7][8][9]
Bacillus subtilis No. 66	Not specified (5 mM)	> 99	120	30	Not Reported	Not Reported	[10]
Rhodococcus pyridinivorans XB	200	98	48	30.4	7.08	5.44 - 23.5	[11]

Experimental Protocols

The quantification of dihexyl phthalate and its metabolites is crucial for assessing biodegradation kinetics. The methodologies outlined below are representative of the experimental protocols employed in the cited studies.

1. Bacterial Culture and Degradation Assay:

• Inoculum Preparation: Bacterial strains are typically pre-cultured in a nutrient-rich medium (e.g., Luria-Bertani broth) to obtain a sufficient cell density. The cells are then harvested by centrifugation, washed with a sterile saline solution, and resuspended in a mineral salt medium (MSM).

• Biodegradation Experiment: The degradation experiments are initiated by inoculating the prepared bacterial suspension into MSM containing a known concentration of dihexyl phthalate as the sole carbon source. The cultures are incubated under controlled conditions of temperature and pH with agitation to ensure adequate aeration.

• Sampling: Aliquots of the culture medium are collected at regular time intervals to determine the residual concentration of dihexyl phthalate and its metabolites.

2. Analytical Methods for Quantification:

• Sample Preparation: The collected samples are typically subjected to liquid-liquid extraction using a suitable organic solvent like ethyl acetate (B1210297) or dichloromethane (B109758) to extract the dihexyl phthalate and its degradation products from the aqueous medium. The organic phase is then separated, dried, and concentrated.

• High-Performance Liquid Chromatography (HPLC): HPLC is a widely used technique for the quantitative analysis of dihexyl phthalate. The extracted samples are dissolved in a suitable solvent (e.g., methanol) and injected into the HPLC system.

  • Typical HPLC Conditions:

    • Column: C18 reverse-phase column.

    • Mobile Phase: A gradient or isocratic mixture of methanol (B129727) and water is commonly used.

    • Detector: UV detector set at a specific wavelength (e.g., 225 nm).

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is employed for the identification and confirmation of dihexyl phthalate and its metabolic intermediates. The extracted samples are often derivatized before analysis to improve their volatility.

  • Typical GC-MS Conditions:

    • Column: A non-polar or semi-polar capillary column (e.g., HP-5MS).

    • Carrier Gas: Helium.

    • Temperature Program: A programmed temperature ramp is used to separate the compounds.

    • Ionization: Electron impact (EI) ionization is commonly used.

Visualizing Biodegradation Pathways and Workflows

Biodegradation Pathway of Dihexyl Phthalate

The microbial degradation of dihexyl phthalate generally proceeds through a de-esterification pathway. The following diagram illustrates the key steps in this process.

Caption: A generalized metabolic pathway for the bacterial degradation of dihexyl phthalate.

Experimental Workflow for Biodegradation Kinetics Study

The logical flow of experiments to determine the biodegradation kinetics of dihexyl phthalate is depicted in the following diagram.

Caption: A standard workflow for assessing the biodegradation kinetics of dihexyl phthalate by bacteria.

References

• 1. Study on biodegradation kinetics of di-2-ethylhexyl phthalate by newly isolated halotolerant Ochrobactrum anthropi strain L1-W - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Biodegradation of Di (2-Ethylhexyl) Phthalate by a novel Enterobacter spp. Strain YC-IL1 Isolated from Polluted Soil, Mila, Algeria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iwaponline.com [iwaponline.com]
• 5. [PDF] Biodegradation of di(2-ethylhexyl) phthalate by a new bacterial consortium. | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Biodegradation of Di-(2-ethylhexyl) Phthalate by Rhodococcus ruber YC-YT1 in Contaminated Water and Soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Biodegradation of an endocrine-disrupting chemical, di-2-ethylhexyl phthalate, by Bacillus subtilis No. 66 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Biodegradation pathway of di-(2-ethylhexyl) phthalate by a novel Rhodococcus pyridinivorans XB and its bioaugmentation for remediation of DEHP contaminated soil [inis.iaea.org]

A Comparative Guide to Esterase-Mediated Degradation of Dibutyl Phthalate (DBP) and Diethylhexyl Phthalate (DEHP)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the enzymatic degradation of two common phthalate (B1215562) plasticizers, dibutyl phthalate (DBP) and di(2-ethylhexyl) phthalate (DEHP), by various esterases. Phthalate esters are recognized as environmental pollutants and potential endocrine disruptors, making their remediation a critical area of research. This document summarizes key performance data, details experimental protocols for assessing degradation, and visualizes the degradation pathway.

Performance Comparison of Esterases

The efficiency of esterase-mediated degradation of DBP and DEHP is influenced by the source of the enzyme, the reaction system (aqueous vs. soil), and the specific characteristics of the phthalate itself. Generally, DBP, with its shorter alkyl chains, is more readily degraded by esterases compared to the bulkier DEHP molecule.

Degradation in Aqueous Systems

Enzyme Source	Substrate (Concentration)	Degradation (%)	Time (hours)	Reference
Geobacillus sp. esterase	DBP (100 mg/L)	~30%	336	[1][2]
Geobacillus sp. esterase	DEHP (100 mg/L)	~40%	336	[1][2]
Cutinase	DBP (500 mg/L)	~80%	7.5	[3]
Bacillus subtilis esterase (immobilized on chitosan-halloysite)	DBP	100%	Not specified	[2]
Bacillus subtilis esterase (immobilized on chitosan-halloysite)	DEHP	~90%	Not specified	[2]

Degradation in Soil Systems

The degradation of phthalates by esterases can be significantly influenced by soil characteristics.

Enzyme Source	Soil Type	Substrate (Concentration)	Degradation (%)	Time (hours)	Reference
Geobacillus sp. esterase	Agricultural Soil	DBP (100 mg/L)	~59%	336	[1][2]
Geobacillus sp. esterase	Forest Soil	DBP (100 mg/L)	~98%	336	[1][2]
Bacillus subtilis esterase	Agricultural Soil	DBP (100 mg/L)	100%	72	[1][2]
Bacillus subtilis esterase	Forest Soil	DBP (100 mg/L)	100%	2	[1][2]
Geobacillus sp. esterase	Agricultural Soil	DEHP (100 mg/L)	~35%	336	[1][2]
Geobacillus sp. esterase	Forest Soil	DEHP (100 mg/L)	~50%	336	[1][2]
Bacillus subtilis esterase	Agricultural Soil	DEHP (100 mg/L)	~35%	336	[1][2]
Bacillus subtilis esterase	Forest Soil	DEHP (100 mg/L)	~50%	336	[1][2]

Experimental Protocols

Reproducible and standardized methodologies are essential for comparing the efficacy of different esterases. Below are detailed protocols for a typical degradation assay and subsequent analysis.

Esterase-Mediated Degradation Assay

This protocol describes a general procedure for evaluating the degradation of DBP and DEHP by an esterase in an aqueous medium.

Materials:

• Purified or crude esterase solution

• Dibutyl phthalate (DBP) and Diethylhexyl phthalate (DEHP) stock solutions (dissolved in a suitable solvent like methanol (B129727) or ethanol)

• Buffer solution (e.g., phosphate (B84403) buffer, pH 7.0)

• Glass vials or flasks

• Shaking incubator

• Solvent for extraction (e.g., ethyl acetate, hexane)

• Internal standard for analytical quantification

Procedure:

• Reaction Setup: In a glass vial, prepare the reaction mixture containing the buffer solution and the esterase at a predetermined concentration.

• Substrate Addition: Add the DBP or DEHP stock solution to the reaction mixture to achieve the desired final concentration (e.g., 100 mg/L). A control reaction without the enzyme should be prepared in parallel.

• Incubation: Incubate the vials in a shaking incubator at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 24, 48, 72 hours).

• Sampling: At designated time points, withdraw aliquots from the reaction mixture for analysis.

• Extraction: To stop the enzymatic reaction and extract the remaining phthalates and their metabolites, add a suitable organic solvent (e.g., ethyl acetate) to the aliquot. Vortex vigorously and centrifuge to separate the organic and aqueous layers.

• Analysis: Analyze the organic phase using Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the concentration of DBP, DEHP, and their degradation products.

GC-MS Analysis of Phthalates and Metabolites

This protocol outlines the general steps for the quantification of DBP, DEHP, and their primary metabolites using GC-MS.

Instrumentation:

• Gas Chromatograph (GC) coupled with a Mass Spectrometer (MS)

• Capillary column suitable for phthalate analysis (e.g., DB-5MS)

Procedure:

• Sample Preparation: The extracted organic layer from the degradation assay is concentrated under a gentle stream of nitrogen if necessary and then reconstituted in a suitable solvent for injection. An internal standard is added for accurate quantification.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC injector port, which is maintained at a high temperature (e.g., 280°C) in splitless mode.

• Chromatographic Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through the capillary column. The oven temperature is programmed with a gradient to separate the different compounds based on their boiling points and interactions with the column's stationary phase.

• Mass Spectrometry Detection: As the separated compounds elute from the column, they enter the mass spectrometer. They are ionized (typically by electron impact), and the resulting ions are separated based on their mass-to-charge ratio.

• Data Analysis: The concentration of each compound is determined by comparing the peak area of the analyte to that of the internal standard and a calibration curve generated from standards of known concentrations. The degradation products, such as monobutyl phthalate (MBP), mono(2-ethylhexyl) phthalate (MEHP), and phthalic acid, can be identified by their characteristic mass spectra and retention times.

Visualizations

Phthalate Ester Degradation Pathway

The enzymatic degradation of DBP and DEHP is initiated by the hydrolysis of one of the ester bonds, a reaction catalyzed by esterases. This process is followed by the hydrolysis of the second ester bond, leading to the formation of phthalic acid, which can be further mineralized by microorganisms into carbon dioxide and water.

Caption: Generalized pathway for the esterase-mediated degradation of DBP and DEHP.

Experimental Workflow for Degradation Analysis

The following diagram illustrates the key steps involved in assessing the enzymatic degradation of phthalates.

Caption: Workflow for analyzing esterase-mediated phthalate degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Phthalate Ester Exposure and Associated Health Outcomes

This guide provides a comprehensive assessment of phthalate (B1215562) ester exposure, objectively comparing its impact on various health outcomes with supporting experimental data. It is designed for researchers, scientists, and drug development professionals to facilitate an understanding of the ubiquitous nature of phthalates and their physiological consequences.

Introduction to Phthalate Esters

Phthalate esters (PAEs) are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polyvinyl chloride (PVC) and other plastics.[1][2] Their extensive use in consumer products, including food packaging, personal care items, medical devices, and building materials, leads to widespread and continuous human exposure.[1][3][4] Phthalates are not chemically bound to the polymer matrix and can readily leach into the environment, leading to human exposure through ingestion, inhalation, and dermal contact.[4][5] Growing evidence from epidemiological and experimental studies has linked phthalate exposure to a range of adverse health effects, primarily due to their activity as endocrine-disrupting chemicals (EDCs).[6][7][8]

Major Exposure Sources and Pathways

Human exposure to phthalates is ubiquitous, with diet being a primary source for many phthalates like Di(2-ethylhexyl) phthalate (DEHP).[9][10] Fatty foods, such as dairy and meats, can accumulate phthalates from processing and packaging materials.[4][9] Other significant exposure routes include:

• Inhalation: Volatile low-molecular-weight (LMW) phthalates can be present in indoor air and dust, originating from sources like vinyl flooring and building materials.[9]

• Dermal Absorption: LMW phthalates are found in personal care products like cosmetics, lotions, and perfumes, and can be absorbed through the skin.[5][9]

• Medical Exposure: Patients undergoing medical procedures involving PVC-based devices, such as intravenous bags and tubing, can have high exposure levels.[11]

Vulnerable populations, including pregnant women, infants, and children, are of particular concern due to placental transfer, presence in breast milk, and age-specific behaviors like mouthing of toys.[1][4][5]

Comparative Data on Phthalate Exposure and Health Risks

The following tables summarize quantitative data from various studies to provide a comparative overview of phthalate exposure levels, reference doses, and associated health risks.

Table 1: Reference Doses (RfD) for Common Phthalate Esters The reference dose is an estimate of a daily oral exposure to the human population (including sensitive subgroups) that is likely to be without an appreciable risk of deleterious effects during a lifetime.

Phthalate	Abbreviation	Reference Dose (µg/kg/day)	Issuing Authority/Source
Dibutyl phthalate	DBP	6.7 - 15	Kortenkamp & Faust (2019)[12], He et al. (2024)[13]
Di(2-ethylhexyl) phthalate	DEHP	10 - 36	Kortenkamp & Faust (2019)[12], He et al. (2024)[13]
Benzylbutyl phthalate	BBzP	10	Kortenkamp & Faust (2019)[12]
Di-iso-nonyl phthalate	DiNP	59	Kortenkamp & Faust (2019)[12]
Di-iso-butyl phthalate	DiBP	100	Kortenkamp & Faust (2019)[12]
Diethyl phthalate	DEP	800	USEPA (2000)[14]

Table 2: Summary of Epidemiological Findings on Phthalate Exposure and Major Health Outcomes This table highlights associations observed in human studies between urinary phthalate metabolite concentrations and various health conditions.

Health Outcome Category	Specific Outcome	Associated Phthalate Metabolites	Observed Effect (Odds Ratio, Hazard Ratio, etc.)	Reference
Reproductive Health (Female)	Reduced Fecundability	Mono-(2-ethylhexyl) phthalate (MEHP), Mono-butyl phthalate (MBP), Mono-benzyl phthalate (MBzP)	IQR Increase associated with FOR = 0.82 - 0.88	[15]
Reproductive Health (Male)	Decreased Sperm Quality	DEHP metabolites	Consistent association found in multiple studies	[2][16]
Neurodevelopment	ADHD Symptoms	Low-molecular-weight phthalates	Consistent association with disruptive behaviors	[2][16][17]
Lower IQ Scores	Di-n-butyl phthalate (DnBP), Dimethyl phthalate (DMP)	Negative association with fluid and crystallized IQ	[18]
Metabolic Health	Metabolic Syndrome (Men)	DEHP metabolites	Quartile 4 vs. 1 associated with POR = 2.20	[19]
Metabolic Syndrome (Pre-menopausal Women)	Mono-benzyl phthalate (MBzP)	Quartile 4 vs. 1 associated with POR = 3.88	[19]
MASLD	DEHP metabolites (MECPP, MEHHP, MEOHP)	Strongest and most frequent associations observed	[20]
Respiratory Health	COPD Exacerbations	DEHP metabolites	Increased incidence rate ratio (IRR = 1.73 - 1.94)	[21]
Asthma (Childhood)	DEHP, Mono-benzyl phthalate (MBzP)	Prenatal exposure associated with asthma at age 7	[22]

Abbreviations: IQR (Interquartile Range), FOR (Fecundability Odds Ratio), POR (Prevalence Odds Ratio), MASLD (Metabolic Dysfunction-Associated Steatotic Liver Disease), COPD (Chronic Obstructive Pulmonary Disease).

Table 3: Selected In Vivo Animal Study Data on Phthalate-Induced Toxicity This table presents data from animal models, which are crucial for establishing causality and understanding dose-response relationships.

Phthalate	Animal Model	Exposure Dose	Key Finding	Reference
Di(2-ethylhexyl) phthalate (DEHP)	Mice (pregnant)	Not specified	Increased male-to-female ratio of pups; delayed pregnancy in exposed female offspring.	[23]
Dibutyl phthalate (DBP)	Rats	100 mg/kg/day (maternal)	Impaired fetal development.	[24]
Di(2-ethylhexyl) phthalate (DEHP)	Rats	10 mg/kg	Caused precocious puberty in males.	[6]
Di(2-ethylhexyl) phthalate (DEHP)	Rats	750 mg/kg	Caused a delay in pubertal onset in males.	[6]
Di(2-ethylhexyl) phthalate (DEHP)	Rats	40, 80, 160 µM (in vitro)	Induced apoptosis of Leydig cells.	[6]

Experimental Protocols and Methodologies

The assessment of phthalate exposure and its health consequences relies on established experimental protocols. Below are summaries of key methodologies.

Methodology 1: Human Biomonitoring of Phthalate Exposure

This protocol outlines the standard approach for quantifying phthalate metabolites in human urine, which is the preferred method for assessing exposure.[5][25][26]

• Sample Collection: A spot urine sample is collected from the study participant. First-morning voids are often preferred to account for overnight accumulation.

• Enzymatic Deconjugation: Phthalate metabolites are excreted in urine primarily as glucuronide conjugates. The sample is treated with β-glucuronidase to hydrolyze these conjugates, releasing the free metabolites for analysis.

• Sample Preparation: Solid-phase extraction (SPE) is commonly used to clean up the sample and concentrate the metabolites, removing interfering substances from the urine matrix.

• Instrumental Analysis: The extracted metabolites are analyzed using High-Performance Liquid Chromatography (HPLC) coupled with Tandem Mass Spectrometry (LC-MS/MS).[27] This technique provides high sensitivity and specificity for identifying and quantifying individual phthalate metabolites.

• Quantification and Adjustment: Metabolite concentrations are typically reported in nanograms per milliliter (ng/mL). To account for urine dilution, concentrations are often adjusted for creatinine (B1669602) or specific gravity.

Methodology 2: Assessment of Reproductive Toxicity in Animal Models

In vivo studies using rodent models are fundamental for investigating the causal effects of phthalates on the reproductive system.

• Animal Model Selection: Sprague-Dawley or Wistar rats are commonly used due to their well-characterized reproductive biology.

• Dosing Regimen: Phthalates are administered to animals, typically via oral gavage, at various dose levels, including a vehicle control group. Exposure can occur during critical developmental windows, such as gestation and lactation, to assess developmental toxicity.[24]

• Endpoint Evaluation (Males):

  • Anogenital Distance (AGD): Measured in male pups, a shorter AGD is a sensitive indicator of anti-androgenic effects during fetal development.[13]

  • Semen Analysis: Adult males are assessed for sperm count, motility, and morphology.[13]

  • Hormone Levels: Serum testosterone, luteinizing hormone (LH), and follicle-stimulating hormone (FSH) are quantified.

  • Histopathology: Testes and other reproductive organs are examined for abnormalities, such as Leydig cell hyperplasia or germ cell apoptosis.[28]

• Endpoint Evaluation (Females):

  • Puberty Onset: The age at vaginal opening is monitored as an indicator of puberty.[6]

  • Estrous Cyclicity: Vaginal smears are analyzed to assess the regularity of the reproductive cycle.

  • Fertility Assessment: Mating studies are conducted to evaluate the ability to conceive and maintain pregnancy.[23]

  • Ovarian Histology: Ovaries are examined for follicle health and development.[23]

• Statistical Analysis: Dose-response relationships are analyzed to determine No-Observed-Adverse-Effect Levels (NOAELs) and Benchmark Doses (BMDs).[29]

Visualizing Phthalate Pathways and Processes

The following diagrams, generated using Graphviz, illustrate key experimental workflows and biological pathways associated with phthalate exposure.

Caption: Experimental workflow for epidemiological studies.

References

• 1. researchgate.net [researchgate.net]
• 2. The effects of phthalate ester exposure on human health: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phthalates Impair Children's Brain Development, Scientists Call for Immediate Action | Columbia University Mailman School of Public Health [publichealth.columbia.edu]
• 4. Phthalates and Their Impacts on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phthalate Exposure Assessment in Humans - Phthalates and Cumulative Risk Assessment - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Effects and Mechanisms of Phthalates’ Action on Reproductive Processes and Reproductive Health: A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phthalate exposure and its impact on fertility risk in couples [inovifertility.com]
• 8. news-medical.net [news-medical.net]
• 9. Phthalates - Wikipedia [en.wikipedia.org]
• 10. Identifying sources of phthalate exposure with human biomonitoring: results of a 48h fasting study with urine collection and personal activity patterns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Refined reference doses and new procedures for phthalate mixture risk assessment focused on male developmental toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Identification of sensitive endpoints for the assessment of phthalates-induced reproductive and developmental toxicity: A literature mining study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. jfqhc.ssu.ac.ir [jfqhc.ssu.ac.ir]
• 15. Preconception Phthalate Exposure and Women's Reproductive Health: Pregnancy, Pregnancy Loss, and Underlying Mechanisms [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. sciencedaily.com [sciencedaily.com]
• 18. Phthalate exposure and neurodevelopmental outcomes in early school age children from Poland - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The association between phthalates and metabolic syndrome: the National Health and Nutrition Examination Survey 2001–2010 [dash.harvard.edu]
• 20. Association between phthalate exposure and metabolic dysfunction-associated steatotic liver disease (MASLD) - Systematic literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. A Cross Sectional Pilot Study to Assess the Role of Phthalates on Respiratory Morbidity among Patients with Chronic Obstructive Pulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Exposure to phthalates aggravates pulmonary function and airway inflammation in asthmatic children | PLOS One [journals.plos.org]
• 23. sciencedaily.com [sciencedaily.com]
• 24. mdpi.com [mdpi.com]
• 25. Monitoring phthalate exposure in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Exposure Assessment Issues in Epidemiology Studies of Phthalates - PMC [pmc.ncbi.nlm.nih.gov]
• 27. endocrine-abstracts.org [endocrine-abstracts.org]
• 28. scialert.net [scialert.net]
• 29. Cumulative Risk Assessment of Phthalates and Related Chemicals - Phthalates and Cumulative Risk Assessment - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Dihexyl Phthalate: A Step-by-Step Guide for Laboratory Professionals

The proper disposal of dihexyl phthalate (B1215562) is a critical aspect of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals, understanding these procedures is paramount to ensuring a safe work environment and maintaining regulatory compliance. Dihexyl phthalate is recognized as a reproductive toxin and an environmentally hazardous substance, necessitating careful handling and disposal.[1][2][3]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle dihexyl phthalate with appropriate safety measures. Always consult the specific Safety Data Sheet (SDS) for the product in use.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection to prevent skin and eye contact.[1][2] In areas with inadequate ventilation, a NIOSH/MSHA approved respirator may be necessary.[2][3]

• Handling: Obtain special instructions before use and do not handle until all safety precautions have been read and understood.[2][3] Avoid ingestion and inhalation.[2] Use in a well-ventilated area.[2]

• Storage: Store locked up in a well-ventilated place, away from oxidizing agents.[2][3]

Step-by-Step Disposal Protocol

The disposal of dihexyl phthalate must be conducted in accordance with local, regional, and national hazardous waste regulations.[2] The primary directive is to treat it as a hazardous waste and arrange for its collection by a licensed waste disposal company.

• Waste Identification and Classification:

  • Characterize the waste. Dihexyl phthalate is classified as a reproductive toxin and an environmentally hazardous substance.[2][3]

  • For transportation purposes, it is classified under UN3082, Environmentally hazardous substances, liquid, n.o.s. (Di-n-hexyl phthalate), Hazard Class 9, Packing Group III.[2]

  • Consult your institution's Environmental Health and Safety (EHS) department to ensure complete and accurate classification according to all applicable regulations.[2]

• Waste Segregation and Collection:

  • Do not mix dihexyl phthalate waste with other waste streams unless explicitly permitted by your EHS department.

  • Collect dihexyl phthalate waste in a dedicated, properly labeled, and sealed container. The container should be in good condition and compatible with the chemical.

  • Store the waste container in a designated, secure, and well-ventilated area, away from incompatible materials like oxidizing agents.[4]

• Arrange for Professional Disposal:

  • Contact your institution's EHS department or a licensed hazardous waste disposal contractor to schedule a pickup.

  • Provide the waste contractor with an accurate description of the waste, including its chemical composition and any potential contaminants.

  • The recommended disposal method is through an approved waste disposal plant, which may include industrial combustion or incineration.[1][2][3]

• Decontamination of Empty Containers:

  • Empty containers that held dihexyl phthalate must also be treated as hazardous waste.

  • Triple-rinse the container with a suitable solvent (e.g., ethanol). The rinsate must be collected and disposed of as hazardous waste.

  • After decontamination, follow institutional guidelines for the disposal or recycling of the container.

Quantitative Safety and Regulatory Data

The following table summarizes key quantitative data for dihexyl phthalate and related compounds, providing a quick reference for safety and regulatory information.

Parameter	Value	Reference Substance	Citation
Toxicity Data
Oral LD50 (Rat)	29,600 mg/kg	1,2-Benzenedicarboxylic acid, dihexyl ester	[3]
Dermal LD50 (Rabbit)	20,000 mg/kg	1,2-Benzenedicarboxylic acid, dihexyl ester	[3]
Occupational Exposure Limits
PEL (Permissible Exposure Limit)	5 mg/m³ (long-term)	di-(2-ethylhexyl) phthalate	[5]
REL (Recommended Exposure Limit)	5 mg/m³ (long-term), 10 mg/m³ (short-term)	di-(2-ethylhexyl) phthalate	[5]
TLV (Threshold Limit Value)	0.1 mg/m³ (long-term)	di-(2-ethylhexyl) phthalate	[5]
Transport Information
UN Number	3082	Di-n-hexyl phthalate	[2][6]
Hazard Class	9	Di-n-hexyl phthalate	[2]
Packing Group	III	Di-n-hexyl phthalate	[2]
Spill Response
Isolation Distance (Small Spill)	At least 50 meters (150 feet)	Liquids	[6][7]

Experimental Protocol: Small-Scale Spill Cleanup

This protocol outlines the immediate steps to be taken in the event of a small laboratory spill of dihexyl phthalate.

Objective: To safely contain, clean up, and decontaminate a small spill of dihexyl phthalate.

Materials:

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.

• Absorbent material (e.g., absorbent paper, vermiculite, or sand).

• Two sealable, vapor-tight plastic bags.

• 60-70% ethanol (B145695) solution.

• Soap and water solution.

• Waste container for hazardous materials.

Procedure:

• Evacuate and Isolate: Immediately alert others in the vicinity. If the spill is significant or ventilation is poor, evacuate the area. Isolate the spill area for at least 50 meters (150 feet).[6][7]

• Remove Ignition Sources: If not already done, remove all sources of ignition from the area.[7]

• Don PPE: Before approaching the spill, put on all required PPE.

• Contain and Absorb: Use an inert absorbent material to soak up the spilled liquid.[2] Start from the outside of the spill and work inwards to prevent spreading.

• Collect Contaminated Materials: Carefully place all used absorbent material and any contaminated items (e.g., gloves, paper towels) into a sealable, vapor-tight plastic bag.[7]

• Decontaminate the Surface:

  • Wash the contaminated surface with a 60-70% ethanol solution.[7] Collect the cleaning solution and any used wipes in the second sealable plastic bag.

  • Follow the ethanol wash with a thorough cleaning using a soap and water solution.[7]

• Final Disposal: Seal both plastic bags. Label them clearly as "Hazardous Waste: Dihexyl Phthalate Debris." Dispose of the bags in the designated hazardous waste container.

• Personal Decontamination: Remove contaminated clothing immediately.[5] Wash hands thoroughly with soap and water after the cleanup is complete.

• Verification: Do not re-enter the area until a qualified person (such as from your EHS department) has verified that the area has been properly cleaned.[7]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of dihexyl phthalate waste from a laboratory setting.

Caption: Logical workflow for dihexyl phthalate disposal.

References

• 1. idesapetroquimica.com [idesapetroquimica.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. nj.gov [nj.gov]
• 5. agilent.com [agilent.com]
• 6. Dihexyl phthalate | C20H30O4 | CID 6786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. DI-N-HEXYL PHTHALATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Dihexyl Phthalate

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals who handle Dihexyl phthalate (B1215562). Adherence to these procedures is critical to ensure personal safety and proper disposal, mitigating the risks associated with this compound. The primary hazard of Dihexyl phthalate is its reproductive toxicity, with the potential to damage fertility or harm an unborn child.[1][2]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when working with Dihexyl phthalate. This includes engineering controls, personal protective equipment, and stringent hygiene practices.

Engineering Controls:

• Always handle Dihexyl phthalate in a well-ventilated area.[3][4]

• For procedures that may generate aerosols or vapors, a chemical fume hood is required.[4]

Personal Protective Equipment:

• Eye and Face Protection: Chemical safety goggles are required at all times.[3] A face shield should be worn in situations where splashing is a possibility.

• Skin and Body Protection: A lab coat or long-sleeved clothing is necessary to prevent skin contact.[2][3]

• Hand Protection: The selection of appropriate gloves is critical due to the potential for absorption through the skin. Nitrile gloves are recommended for handling Dihexyl phthalate.[5] It is crucial to regularly inspect gloves for any signs of degradation or perforation and to replace them immediately if compromised. Do not wear jewelry that could puncture gloves.

• Respiratory Protection: Under normal laboratory conditions with adequate engineering controls, respiratory protection is not typically required. However, if vapors cannot be effectively controlled, a NIOSH/MSHA approved respirator with an appropriate vapor cartridge should be used.[2][3]

Glove Compatibility for Phthalate Handling

The following table summarizes the chemical resistance of various glove materials to phthalates. "Dioctyl Phthalate" is used as a representative for Dihexyl phthalate based on available chemical resistance data.

Glove Material	Breakthrough Time (minutes)	Degradation Rating	Recommendation
Nitrile	> 480	Excellent	Recommended
Neoprene	> 360	Good	Recommended
Butyl Rubber	> 480	Excellent	Recommended
Latex	Not Rated	Poor	Not Recommended
Vinyl	Not Rated	Not Rated	Not Recommended

Disclaimer: This data is for guidance only. On-site testing under specific laboratory conditions is strongly recommended to ensure safe usage.

Operational Plan for Handling Dihexyl Phthalate

This step-by-step protocol is designed to minimize exposure and ensure the safe handling of Dihexyl phthalate from receipt to disposal.

1. Preparation:

• Read and understand the Safety Data Sheet (SDS) for Dihexyl phthalate before beginning any work.[1]
• Ensure all necessary PPE is available and in good condition.
• Verify that the chemical fume hood is functioning correctly.
• Prepare a designated work area and have spill control materials readily accessible.

2. Handling:

• Don all required PPE before handling the chemical.
• Conduct all manipulations of Dihexyl phthalate within a chemical fume hood.[4]
• Avoid direct contact with skin, eyes, and clothing.[3]
• Do not eat, drink, or smoke in the laboratory area.
• Use caution when transferring the chemical to avoid splashes and spills.
• Keep containers of Dihexyl phthalate tightly closed when not in use.[3]

3. Decontamination:

• After handling, wash hands and any exposed skin thoroughly with soap and water.
• Wipe down the work surface with an appropriate solvent (e.g., 60-70% ethanol) followed by a soap and water solution.
• Properly remove and dispose of gloves to avoid contaminating other surfaces.

Disposal Plan

Proper disposal of Dihexyl phthalate and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• All disposable materials that have come into contact with Dihexyl phthalate, including gloves, absorbent paper, and pipette tips, must be considered hazardous waste.
• Segregate this waste from non-hazardous laboratory trash.

2. Waste Collection:

• Collect all Dihexyl phthalate waste in a designated, leak-proof, and clearly labeled hazardous waste container.
• Contaminated clothing and absorbent materials from a spill should be sealed in a vapor-tight plastic bag for disposal.

3. Final Disposal:

• Dispose of the hazardous waste container through your institution's approved hazardous waste disposal program.[1][5]
• Do not pour Dihexyl phthalate down the drain or dispose of it with regular trash.

Workflow for Safe Handling and Disposal of Dihexyl Phthalate

Caption: Logical workflow for the safe handling and disposal of Dihexyl phthalate.

References

• 1. fishersci.com [fishersci.com]
• 2. bohemiantattoosupply.co.nz [bohemiantattoosupply.co.nz]
• 3. glovesbyweb.com [glovesbyweb.com]
• 4. CHEMICAL RESISTANCE TABLE FOR GLOVES - Becky Aktsiaselts [becky.ee]
• 5. hseo.hkust.edu.hk [hseo.hkust.edu.hk]